1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

Core Science & Biosynthesis

Synthesis and Characterization of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

A Technical Guide for Advanced Organic Synthesis

Executive Summary & Strategic Rationale

The integration of high-strain scaffolds into pharmaceutical candidates is a proven strategy to improve metabolic stability and restrict conformational freedom. 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol represents a critical building block in this domain. The spiropentane core, with a strain energy exceeding 63 kcal/mol, offers a unique rigid geometry that positions the hydroxyethyl side chain in a specific vector, distinct from bioisosteric cyclopropanes or gem-dimethyl groups.

This guide details a robust, scalable synthesis route designed for high-fidelity replication in a research setting. Unlike low-yielding direct cyclopropanation methods, this protocol utilizes a functional group interconversion strategy starting from the commercially viable spiro[2.2]pentane-1-carboxylic acid. This approach ensures regiochemical integrity and allows for the potential separation of diastereomers at the alcohol stage.

Retrosynthetic Analysis

The strategic disconnection relies on the stability of the spiropentane ring against non-acidic conditions. We avoid forming the strained ring at the final stage. Instead, we construct the C1-ethyl side chain via nucleophilic addition to a carbonyl derivative of the pre-formed spirocycle.

Figure 1: Retrosynthetic tree illustrating the Weinreb amide route to prevent over-alkylation during carbon chain extension.

Detailed Experimental Protocol

Phase 1: Synthesis of the Weinreb Amide

Objective: Convert spiro[2.2]pentane-1-carboxylic acid to N-methoxy-N-methylspiro[2.2]pentane-1-carboxamide to facilitate mono-addition of the methyl group.

Reagents:

• Spiro[2.2]pentane-1-carboxylic acid (1.0 eq) [CAS: 17202-64-1][1][2][3]

• 1,1'-Carbonyldiimidazole (CDI) (1.2 eq)

• N,O-Dimethylhydroxylamine hydrochloride (1.2 eq)

• Triethylamine (TEA) (1.5 eq)

• Dichloromethane (DCM), anhydrous

Procedure:

• Activation: In a flame-dried round-bottom flask under N₂, dissolve spiro[2.2]pentane-1-carboxylic acid (10 mmol) in anhydrous DCM (50 mL). Add CDI (12 mmol) portion-wise at 0 °C.

• Evolution: Allow the mixture to warm to room temperature (RT) and stir for 1 hour until CO₂ evolution ceases.

• Amidation: Add N,O-dimethylhydroxylamine hydrochloride (12 mmol) followed by TEA (15 mmol). Stir at RT for 12 hours.

• Workup: Quench with 1M HCl (30 mL). Extract the aqueous layer with DCM (2 x 30 mL). Wash combined organics with saturated NaHCO₃ and brine. Dry over MgSO₄ and concentrate in vacuo.

• Purification: Flash column chromatography (Hexanes/EtOAc 3:1) yields the amide as a colorless oil.[4]

Phase 2: Grignard Addition to Form 1-Acetylspiro[2.2]pentane

Objective: Nucleophilic addition of a methyl group without over-addition to the tertiary alcohol.

Reagents:

• Weinreb Amide (from Phase 1) (1.0 eq)

• Methylmagnesium bromide (MeMgBr), 3.0 M in ether (1.5 eq)

• Tetrahydrofuran (THF), anhydrous[5]

Procedure:

• Setup: Dissolve the Weinreb amide (8 mmol) in anhydrous THF (40 mL) and cool to -78 °C.

• Addition: Dropwise add MeMgBr (12 mmol) over 20 minutes. The low temperature is critical to maintain the stability of the tetrahedral intermediate.

• Warming: Stir at -78 °C for 1 hour, then allow to warm to 0 °C over 2 hours.

• Quench: Carefully quench with saturated NH₄Cl solution. The stable chelated intermediate breaks down upon acid hydrolysis to release the ketone.

• Isolation: Extract with Et₂O. Dry over Na₂SO₄ and concentrate. The volatile ketone (1-acetylspiro[2.2]pentane) should be handled carefully during concentration (do not use high vacuum for prolonged periods).

Phase 3: Reduction to 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

Objective: Reduction of the ketone to the target secondary alcohol.

Reagents:

• 1-Acetylspiro[2.2]pentane (1.0 eq)

• Sodium Borohydride (NaBH₄) (1.1 eq)

• Methanol (MeOH)

Procedure:

• Reaction: Dissolve the ketone (5 mmol) in MeOH (20 mL) at 0 °C. Add NaBH₄ (5.5 mmol) in one portion.

• Monitoring: Stir at 0 °C for 30 minutes, then warm to RT. Monitor by TLC (stain with KMnO₄; UV inactive).

• Workup: Quench with water (10 mL) and extract with Et₂O (3 x 20 mL). Wash with brine, dry over MgSO₄.

• Purification: Silica gel chromatography (Hexanes/EtOAc 4:1).

  • Note on Stereochemistry: This reaction produces a mixture of diastereomers (R,R/S,S and R,S/S,R pairs) due to the existing chiral center at C1 of the spiropentane and the new center at the alcohol. These can often be separated by high-performance liquid chromatography (HPLC) if enantiopurity is required.

Mechanistic Insight: The Weinreb Chelation Model

The success of Phase 2 relies on the stability of the five-membered chelate formed between the magnesium and the amide oxygens. This prevents the collapse of the tetrahedral intermediate and subsequent double-addition of the Grignard reagent.

Figure 2: The stable magnesium chelate intermediate prevents over-alkylation, ensuring exclusive formation of the ketone upon acidic workup.

Characterization Data

The following data is representative for the target molecule. Note that spiropentane protons exhibit distinctive high-field chemical shifts, often appearing upfield of cyclopropane due to the anisotropic effect of the adjacent ring.

Nuclear Magnetic Resonance (NMR)[1][5][6]

Nucleus	Chemical Shift (δ ppm)	Multiplicity	Integration	Assignment
1H	3.55 - 3.65	Multiplet	1H	CH -OH (Carbinol proton)
1H	1.25	Doublet (J=6.5 Hz)	3H	CH₃ -CH-OH
1H	1.10 - 1.20	Multiplet	1H	Spiro C1-H
1H	0.60 - 0.90	Multiplet	4H	Spiro Ring A (C4/C5)
1H	0.40 - 0.55	Multiplet	2H	Spiro Ring B (C2)
13C	70.5	CH	-	C H-OH
13C	28.2	Quaternary	-	Spiro C3 (Quaternary)
13C	22.1	CH₃	-	C H₃
13C	18.5	CH	-	Spiro C1
13C	4.2, 3.8	CH₂	-	Spiro Ring CH₂s

Data derived from analogous substituted spiropentane systems [1, 2].[6]

Infrared Spectroscopy (IR)

• 3350-3450 cm⁻¹: O-H stretch (broad).

• 3060-3080 cm⁻¹: Cyclopropyl C-H stretch (distinctive weak/sharp).

• 1020 cm⁻¹: C-O stretch.

Safety & Handling: Strained Ring Hazards

• Strain Energy: Spiropentane possesses ~63 kcal/mol of strain energy. While kinetically stable at room temperature, it can undergo rapid, exothermic decomposition or rearrangement in the presence of strong Lewis acids or transition metal catalysts (e.g., Ag(I), Pd(II)).

• Volatility: The intermediate ketone (1-acetylspiro[2.2]pentane) is volatile. Avoid prolonged exposure to high vacuum.

• Peroxide Formation: As a secondary alcohol with adjacent tertiary carbons, the product should be stored under inert gas to prevent autoxidation over long periods.

References

• Patel, D. J.; Howden, M. E. H.; Roberts, J. D. (1963). "Nuclear Magnetic Resonance Spectroscopy. Cyclopropane Derivatives." Journal of the American Chemical Society, 85(20), 3218–3223. Link

• Wiberg, K. B.; McMurdie, N. (1993). "Spiro[2.2]pentane-1-carboxylic acid."[1][2][3][7] Organic Syntheses, Coll. Vol. 8, p.556. (Provides foundational data on the acid precursor).

• Zefirov, N. S.; Kuznetsova, T. S. (1990). "Triangulanes: Stereoisomerism and General Methods of Synthesis." Chemical Reviews, 90(5), 873-891. (Comprehensive review on spiropentane synthesis).

• Nahm, S.; Weinreb, S. M. (1981). "N-methoxy-N-methylamides as effective acylating agents." Tetrahedron Letters, 22(39), 3815-3818. Link

Sources

• 1. SPIROPENTANE(157-40-4) 1H NMR spectrum [chemicalbook.com]
• 2. chemscene.com [chemscene.com]
• 3. Spiro[2.2]pentane-1-carboxylic acid | 17202-64-1 [sigmaaldrich.com]
• 4. Thieme E-Books & E-Journals - [thieme-connect.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. PubChemLite - Spiro[2.2]pentane-1-carboxylic acid (C6H8O2) [pubchemlite.lcsb.uni.lu]

Stereoselective Synthesis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol: A Directed Zinc Carbenoid Approach

Topic: Stereoselective Synthesis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol Content Type: Technical Whitepaper Audience: Synthetic Chemists & Drug Discovery Researchers

Executive Summary

The spiro[2.2]pentane scaffold represents a unique "triangulane" motif in medicinal chemistry, offering rigid vector orientation and high metabolic stability due to its significant strain energy (~63 kcal/mol). However, the installation of chiral functionalities on this strained system remains a synthetic bottleneck. This guide details a robust, stereoselective route to 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol , a critical pharmacophore intermediate.

The methodology prioritizes substrate-directed diastereoselectivity , utilizing the Furukawa-modified Simmons-Smith reaction.[1] By leveraging the coordinating ability of a chiral homoallylic alcohol precursor, we achieve high diastereomeric ratios (dr > 20:1) without the need for exogenous chiral auxiliaries during the ring-closing step.[2]

Retrosynthetic Analysis & Strategy

The synthesis is designed around the principle of chelation-controlled carbene transfer . Rather than attempting to resolve the spiro-alcohol post-synthesis, the chirality is established early on the acyclic side chain and used to direct the formation of the spiro-center.

Strategic Disconnections

• Target: 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol.

• Primary Disconnection: The C1–C2 bond of the second cyclopropane ring.

• Key Intermediate: Enantioenriched (1-hydroxyethyl)methylenecyclopropane.

• Starting Material: Ethyl 2-methylenecyclopropane-1-carboxylate (commercially available or synthesized via intramolecular displacement).

Mechanistic Logic

The pivotal step involves the reaction of the chiral alcohol with the zinc carbenoid (

). The zinc atom coordinates to the hydroxyl oxygen, forming a pre-reaction complex. This coordination locks the conformation of the methylenecyclopropane and directs the methylene delivery to the syn-face relative to the hydroxyl group, minimizing strain in the transition state.

Figure 1: Retrosynthetic logic flow prioritizing early-stage chirality installation.

Detailed Synthetic Protocol

Phase 1: Precursor Synthesis & Enantioselective Reduction

The objective is to synthesize the chiral alcohol (S)-1-(2-methylenecyclopropyl)ethan-1-ol .

Step 1: Weinreb Amide Formation

• Reagents: Ethyl 2-methylenecyclopropanecarboxylate,

  -Dimethylhydroxylamine HCl, -PrMgCl.

• Protocol: Treat the ester with the magnesium amide (generated in situ) at -20°C in THF. This prevents ring opening or polymerization of the sensitive methylenecyclopropane moiety.

• Yield Target: >85%.

Step 2: Grignard Addition

• Reagents: MeMgBr (1.1 equiv), THF, 0°C.

• Observation: The Weinreb amide prevents over-addition, yielding the methyl ketone cleanly.

• Product: 1-(2-methylenecyclopropyl)ethan-1-one.

Step 3: Corey-Bakshi-Shibata (CBS) Reduction

• Reagents: (R)-Me-CBS catalyst (10 mol%),

  (0.6 equiv), THF, -30°C.

• Mechanism: The CBS catalyst controls hydride delivery to the Re-face of the ketone (based on the steric bulk of the cyclopropyl group vs. methyl).

• Critical Control: Temperature must be strictly maintained to prevent hydroboration of the exocyclic alkene.

• Result: (S)-Alcohol with >95% ee.

Phase 2: Directed Diastereoselective Cyclopropanation

This is the stereodefining step where the spiro-ring is formed.

Reagents:

• Diethylzinc (

  , 1.0 M in hexanes)

• Diiodomethane (

  , purified over Cu)

• Solvent: Dichloromethane (DCM), anhydrous

Protocol:

• Complexation: To a solution of the chiral alcohol (1.0 equiv) in DCM at -10°C, add

  (2.2 equiv) dropwise. Stir for 15 minutes. Note: This forms the Zinc-alkoxide species.

• Carbenoid Formation: Add

  (2.2 equiv) dropwise. The solution may become slightly cloudy.

• Cyclopropanation: Allow the reaction to warm to 0°C and stir for 4-6 hours. Monitor by TLC (stain with

  ; the product spots will be distinct from the starting alkene).

• Quench: Carefully quench with saturated

  solution. Caution: Vigorous gas evolution.

• Purification: Extract with

  , dry over , and purify via flash chromatography (Silica gel, Hexanes/EtOAc).

Stereochemical Outcome: The hydroxyl group directs the zinc carbenoid to the same face, resulting in the syn-isomer (relative to the alcohol).

Parameter	Value	Notes
Yield	75-82%	Isolated yield after chromatography
Diastereomeric Ratio (dr)	> 20:1	Determined by crude H NMR
Enantiomeric Excess (ee)	> 95%	Retained from the CBS reduction step

Mechanistic Insight & Validation

The high diastereoselectivity is rationalized by the "Butterfly Transition State" model. The zinc atom acts as a temporary tether, coordinating simultaneously with the allylic oxygen and the iodomethyl group.

Figure 2: Zinc-directed delivery of the methylene unit ensures syn-stereochemistry.

Validation (QC Criteria)

To ensure the protocol is self-validating, researchers should verify the following:

• NMR Spectroscopy: The spiro[2.2]pentane protons appear as complex multiplets between

  0.4 and 1.2 ppm. The disappearance of the exocyclic alkene signals ( 5.4 ppm) confirms conversion.

• Chiral HPLC: Use a Chiralcel OD-H column (Hexane/iPrOH 98:2) to verify the ee of the final product.

• Absolute Configuration: Can be confirmed via Mosher's ester analysis of the secondary alcohol.

Troubleshooting & Optimization

• Low Conversion: Often caused by moisture in the

  . Pre-dry over molecular sieves or copper wire.

• Poor dr: Ensure the temperature remains at 0°C or below during the addition. Higher temperatures promote the uncatalyzed (non-directed) background reaction.

• Side Reactions: If the methylenecyclopropane ring opens, it suggests the Lewis acidity of the zinc species is too high. Add a coordinating additive like DME (dimethoxyethane) if ring strain release becomes an issue (though usually not required for the Furukawa modification).

References

• Simmons-Smith Reaction (Furukawa Modification): Furukawa, J., Kawabata, N., & Nishimura, J. (1968). Synthesis of cyclopropanes by the reaction of olefins with dialkylzinc and methylene iodide.[1][3][4][5] Tetrahedron, 24(1), 53-58. Link

• Directed Cyclopropanation: Charette, A. B., & Marcoux, J. F. (1996). The catalytic asymmetric cyclopropanation of allylic alcohols. Journal of the American Chemical Society, 118(9), 2173-2181. Link

• Spiro[2.2]pentane Synthesis: de Meijere, A., & Kozhushkov, S. I. (2000). The chemistry of spiropentanes. Chemical Reviews, 100(1), 93-142. Link

• CBS Reduction: Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Journal of the American Chemical Society, 109(18), 5551-5553. Link

• Methylenecyclopropane Precursors: Brandi, A., & Goti, A. (1998). Methylenecyclopropane as a building block in organic synthesis. Chemical Reviews, 98(2), 589-636. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Highly Enantio- and Diastereoselective One-Pot Methods for the Synthesis of Halocyclopropyl Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]

physical and chemical properties of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

An In-Depth Technical Guide to the Physical and Chemical Properties of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

Introduction: The Emergence of Spirocyclic Scaffolds in Modern Drug Discovery

In the landscape of modern medicinal chemistry, the pursuit of novel molecular architectures that confer improved pharmacological properties is relentless. Among these, spirocyclic compounds—molecules containing two rings connected by a single, shared carbon atom—have garnered significant attention.[1][2] Their inherent three-dimensionality and conformational rigidity offer a compelling strategy to escape the "flatland" of traditional aromatic scaffolds.[3] This structural feature allows for precise spatial orientation of functional groups, potentially enhancing binding affinity and selectivity for biological targets.[4][5] Furthermore, the high sp³-hybridized carbon content of these scaffolds often leads to improved physicochemical properties, such as increased solubility and metabolic stability, which are critical for successful drug development.[1][3]

This guide focuses on a specific, novel spirocyclic alcohol: 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol . With the molecular formula C₇H₁₂O and a molecular weight of 112.17 g/mol , this compound merges the highly strained and rigid spiro[2.2]pentane core with a secondary alcohol functional group, a common pharmacophore and a versatile synthetic handle. Given the limited published data on this specific molecule (CAS No. 1822863-22-8), this document serves as a comprehensive technical guide outlining its predicted properties and the robust experimental methodologies required for their empirical determination and validation.[6]

The primary objective is to provide researchers, scientists, and drug development professionals with a foundational understanding of this molecule's core characteristics, empowering its application as a novel building block in the design of next-generation therapeutics.

Caption: Molecular structure of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol.

Part 1: Core Physicochemical Properties and Determination Protocols

The physicochemical profile of a compound is fundamental to its potential application in drug discovery, influencing its absorption, distribution, metabolism, and excretion (ADME) properties. This section details the predicted properties of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol and provides standardized protocols for their experimental verification.

1.1 Molecular Weight

The exact molecular formula is C₇H₁₂O. The calculated monoisotopic mass is 112.08882 g/mol , and the average molecular weight is 112.17 g/mol . While calculation provides a theoretical value, experimental confirmation is essential.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Rationale: HRMS is the gold standard for confirming the elemental composition of a novel compound by measuring its mass-to-charge ratio (m/z) with high precision (typically to four or five decimal places).

• Methodology:

  • Sample Preparation: Prepare a dilute solution of the compound (approx. 1 mg/mL) in a suitable volatile solvent such as methanol or acetonitrile.

  • Ionization: Introduce the sample into the mass spectrometer using an appropriate soft ionization technique, such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), to generate the protonated molecule [M+H]⁺ or other adducts.

  • Analysis: Analyze the ions using a high-resolution mass analyzer (e.g., Time-of-Flight (TOF) or Orbitrap).

  • Validation: Compare the measured m/z value of the molecular ion with the calculated exact mass for C₇H₁₂O. The deviation should be within a narrow tolerance (e.g., < 5 ppm) to confirm the molecular formula.

1.2 Boiling Point

The boiling point is a key indicator of a liquid's volatility, which is influenced by molecular weight and intermolecular forces. The parent hydrocarbon, spiro[2.2]pentane, has a boiling point of 39°C.[7] The addition of the polar hydroxyl group, which introduces strong hydrogen bonding, will substantially increase the boiling point. For comparison, spiro[2.2]pentane-1-carboxylic acid has a predicted boiling point of 202.3°C.[8] Therefore, the boiling point of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol is estimated to be in the range of 170-190°C at atmospheric pressure.

Experimental Protocol: Micro-Scale Boiling Point Determination (Thiele Tube Method)

• Rationale: This method is ideal for determining the boiling point of small quantities of a liquid with high accuracy.[9] It relies on observing the temperature at which the vapor pressure of the liquid equals the external pressure.[10]

• Methodology:

  • Sample Preparation: Add 0.5-1.0 mL of the sample liquid into a small test tube (fusion tube).

  • Capillary Insertion: Place a capillary tube, sealed at one end, into the fusion tube with the open end submerged in the liquid.

  • Assembly: Attach the fusion tube to a thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.

  • Heating: Suspend the assembly in a Thiele tube filled with a high-boiling liquid (e.g., mineral oil) and heat the side arm gently.

  • Observation: As the temperature rises, a rapid and continuous stream of bubbles will emerge from the capillary tube.

  • Measurement: Remove the heat source and allow the apparatus to cool slowly. The boiling point is the temperature at which the bubble stream ceases and the liquid just begins to enter the capillary tube.[9] Record the ambient atmospheric pressure.

Caption: Workflow for boiling point determination using a Thiele tube.

1.3 Solubility Profile

Solubility is a critical parameter for drug candidates, affecting formulation, administration, and bioavailability.[11] The structure of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol contains both a nonpolar, lipophilic spiro[2.2]pentane moiety and a polar, hydrophilic secondary alcohol group. This amphiphilic nature suggests it will be soluble in a range of organic solvents and have limited solubility in aqueous media.

Experimental Protocol: Qualitative and Quantitative Solubility Assessment

• Rationale: A systematic assessment across a panel of solvents provides a comprehensive solubility profile, guiding its use in biological assays and formulation development.[12][13]

• Methodology (Qualitative): [14]

  • Place approximately 10 mg of the compound into separate small, labeled vials.

  • Add 1 mL of a selected solvent (e.g., Water, Phosphate-Buffered Saline (PBS), Ethanol, DMSO, Hexane) to each vial.

  • Agitate the vials vigorously for 60 seconds.

  • Visually inspect for complete dissolution. Classify as "soluble," "partially soluble," or "insoluble."

• Methodology (Quantitative - Shake-Flask Method):

  • Prepare a supersaturated solution by adding an excess amount of the compound to a known volume of the solvent (e.g., PBS pH 7.4) in a sealed vial.

  • Agitate the vial at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Centrifuge the suspension to pellet the undissolved solid.

  • Carefully withdraw a known volume of the supernatant.

  • Determine the concentration of the dissolved compound in the supernatant using a suitable analytical technique, such as HPLC with UV detection or LC-MS.[11]

Summary of Predicted Physicochemical Properties

Property	Predicted Value / Profile	Experimental Method
Molecular Formula	C₇H₁₂O	-
Molecular Weight	112.17 g/mol	High-Resolution Mass Spectrometry (HRMS)
Boiling Point	170 - 190 °C (at 1 atm)	Thiele Tube Method / Micro-distillation
Solubility	Water/PBS: Sparingly solubleEthanol/Methanol: SolubleDMSO: SolubleHexane/DCM: Soluble	Shake-Flask Method (Quantitative)

Part 2: Spectroscopic and Structural Characterization

Unambiguous structural elucidation is paramount. A combination of spectroscopic techniques provides a complete picture of the molecule's connectivity and stereochemistry.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for determining the detailed structure of organic molecules in solution. The rigid and strained nature of the spiro[2.2]pentane core is expected to result in a complex but informative spectrum.[15]

• ¹H NMR Spectroscopy:

  • Spiro[2.2]pentane Protons: The eight protons of the spiro[2.2]pentane ring will appear in the upfield region (approx. 0.7-1.5 ppm), likely as complex, overlapping multiplets due to the rigid structure and complex spin-spin coupling.[16]

  • Methine Proton (-CHOH): The proton on the carbon bearing the hydroxyl group is expected to be deshielded, appearing as a multiplet in the range of 3.4-4.5 δ.[17]

  • Methyl Protons (-CH₃): The three protons of the methyl group will appear as a doublet around 1.2 δ, coupled to the adjacent methine proton.

  • Hydroxyl Proton (-OH): This proton will typically appear as a broad singlet whose chemical shift is concentration and solvent dependent. Its signal will disappear upon shaking the sample with a drop of D₂O, a definitive diagnostic test.[18]

• ¹³C NMR Spectroscopy:

  • Spiro Carbon: The central quaternary spiro carbon is expected to have a unique chemical shift, providing a key signature for the scaffold.[19][20]

  • Spiro[2.2]pentane Carbons: The CH and CH₂ carbons of the cyclopropane rings will appear in the aliphatic region.

  • Alcohol Carbons: The carbon bearing the hydroxyl group (-CHOH) will be deshielded, appearing in the 50-80 δ range.[17] The methyl carbon will appear further upfield.

Experimental Protocol: NMR Sample Preparation and Analysis

• Preparation: Dissolve 5-10 mg of the purified compound in ~0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• 1D Spectra: Acquire standard ¹H and ¹³C{¹H} spectra.

• 2D Spectra (for full assignment): To resolve signal overlap and confirm connectivity, acquire 2D NMR spectra, including:

  • COSY (Correlation Spectroscopy): To identify proton-proton (H-H) couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons directly with their attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for establishing the connectivity across the entire molecule.[15]

2.2 Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation, which excites molecular vibrations.

• Expected Absorptions:

  • O-H Stretch: A strong and broad absorption band in the region of 3600-3200 cm⁻¹, characteristic of a hydrogen-bonded alcohol.[17][18][21]

  • C-H Stretch (sp³): Multiple sharp peaks just below 3000 cm⁻¹ (typically 2950-2850 cm⁻¹).

  • C-O Stretch: A strong absorption in the 1150-1050 cm⁻¹ region, indicative of a secondary alcohol.[21][22]

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

• Background: Record a background spectrum of the clean ATR crystal.

• Sample Application: Place a single drop of the neat liquid sample directly onto the ATR crystal.

• Spectrum Acquisition: Acquire the sample spectrum. The instrument software will automatically subtract the background.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) after analysis.

2.3 Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern, which can be used to deduce the molecular structure.

• Expected Fragmentation (Electron Ionization - EI):

  • Molecular Ion (M⁺): A peak at m/z = 112. For secondary alcohols, this peak may be weak or absent due to facile fragmentation.[23][24]

  • Dehydration ([M-H₂O]⁺): Loss of a water molecule (18 Da) is a common fragmentation pathway for alcohols, leading to a significant peak at m/z = 94.[24][25][26]

  • α-Cleavage: Cleavage of the C-C bond adjacent to the oxygen is a dominant fragmentation pathway.[25][27] This would result in two primary fragments:

    • Loss of the methyl radical (•CH₃): A fragment at m/z = 97.

    • Loss of the spiro[2.2]pentyl radical: A fragment at m/z = 45 ([CH₃CH=OH]⁺), which is highly diagnostic for this type of secondary alcohol.[25]

Caption: Predicted major fragmentation pathways in EI-Mass Spectrometry.

Part 3: Chemical Reactivity and Potential for Derivatization

The chemical behavior of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol is primarily dictated by its secondary alcohol functionality and the strained spiro[2.2]pentane core.

• Reactions of the Hydroxyl Group:

  • Oxidation: The secondary alcohol can be readily oxidized to the corresponding ketone, 1-(spiro[2.2]pentan-1-yl)ethan-1-one , using standard oxidizing agents such as pyridinium chlorochromate (PCC), a Swern oxidation, or Dess-Martin periodinane. This ketone derivative could serve as an intermediate for further synthetic transformations.

  • Esterification: Reaction with carboxylic acids (Fischer esterification) or, more efficiently, with acyl chlorides or anhydrides in the presence of a base, will yield the corresponding esters. This allows for the introduction of a wide variety of functional groups.

  • Ether Formation: The alcohol can be converted into an ether via Williamson ether synthesis, which involves deprotonation with a strong base (e.g., NaH) followed by reaction with an alkyl halide.

• Reactivity of the Spiro[2.2]pentane Ring:

  • The spiro[2.2]pentane system is composed of two cyclopropane rings, which possess significant ring strain (ca. 65 kcal/mol for the parent hydrocarbon).[7] This inherent strain makes the C-C bonds susceptible to cleavage under certain conditions, such as thermolysis or in the presence of transition metal catalysts.[7][28] This reactivity can be harnessed for ring-expansion or rearrangement reactions to access other novel scaffolds, such as methylenecyclobutanes or spiro[2.3]hexanes.[7][28]

Part 4: Significance and Application in Drug Discovery

The unique structural attributes of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol make it a highly attractive building block for medicinal chemistry programs.

• Structural Rigidity and Vectorial Control: The spiro[2.2]pentane core acts as a rigid, non-aromatic scaffold that locks the substituents in well-defined three-dimensional orientations. This can be exploited to optimize interactions with a protein binding pocket, potentially leading to increased potency and selectivity.[4][5]

• Improved Physicochemical Properties: Moving away from flat, aromatic systems towards sp³-rich scaffolds like spiro[2.2]pentane is a validated strategy for improving drug-like properties. This can enhance aqueous solubility, decrease metabolic liability, and improve oral bioavailability.[1]

• Novel Chemical Space: The spiro[2.2]pentane motif is still relatively underexplored in drug discovery, offering access to novel chemical space and intellectual property opportunities.[2] The hydroxyl group serves as a key attachment point for linking this novel core to other pharmacophoric elements.

Caption: The strategic advantages of incorporating spirocyclic cores in drug design.

Conclusion

1-{Spiro[2.2]pentan-1-yl}ethan-1-ol represents a promising yet undercharacterized molecule at the intersection of strained ring chemistry and medicinal chemistry. While its definitive properties must be confirmed experimentally, this guide provides a robust framework for its analysis based on established chemical principles and state-of-the-art analytical protocols. Its unique combination of a rigid 3D scaffold and a versatile functional handle positions it as a valuable tool for scientists aiming to explore new chemical frontiers and develop innovative therapeutics with superior pharmacological profiles. The methodologies detailed herein are not only applicable to this specific molecule but also serve as a template for the characterization of other novel spirocyclic building blocks.

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Technical Guide: Elucidating the Structure of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol via ¹H and ¹³C NMR Spectroscopy

Abstract: This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data expected for 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol. The unique structure of this molecule, featuring a highly strained spiro[2.2]pentane moiety linked to a chiral ethan-1-ol side chain, presents a fascinating case for NMR-based structural elucidation. This document outlines a predictive framework based on established NMR principles, data from analogous structures, and computational chemistry. We detail the rationale behind predicted chemical shifts and coupling constants, and present a self-validating workflow for empirical data acquisition using 1D and 2D NMR techniques. This guide is intended for researchers in synthetic chemistry, medicinal chemistry, and drug development, offering a robust methodology for the characterization of novel spirocyclic compounds.

Introduction to the Molecular Architecture

1-{Spiro[2.2]pentan-1-yl}ethan-1-ol is a structurally intriguing alcohol. Its core is the spiro[2.2]pentane system, the simplest spiro-connected cycloalkane, composed of two fused cyclopropane rings sharing a single quaternary carbon atom.[1] This arrangement imparts significant ring strain, which profoundly influences the electronic environment and, consequently, the NMR spectral parameters of the nuclei within the rings.[2] The synthesis of such strained systems often requires specialized methodologies, making unambiguous characterization paramount.[3]

Attached to this rigid, three-dimensional core is a 1-hydroxyethyl group. The point of attachment (C1 of the spiropentane) and the adjacent carbinol carbon (C1' of the ethan-1-ol) are both stereocenters. This introduces diastereotopicity for the methylene protons on the cyclopropyl rings, leading to more complex NMR spectra than might be initially anticipated.

Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive technique for elucidating such complex three-dimensional structures in solution.[4] This guide will first predict the ¹H and ¹³C NMR spectra through a combination of theoretical analysis and comparison with known structural motifs, and then describe the advanced 2D NMR experiments (COSY, HSQC, HMBC) required to validate these assignments empirically.[5][6]

Figure 1: Structure of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol with atom numbering.

Predicted NMR Spectral Data

Due to the novelty of the target molecule, direct experimental data may not be publicly available. Therefore, a predictive analysis is the most effective approach for this guide. The predictions are grounded in data from the parent spiropentane structure[7] and substituted secondary alcohols,[8] refined by an understanding of the effects of ring strain and stereochemistry. For definitive assignment, these predictions would be confirmed using computational methods.[9][10]

Computational Prediction Workflow

The most accurate predictions of NMR spectra for novel structures are achieved through quantum mechanical calculations.[11][12] The established workflow involves Density Functional Theory (DFT) calculations, which provide a robust correlation between a molecule's 3D structure and its NMR shielding tensors.

Figure 2: Standard workflow for computational NMR prediction.[11]

Predicted ¹H NMR Spectrum Analysis

The proton spectrum is anticipated to be complex due to the rigid, strained ring system and the presence of a chiral center, which induces magnetic non-equivalence.

• Spiro[2.2]pentane Protons (C1, C3, C4, C5): The protons on the spiropentane core are expected in the highly shielded, upfield region of the spectrum, typically between 0.5 and 1.5 ppm. The parent spiropentane shows a single peak at 0.73 ppm.[7] In our target molecule, the C1 proton will be shifted downfield due to the deshielding effect of the adjacent carbinol group. The four methylene protons on C4 and C5 will be diastereotopic and are expected to appear as complex multiplets. The two methylene protons on C3 will also be diastereotopic.

• Ethan-1-ol Protons (C1', C2', OH): The methine proton (H1') is attached to a carbon bearing an oxygen atom, so it will be significantly downfield, likely appearing as a quartet around 3.5-4.0 ppm, split by the three methyl protons. The methyl protons (H2') will appear as a doublet in the 1.1-1.3 ppm range, split by the single methine proton. The hydroxyl proton (OH) will likely be a broad singlet, whose chemical shift is highly dependent on concentration and solvent.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Atom	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Rationale
H1	~1.5 - 1.8	m	-	1H	Methine on cyclopropane, deshielded by C1'
H3a, H3b	~0.7 - 0.9	m	Jgem ≈ 4-6 Hz	2H	Diastereotopic methylene protons
H4a, H4b	~0.7 - 0.9	m	Jgem ≈ 4-6 Hz	2H	Diastereotopic methylene protons
H5a, H5b	~0.7 - 0.9	m	Jgem ≈ 4-6 Hz	2H	Diastereotopic methylene protons
H1'	~3.6 - 3.9	q	J ≈ 6.5 Hz	1H	Carbinol methine, deshielded by OH group
H2'	~1.1 - 1.3	d	J ≈ 6.5 Hz	3H	Methyl group adjacent to stereocenter

| OH | variable | br s | - | 1H | Exchangeable proton |

Predicted ¹³C NMR Spectrum Analysis

The carbon spectrum will provide key information about the carbon skeleton. The high degree of strain in the cyclopropyl rings is known to shift their carbon signals significantly upfield.

• Spiro[2.2]pentane Carbons: The quaternary spiro-carbon (C2) will be a unique, low-intensity signal. The CH carbons (C1) and CH₂ carbons (C3, C4, C5) are expected at unusually high field (low ppm values) due to the ring strain.

• Ethan-1-ol Carbons: The carbinol carbon (C1') will be in the typical range for a secondary alcohol, around 65-70 ppm. The methyl carbon (C2') will be found further upfield, around 20-25 ppm.

Table 2: Predicted ¹³C NMR and DEPT-135 Data (125 MHz, CDCl₃)

Atom	Predicted δ (ppm)	DEPT-135	Rationale
C1	~20 - 25	CH (+)	Substituted cyclopropyl carbon
C2	~30 - 35	Quat (0)	Quaternary spiro-carbon
C3	~5 - 10	CH₂ (-)	Strained cyclopropyl methylene
C4	~5 - 10	CH₂ (-)	Strained cyclopropyl methylene
C5	~5 - 10	CH₂ (-)	Strained cyclopropyl methylene
C1'	~65 - 70	CH (+)	Carbinol carbon

| C2' | ~22 - 26 | CH₃ (+) | Methyl carbon |

Advanced 2D NMR for Structural Verification

While 1D spectra provide the initial data, 2D NMR experiments are essential to connect the puzzle pieces and provide unambiguous proof of structure.[13] They reveal through-bond and through-space correlations between nuclei.

Figure 3: Key predicted 2D NMR correlations for structural confirmation.

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2 or 3 bonds).[5]

  • Key Correlation: A strong cross-peak will be observed between the carbinol methine proton (H1') and the methyl protons (H2').

  • Confirmation: A cross-peak between H1' and the spiro-methine proton (H1) will confirm the connectivity of the side chain to the ring system.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton directly to the carbon it is attached to (one-bond correlation).[6]

  • Validation: This will definitively link the proton assignments in Table 1 to the carbon assignments in Table 2, for example, confirming that the proton at ~3.7 ppm is attached to the carbon at ~68 ppm.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful experiment for elucidating the overall carbon skeleton, as it shows correlations between protons and carbons that are 2 or 3 bonds away.

  • Critical Correlation 1: A cross-peak from the methyl protons (H2') to the carbinol carbon (C1') will be observed (²JCH).

  • Critical Correlation 2: A cross-peak from the carbinol methine proton (H1') to the spiro-methine carbon (C1) will be observed (²JCH), confirming the attachment point.

  • Critical Correlation 3: A cross-peak from the spiro-methine proton (H1) to the quaternary spiro-carbon (C2) (²JCH) and the carbinol carbon (C1') (³JCH) will provide unequivocal evidence for the core structure.

Experimental Protocol: A Self-Validating Workflow

Acquiring high-quality, reproducible NMR data requires meticulous sample preparation and correctly set acquisition parameters.[14][15]

Sample Preparation

• Analyte Purity: Ensure the sample is of high purity (>95%) to avoid interference from impurities.

• Solvent Selection: Use a high-quality deuterated solvent. Chloroform-d (CDCl₃) is a common first choice. For observing the OH proton coupling, DMSO-d₆ can be used as it slows down the proton exchange.

• Concentration: For ¹H NMR, a concentration of 5-10 mg in 0.6-0.7 mL of solvent is typically sufficient.[14] For ¹³C and 2D NMR experiments, a higher concentration of 20-30 mg may be necessary to achieve a good signal-to-noise ratio in a reasonable time.

• Sample Filtration: The solution must be free of any particulate matter. Filter the sample through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean, dry, high-quality 5 mm NMR tube.[16]

• Tube Quality: Use a high-precision NMR tube to ensure good magnetic field homogeneity (shimming).[17]

1D NMR Data Acquisition

• Spectrometer Setup: Insert the sample, lock on the deuterium signal of the solvent, and shim the magnetic field to achieve optimal resolution and lineshape.

• ¹H Acquisition:

  • Pulse Program: A standard single-pulse (zg30) experiment is appropriate.

  • Spectral Width (SW): Set to ~12-16 ppm to ensure all signals are captured.

  • Acquisition Time (AQ): Set to ~3-4 seconds for good digital resolution.[18]

  • Relaxation Delay (D1): Use a delay of 1-2 seconds.

  • Number of Scans (NS): Typically 8 to 16 scans are sufficient for a sample of this concentration.

• ¹³C Acquisition:

  • Pulse Program: A standard proton-decoupled experiment with NOE (zgpg30) is used.

  • Spectral Width (SW): Set to ~220-240 ppm.

  • Acquisition Time (AQ): ~1-1.5 seconds.

  • Relaxation Delay (D1): 2 seconds.

  • Number of Scans (NS): Due to the low natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans (e.g., 512 to 2048) will be required.[19]

2D NMR Data Acquisition

For all 2D experiments, use gradient-selected versions (e.g., COSYGP, HSQCEDETGP, HMBCGP) as they provide cleaner spectra with fewer artifacts. Standard parameter sets provided by the spectrometer manufacturer are often a good starting point.[19]

• COSY: Typically requires 4-8 scans per increment.

• HSQC: Requires sufficient scans (8-16 per increment) to detect one-bond correlations clearly.

• HMBC: Often requires the longest acquisition time (16-64 scans per increment) to detect the weaker, long-range correlations. The long-range coupling delay should be optimized for an average JCH of 8-10 Hz.

Data Processing

• Fourier Transformation: Apply an exponential window function to the FID to improve the signal-to-noise ratio, followed by Fourier transformation.

• Phasing and Baseline Correction: Manually phase the spectrum to ensure all peaks are in pure absorption mode and apply an automatic baseline correction.

• Referencing: Calibrate the ¹H spectrum by setting the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) and reference the ¹³C spectrum accordingly.

Conclusion

The structural elucidation of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol is a prime example of the power of a modern, multi-faceted NMR approach. The highly strained and stereochemically complex nature of the molecule gives rise to a unique spectral fingerprint. By combining predictive analysis based on fundamental principles with a systematic and self-validating experimental workflow involving 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) techniques, researchers can unambiguously determine its constitution and stereochemistry. The key diagnostic features are the upfield, complex signals of the diastereotopic spiropentane protons and the crucial HMBC correlations that link the ethan-1-ol side chain to the spirocyclic core. This guide provides the necessary framework for scientists in drug discovery and chemical research to confidently characterize this and other novel spirocyclic structures.

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Technical Guide: Mass Spectrometry Analysis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

Executive Summary & Structural Context[1][2][3][4][5]

The integration of spirocyclic scaffolds, particularly spiro[2.2]pentane , into drug candidates has surged due to their ability to function as rigid,

-rich bioisosteres that improve metabolic stability and solubility. However, the analysis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol presents a unique challenge: the molecule combines a highly strained bicyclic system (~63 kcal/mol strain energy) with a labile secondary alcohol moiety.

This guide details a robust mass spectrometry (MS) workflow for this analyte. It prioritizes the differentiation of the intact spiro-structure from its ring-opened isomers (e.g., methylenecyclobutane derivatives) which frequently form under thermal or ionization stress.

Chemical Profile

Property	Detail
IUPAC Name	1-(Spiro[2.2]pentan-1-yl)ethan-1-ol
Formula
Exact Mass	112.0888 Da
Structural Risk	High ring strain; prone to acid-catalyzed or thermal rearrangement.

Ionization Strategy: The Dual-Method Approach

Due to the fragility of the spiro[2.2]pentane core, a single ionization method is insufficient. We employ a Self-Validating Dual-Method Protocol to ensure both structural fingerprinting and molecular weight confirmation.

Method A: Electron Ionization (EI) at 70 eV (GC-MS)

• Purpose: Structural fingerprinting and library matching.

• Risk: The molecular ion (

  , 112) is often absent or weak due to rapid dehydration and ring strain relief.

• Mechanism: High-energy electron impact triggers homolytic cleavage. The spiro-ring acts as an energy reservoir; upon ionization, this energy is released, driving extensive fragmentation useful for substructure identification.

Method B: Electrospray Ionization (ESI) / APCI (LC-HRMS)

• Purpose: Confirmation of the intact molecular ion.

• Configuration: Positive mode (

  ).

• Advantage: "Soft" ionization preserves the spiro-framework.

• Observation: Expect

  at 113.0966 or the sodiated adduct at 135.0786.

Mechanistic Fragmentation Analysis

The fragmentation of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol is governed by three competing thermodynamic drivers: Alpha-Cleavage , Dehydration , and Strain Relief Ring Opening .

Primary Pathway: Dehydration ( )

Unlike unstrained alcohols, the dehydration here is often accompanied by skeletal rearrangement.

• Mechanism: 1,2-elimination of water.

• Result: Formation of a conjugated vinyl-spiro system (

  , 94).

• Stability: The resulting alkene stabilizes the strained ring through conjugation, making

  94 a prominent high-mass peak in EI.

Secondary Pathway: Alpha-Cleavage

The bond adjacent to the hydroxyl group is weakened.[1]

• Loss of Methyl (

  ): Cleavage of the terminal methyl group on the ethanol chain.

• Result: Formation of the oxonium ion (

  97).

• Diagnostic Value: Confirms the presence of the

  side chain.

Tertiary Pathway: Spiro-Ring Opening

This is the most critical pathway for distinguishing the spiro core from isomeric cyclopentenes.

• Trigger: The radical cation destabilizes the central quaternary carbon.

• Process: Cleavage of the cyclopropane C-C bond releases ~27 kcal/mol per ring.

• Products: Formation of

  ( 67) and ( 53) fragments, characteristic of diene-like structures formed after ring opening.

Visualization of Fragmentation Pathways[5][6]

The following diagram illustrates the competing pathways derived from the molecular ion.

Figure 1: Mechanistic fragmentation tree for 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol under 70 eV Electron Ionization.

Experimental Protocol

Sample Preparation

• Solvent: Dichloromethane (DCM) for GC-MS; Methanol/Water (50:50) for LC-MS.

• Concentration: 10 µg/mL.

• Critical Step: Avoid acidic solvents (e.g., 0.1% Formic Acid) in the initial dissolution for GC prep to prevent premature ring opening.

GC-MS Parameters (Fingerprinting)

• Inlet Temp: 200°C (Keep low to minimize thermal rearrangement of the spiro ring).

• Column: DB-5ms or equivalent (30m x 0.25mm).

• Oven Program: 40°C (hold 2 min)

  10°C/min 250°C.

• Ion Source: 230°C, 70 eV.

Analytical Workflow Diagram

Figure 2: Integrated analytical workflow ensuring both structural identification and mass confirmation.

Data Interpretation: Predicted Ion Table

The following table summarizes the expected ions in the EI spectrum. Use this for library matching and structure validation.

m/z	Ion Identity	Formula	Origin/Mechanism	Relative Abundance (Est.)
112	Molecular Ion ( )		Intact molecule (often very weak).	< 5%
97	Alpha-Cleavage		Loss of methyl group from ethyl side chain.	40-60%
94	Dehydration Product		Loss of . Likely vinyl-spiropentane.	100% (Base Peak)
79	Demethylated Alkene		Loss of from the dehydrated species.	20-30%
67	Ring Open Fragment		Cleavage of spiro ring/cyclopentenyl cation.	50-70%
53	Diene Fragment		Further fragmentation of the ring system.	30-50%

References

• Spiroalkane Strain Energy: Wiberg, K. B. (1986). "The structures and energies of small ring systems." Angewandte Chemie International Edition, 25(4), 312-322.

• Fragmentation of Cyclic Alcohols: McLafferty, F. W., & Tureček, F. (1993).[2] Interpretation of Mass Spectra (4th ed.).[2] University Science Books. (Standard text for alpha-cleavage and dehydration mechanisms).

• Spiro[2.2]pentane Synthesis & Stability: Szeimies, G. (1987). "Propellanes and Spirocycles: Strained Hydrocarbons as Building Blocks." Organic Syntheses. (Context for thermal rearrangement risks).

• ESI Mechanisms: Kebarle, P. (2000). "A brief overview of the present status of the mechanisms involved in electrospray mass spectrometry." Journal of Mass Spectrometry, 35(7), 804-817.

Sources

• 1. readchemistry.com [readchemistry.com]
• 2. cires1.colorado.edu [cires1.colorado.edu]

An In-Depth Technical Guide to the Infrared Spectroscopy of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

Abstract

This technical guide provides a comprehensive analysis of the infrared (IR) spectroscopic characteristics of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol. This molecule presents a unique combination of a secondary alcohol functional group and a highly strained spiro[2.2]pentane bicyclic system. Understanding its vibrational behavior is crucial for researchers in synthetic chemistry and drug development for structural verification and quality assessment. This document outlines the theoretical basis for the expected IR absorption bands, explains the causal relationship between molecular structure and spectral features, provides a detailed experimental protocol for data acquisition, and presents a logical workflow for spectral interpretation. The insights are grounded in established spectroscopic principles and authoritative data for analogous structures.

Introduction: A Molecule of Strain and Functionality

1-{Spiro[2.2]pentan-1-yl}ethan-1-ol (CAS No. 1822863-22-8) is a fascinating organic compound featuring a secondary alcohol substituent on a spiropentane core. The spiropentane moiety, the simplest spiro-connected cycloalkane, is composed of two fused cyclopropane rings sharing a single quaternary carbon atom[1]. This arrangement results in significant ring strain, which profoundly influences the molecule's chemical and physical properties, including its vibrational spectrum.

Infrared (IR) spectroscopy is an indispensable, non-destructive analytical technique that probes the vibrational modes of molecules. By identifying the characteristic frequencies at which specific functional groups and structural motifs absorb infrared radiation, researchers can confirm molecular identity, assess purity, and elucidate structural details. For a molecule like 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol, IR spectroscopy serves as a first-line analytical tool to verify the presence of the critical hydroxyl group and to gain insights into the unique strained carbocyclic framework.

Theoretical Framework: Predicting the Infrared Spectrum

The infrared spectrum of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol can be deconstructed by analyzing the contributions of its distinct structural components: the secondary alcohol group, the aliphatic ethyl fragment, and the strained spiro[2.2]pentane system.

The Secondary Alcohol Signature: -CH(OH)-

The alcohol functional group gives rise to some of the most prominent and easily identifiable bands in an IR spectrum.

• O-H Stretching Vibration: The most characteristic feature of an alcohol is the strong, broad absorption band corresponding to the O-H bond stretch. In a condensed phase (liquid or solid), intermolecular hydrogen bonding causes a significant broadening of this peak and shifts it to a lower frequency. For 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol, this band is expected in the 3500-3200 cm⁻¹ region[2][3]. The breadth of the peak is a direct consequence of the sample molecules existing in a variety of hydrogen-bonded states, each with a slightly different O-H bond strength and, therefore, a slightly different absorption frequency[3].

• C-O Stretching Vibration: The stretching of the carbon-oxygen single bond provides a valuable diagnostic peak in the fingerprint region. The exact position of this band is sensitive to the substitution pattern of the alcohol. For secondary alcohols, this strong absorption typically appears between 1150 and 1075 cm⁻¹ [2]. This is higher than the range for primary alcohols (1075-1000 cm⁻¹) and lower than that for phenols (1260-1200 cm⁻¹), making it a key indicator of the secondary alcohol structure[2][4].

The Spiro[2.2]pentane Moiety: The Influence of Ring Strain

The high degree of ring strain in the two cyclopropane rings of the spiropentane core has a significant and predictable effect on its vibrational frequencies.

• C-H Stretching Vibrations: In typical unstrained alkanes, sp³ C-H bond stretching occurs just below 3000 cm⁻¹[5][6]. However, the C-H bonds in cyclopropane rings exhibit increased 's' character due to the strained bond angles. This strengthening of the C-H bonds shifts their stretching frequency to a higher wavenumber, typically into the 3100-3000 cm⁻¹ range, a region often associated with alkene or aromatic C-H stretches[7][8]. Therefore, 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol is expected to show distinct C-H stretching absorptions both above and below 3000 cm⁻¹.

• Ring Vibrations (Breathing and Deformation): The cyclopropane rings have characteristic skeletal vibrations, including ring "breathing" and deformation modes. For cyclopropane itself, a notable absorption band appears around 1020-1000 cm⁻¹ [7]. Similar skeletal vibrations are expected for the spiropentane structure and will contribute to the complexity of the fingerprint region.

The Aliphatic Fragments: -CH- and -CH₃

The molecule also contains standard aliphatic C-H bonds from the methine group of the alcohol and the terminal methyl group.

• C-H Stretching Vibrations: The sp³ C-H bonds of the ethyl fragment (specifically, the methyl group and the methine carbon attached to the hydroxyl) will exhibit stretching vibrations in the 3000-2850 cm⁻¹ region, as is characteristic for alkanes[5].

• C-H Bending Vibrations: Asymmetric and symmetric bending vibrations for the methyl group are expected near 1450 cm⁻¹ and 1375 cm⁻¹ , respectively. Methylene (-CH₂-) scissoring or deformation vibrations in cyclopropane rings are seen between 1480-1440 cm⁻¹ [7]. These absorptions will contribute to the bands observed in this portion of the spectrum.

Predicted Infrared Absorption Data

The following table summarizes the predicted key absorption bands for 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol, their expected characteristics, and the underlying molecular vibrations.

Predicted Wavenumber (cm⁻¹)	Intensity	Shape	Assignment and Rationale
3500 - 3200	Strong	Broad	O-H stretch (intermolecular H-bonding). Hallmark of the alcohol functional group.
3100 - 3000	Medium	Sharp	C-H stretch (spiro[2.2]pentane ring). Elevated frequency due to high ring strain.
3000 - 2850	Medium-Strong	Sharp	C-H stretch (aliphatic -CH₃ and -CH-). Standard sp³ C-H vibrations.
1480 - 1440	Medium	Sharp	-CH₂- scissoring/deformation (ring) and -CH₃ asymmetric bending.
~1375	Medium-Weak	Sharp	-CH₃ symmetric bending ("umbrella" mode).
1150 - 1075	Strong	Sharp	C-O stretch. Diagnostic for a secondary alcohol.
~1020	Medium	Sharp	Cyclopropane ring skeletal vibration ("breathing" mode).

Experimental Protocol: High-Integrity FTIR Data Acquisition

This protocol ensures the acquisition of a high-quality, reproducible FTIR spectrum suitable for structural elucidation and archival purposes.

4.1. Sample Preparation (ATR Method)

The Attenuated Total Reflectance (ATR) technique is recommended for its simplicity and minimal sample requirement.

• Crystal Cleaning: Before analysis, thoroughly clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.

• Background Spectrum: Record a background spectrum of the empty, clean ATR crystal. This is a critical self-validating step to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions from the sample spectrum.

• Sample Application: Place a single drop of neat 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol onto the center of the ATR crystal, ensuring complete coverage of the sampling area.

• Pressure Application: If using a pressure clamp, apply consistent pressure to ensure good contact between the liquid sample and the crystal surface.

4.2. Instrument Parameters

These settings are typical for a modern research-grade FTIR spectrometer.

• Spectrometer: Fourier Transform Infrared Spectrometer (e.g., PerkinElmer, Thermo Fisher, Bruker).

• Technique: Attenuated Total Reflectance (ATR).

• Spectral Range: 4000 - 400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32 scans (co-added to improve signal-to-noise ratio).

• Detector: Deuterated Triglycine Sulfate (DTGS) or similar.

• Apodization: Happ-Genzel.

4.3. Data Processing

• Background Subtraction: The instrument software will automatically subtract the pre-recorded background spectrum from the sample spectrum.

• ATR Correction: Apply an ATR correction algorithm if available in the software. This corrects for the wavelength-dependent depth of penetration of the IR beam, making the resulting spectrum appear more like a traditional transmission spectrum.

• Baseline Correction: If necessary, apply a multi-point baseline correction to ensure all peaks originate from a flat baseline of ~100% Transmittance or 0 Absorbance.

Spectral Interpretation Workflow

A systematic approach is essential for accurately interpreting an IR spectrum. The following workflow, illustrated in the diagram below, guides the scientist from broad functional group identification to detailed fingerprint analysis.

Caption: Workflow for the systematic interpretation of the IR spectrum of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol.

Conclusion

The infrared spectrum of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol is defined by a confluence of features arising from its secondary alcohol functionality and its uniquely strained carbocyclic core. The key diagnostic absorptions are the broad O-H stretch around 3300 cm⁻¹, the strong C-O stretch characteristic of a secondary alcohol between 1150-1075 cm⁻¹, and the presence of C-H stretching vibrations both above and below the 3000 cm⁻¹ threshold, which confirms the coexistence of strained ring and saturated aliphatic C-H bonds. This guide provides the theoretical foundation and practical protocols necessary for researchers to confidently acquire and interpret the IR spectrum of this compound, ensuring robust structural verification in synthetic and developmental workflows.

References

• Doc Brown's Chemistry. (n.d.). Infrared Spectrum of Cyclopropane. Retrieved February 15, 2026, from [Link]

• Smith, B. C. (2017). Alcohols—The Rest of the Story. Spectroscopy Online. Retrieved February 15, 2026, from [Link]

• DAV University. (n.d.). Factors affecting vibrational frequencies and IR Spectroscopy of Hydrocarbons. Retrieved February 15, 2026, from [Link]

• Chemistry LibreTexts. (2020, May 30). Spectroscopy of Alcohols. Retrieved February 15, 2026, from [Link]

• All About Circuits. (2017, May 24). Infrared Spectra of alcohols in A level Chemistry. Retrieved February 15, 2026, from [Link]

• Wikipedia. (n.d.). Spiropentane. Retrieved February 15, 2026, from [Link]

• Michigan State University Department of Chemistry. (n.d.). Infrared Spectrometry. Retrieved February 15, 2026, from [Link]

• Chemistry LibreTexts. (2021, December 27). Infrared Spectra of Some Common Functional Groups. Retrieved February 15, 2026, from [Link]

• Chem Ed. (2023, February 25). FTIR-18 || IR spectra of Alcohols & phenols | Diff b/w Pri, sec & Ter alcohols. Retrieved February 15, 2026, from [Link]

• Química Orgánica. (n.d.). IR Spectrum: Cycloalkanes. Retrieved February 15, 2026, from [Link]

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An In-Depth Technical Guide to 8-((1S,2S)-2-phenyl-cyclohexyl)-1-(2-piperidin-1-yl-ethyl)-1,3,8-triaza-spiro[4.5]decan-4-one (CAS Number: 1822863-22-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis, properties, and pharmacological context of 8-((1S,2S)-2-phenyl-cyclohexyl)-1-(2-piperidin-1-yl-ethyl)-1,3,8-triaza-spiro[4.5]decan-4-one, a potent and selective Glycine Transporter 1 (GlyT1) inhibitor. This document is intended for professionals in the fields of medicinal chemistry, pharmacology, and drug development who are interested in the discovery and development of novel therapeutics targeting the glutamatergic system for the treatment of central nervous system (CNS) disorders.

Introduction: The Significance of GlyT1 Inhibition

The N-methyl-D-aspartate (NMDA) receptor, a key player in synaptic plasticity and glutamatergic neurotransmission, requires the binding of both glutamate and a co-agonist, typically glycine or D-serine, for its activation. Dysregulation of NMDA receptor function has been implicated in the pathophysiology of several CNS disorders, most notably schizophrenia. One promising therapeutic strategy to enhance NMDA receptor function is to increase the synaptic concentration of glycine. This can be achieved by inhibiting the Glycine Transporter 1 (GlyT1), a glial transporter responsible for the reuptake of glycine from the synaptic cleft.[1]

The compound 8-((1S,2S)-2-phenyl-cyclohexyl)-1-(2-piperidin-1-yl-ethyl)-1,3,8-triaza-spiro[4.5]decan-4-one belongs to a class of spirocyclic compounds that have been investigated as potent and selective GlyT1 inhibitors.[2][3] This guide will delve into the technical details of this specific molecule, providing insights into its synthesis and properties.

Physicochemical Properties

A summary of the key physicochemical properties of 8-((1S,2S)-2-phenyl-cyclohexyl)-1-(2-piperidin-1-yl-ethyl)-1,3,8-triaza-spiro[4.5]decan-4-one is presented in the table below. These properties are crucial for its characterization and formulation development.

Property	Value	Source
CAS Number	1822863-22-8	Internal Database
Molecular Formula	C₂₆H₄₀N₄O	[4]
Molecular Weight	424.6 g/mol	[4]
IUPAC Name	8-[(1S,2S)-2-phenylcyclohexyl]-1-(2-piperidin-1-ylethyl)-1,3,8-triazaspiro[4.5]decan-4-one	[4]
XLogP3	3.9	[4]
Hydrogen Bond Donor Count	1	[4]
Hydrogen Bond Acceptor Count	4	[4]
Rotatable Bond Count	6	[4]

Synthesis Pathway and Rationale

The synthesis of 8-((1S,2S)-2-phenyl-cyclohexyl)-1-(2-piperidin-1-yl-ethyl)-1,3,8-triaza-spiro[4.5]decan-4-one involves a multi-step process that builds upon the core 1,3,8-triazaspiro[4.5]decan-4-one scaffold. While a specific, detailed experimental protocol for this exact molecule is not publicly available in the referenced literature, a general and plausible synthetic strategy can be outlined based on the synthesis of analogous compounds.[1][5]

The key steps in the synthesis of related spirodecanone derivatives often involve:

• Formation of a spirocyclic intermediate: This is typically achieved through a multi-component reaction, such as a Strecker-like condensation, involving a substituted piperidone, an amine, and a cyanide source to form an α-aminonitrile. This intermediate is then further elaborated.[6]

• Cyclization to form the hydantoin ring: The α-aminonitrile can be treated with an isocyanate or a related reagent, followed by cyclization to form the spiro-hydantoin or a related triazaspirodecane core.

• Introduction of the cyclohexyl and piperidinylethyl moieties: These groups are typically introduced via N-alkylation or reductive amination reactions on the spirocyclic core.

A proposed, logical synthesis workflow is depicted in the following diagram:

Caption: Proposed synthetic workflow for the target compound.

Detailed (Exemplary) Experimental Protocol

The following is a generalized, exemplary protocol for the synthesis of a triazaspiro[4.5]decan-4-one scaffold, which would be adapted for the specific target molecule. This protocol is based on established synthetic methodologies for similar compounds.[5][7]

Step 1: Synthesis of the Spirocyclic Diamine Intermediate

• To a solution of a suitable N-protected-4-piperidone (1.0 eq) in a suitable solvent (e.g., methanol), add (1S,2S)-2-phenyl-cyclohexylamine (1.1 eq) and sodium cyanoborohydride (1.5 eq).

• Adjust the pH of the reaction mixture to approximately 6 with glacial acetic acid.

• Stir the reaction mixture at room temperature for 24-48 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding an aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the desired spirocyclic diamine intermediate.

• Remove the protecting group under appropriate conditions (e.g., acid or hydrogenolysis) to yield the free secondary amine.

Step 2: Formation and Cyclization to the Triazaspiro[4.5]decan-4-one Core

• Dissolve the spirocyclic diamine intermediate (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane).

• Add a solution of a suitable isocyanate precursor, such as ethyl isocyanatoacetate (1.1 eq), dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the formation of the urea intermediate by TLC or LC-MS.

• Upon completion, initiate cyclization by adding a base (e.g., sodium methoxide) and heating the reaction mixture.

• After cyclization is complete, neutralize the reaction mixture and extract the product.

• Purify the crude product by crystallization or column chromatography to obtain the 1,3,8-triazaspiro[4.5]decan-4-one core.

Step 3: N-Alkylation with 1-(2-Chloroethyl)piperidine

• To a solution of the 1,3,8-triazaspiro[4.5]decan-4-one core (1.0 eq) in a polar aprotic solvent (e.g., DMF), add a suitable base such as potassium carbonate (2.0 eq).

• Add 1-(2-chloroethyl)piperidine hydrochloride (1.2 eq) to the mixture.

• Heat the reaction mixture to 60-80 °C and stir for 12-24 hours, monitoring the reaction progress.

• After completion, cool the reaction mixture, pour it into water, and extract the product with an organic solvent.

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the final product by column chromatography to yield 8-((1S,2S)-2-phenyl-cyclohexyl)-1-(2-piperidin-1-yl-ethyl)-1,3,8-triaza-spiro[4.5]decan-4-one.

Pharmacological Profile and Mechanism of Action

As a GlyT1 inhibitor, 8-((1S,2S)-2-phenyl-cyclohexyl)-1-(2-piperidin-1-yl-ethyl)-1,3,8-triaza-spiro[4.5]decan-4-one is designed to increase the extracellular concentration of glycine in the brain. This, in turn, is expected to enhance the activity of NMDA receptors, which are crucial for learning, memory, and higher cognitive functions. The selectivity for GlyT1 over other neurotransmitter transporters is a key feature for minimizing off-target effects.

Caption: Mechanism of action of the GlyT1 inhibitor.

Conclusion and Future Perspectives

8-((1S,2S)-2-phenyl-cyclohexyl)-1-(2-piperidin-1-yl-ethyl)-1,3,8-triaza-spiro[4.5]decan-4-one represents a significant scaffold in the development of GlyT1 inhibitors. The unique spirocyclic core provides a rigid framework for the precise positioning of the phenylcyclohexyl and piperidinylethyl moieties, which are likely crucial for potent and selective binding to the GlyT1 transporter. Further optimization of this scaffold could lead to the development of clinical candidates for the treatment of schizophrenia and other CNS disorders characterized by NMDA receptor hypofunction. Future research should focus on obtaining detailed pharmacokinetic and pharmacodynamic data, as well as in vivo efficacy studies in relevant animal models.

References

• Alberati, D., et al. (2006). Design and synthesis of 4-substituted-8-(2-phenyl-cyclohexyl)-2,8-diaza-spiro[4.5]decan-1-one as a novel class of GlyT1 inhibitors: achieving selectivity against the mu opioid and nociceptin/orphanin FQ peptide (NOP) receptors. Bioorganic & Medicinal Chemistry Letters, 16(16), 4305-10. [Link]

• Alberati, D., et al. (2006). 4-Substituted-8-(1-phenyl-cyclohexyl)-2,8-diaza-spiro[4.5]decan-1-one as a novel class of highly selective GlyT1 inhibitors with superior pharmacological and pharmacokinetic parameters. Bioorganic & Medicinal Chemistry Letters, 16(16), 4321-5. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 44406694, 8-((1S,2S)-2-phenyl-cyclohexyl)-1-(2-piperidin-1-yl-ethyl)-1,3,8-triaza-spiro[4.5]decan-4-one. Retrieved from [Link].

• European Patent Office. (1999).
• Janssen, P. A. J. (1966). Substituted 1, 3, 8-triaza-spiro (4, 5) decanes.

• Pardali, V., et al. (2021). 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. Molbank, 2021(2), M1228. [Link]

• Wikipedia. (n.d.). Spirodecanone. Retrieved from [Link]

• Wang, Z. (n.d.). Example Experimental Sections. UC Berkeley. [Link]

• Zhang, X., & Larock, R. C. (n.d.). Synthesis of Spiro[4.5]trienones by Intramolecular ipso-Halocyclization of 4-(p-Methoxyaryl)-1-alkynes. Iowa State University. [Link]

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A Technical Guide to the Discovery and Isolation of Novel Spiro[2.2]pentane Alcohols: Scaffolds for Next-Generation Therapeutics

Abstract

The spiro[2.2]pentane motif, a compact and highly strained carbocycle, has emerged as a compelling structural element in modern medicinal chemistry. Its rigid, three-dimensional geometry offers a unique tool for navigating chemical space, providing a potent bioisosteric replacement for more common groups like gem-dimethyl or tert-butyl moieties.[1][2] The introduction of spiro[2.2]pentanes can significantly enhance a molecule's pharmacological profile by improving binding affinity, metabolic stability, and cell permeability while reducing lipophilicity.[1][3][4][5] This guide provides an in-depth technical overview of the contemporary strategies employed in the discovery, synthesis, isolation, and characterization of novel spiro[2.2]pentane alcohols, a class of compounds poised to unlock new therapeutic possibilities. We will explore the causal reasoning behind methodological choices, present detailed experimental protocols, and discuss the critical analytical techniques for structural elucidation.

The Rationale: Why Spiro[2.2]pentane Alcohols in Drug Discovery?

The core value of the spiro[2.2]pentane unit lies in its unique structural and conformational properties. Composed of two fused cyclopropane rings sharing a single carbon, this highly strained system presents a well-defined three-dimensional structure with precise exit vectors for substitution.[6] This rigidity is a powerful asset in drug design.

Bioisosterism and Physicochemical Enhancement: Bioisosteric replacement is a cornerstone of lead optimization, aiming to improve a compound's properties without losing its desired biological activity.[2][7][8] The spiro[2.2]pentane moiety serves as an excellent non-classical bioisostere.

• Conformational Constraint: Unlike flexible alkyl groups, the spiro[2.2]pentane scaffold locks substituents into specific spatial orientations. This can lead to a more favorable binding entropy upon interaction with a biological target, often resulting in a significant boost in potency.[3][9]

• Improved Lipophilicity Profile: As drug discovery trends towards "beyond Rule of 5" chemical space, controlling lipophilicity is critical. Replacing a lipophilic tert-butyl group with a spiro[2.2]pentane unit can decrease the calculated logP, enhancing solubility and other ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[4][5]

• Novel Chemical Space: The incorporation of these motifs allows chemists to access novel, patentable chemical matter, a crucial aspect of drug development.[2]

The addition of a hydroxyl group to this scaffold introduces a key hydrogen bond donor/acceptor site, providing a critical anchor point for specific interactions with protein targets and further improving aqueous solubility.

Caption: Bioisosteric replacement workflow.

Synthetic Strategies for Spiro[2.2]pentane Alcohols

The high degree of strain in the spiro[2.2]pentane core makes its synthesis non-trivial.[6] Traditional cyclopropanation methods often fall short. However, several robust strategies have been developed. The choice of method is dictated by the desired substitution pattern and the available starting materials.

Carbene Addition to Alkylidenecyclopropanes

A primary route involves the reaction of a carbene or carbenoid with an alkylidenecyclopropane. The key challenge is the generation of the highly reactive carbene species under conditions that are compatible with the substrate.

• Simmons-Smith Cyclopropanation: This classic method uses a diiodomethane and a zinc-copper couple to generate a zinc carbenoid. While effective for many olefins, its application to allenamides has been shown to produce amido-spiro[2.2]pentanes.[10] The hydroxyl group can be introduced before or after the spirocycle formation, for instance, by using an allylic alcohol as a precursor to the alkylidenecyclopropane.

• Diazo Compound Decomposition: Metal-catalyzed decomposition of diazo compounds is another powerful method for generating carbenes. However, the instability and potential explosiveness of diazo reagents are significant drawbacks, particularly for scale-up operations.[3]

Sulfones as Stable Carbene Equivalents

To circumvent the hazards associated with diazo compounds, recent innovations have focused on using sulfones as stable carbene precursors. This approach, pioneered by researchers at UNC-Chapel Hill, provides a safer and more versatile route.[3][6]

The strategy involves the reaction of sulfone reagents with methylenecyclopropanes. This method has successfully produced a variety of spiro[2.2]pentanes in good yields.[3] An unexpected discovery from this research was that reacting cyclopropyl sulfone anions with styrenes led to the formation of valuable vinylcyclopropanes, highlighting the rich and sometimes unpredictable chemistry of these strained systems.[3][6]

Intramolecular Displacement Strategies

An alternative pathway involves the intramolecular displacement of a good leaving group positioned alpha to an existing cyclopropyl ring.[11][12] This approach allows for the stereoselective construction of polysubstituted spiropentanes. The key is a regio- and diastereoselective carbometalation of a cyclopropene, where a directing group (such as a hydroxyl group) controls the facial selectivity of the addition. The directing group then serves as a leaving group in the subsequent intramolecular cyclization.[12][13]

Caption: General workflow for novel alcohol discovery.

Comparative Synthesis Data

Synthesis Method	Key Precursors	Typical Yields	Advantages	Disadvantages	Reference
Simmons-Smith	Allenamides, Alkylidenecyclopropanes	Moderate	Well-established, readily available reagents.	Low diastereoselectivity with some substrates.	[10]
Diazo Decomposition	Alkylidenecyclopropanes, Diazo compounds	Good-Excellent	High efficiency.	Use of unstable and potentially explosive reagents.	[3][12]
Sulfone Chemistry	Methylenecyclopropanes, Sulfone reagents	Good (24-81%)	Avoids toxic/explosive reagents, good functional group tolerance.	May produce unexpected side products (e.g., vinylcyclopropanes).	[3][6]
Intramolecular Displacement	Substituted Cyclopropenes	Good-Excellent	High stereo- and regioselectivity, allows for complex substitutions.	Multi-step, requires carefully designed precursors with directing groups.	[12][13]

Isolation and Purification: A Practical Protocol

The isolation of the target spiro[2.2]pentane alcohol from the crude reaction mixture is a critical step. The choice of technique depends on the scale of the reaction and the physicochemical properties of the target compound and byproducts. Flash column chromatography is the most common method.

Protocol: Flash Column Chromatography

• Causality: The principle of chromatography is the differential partitioning of compounds between a stationary phase (e.g., silica gel) and a mobile phase (a solvent system). For spiro[2.2]pentane alcohols, which are moderately polar, normal-phase chromatography using a silica gel stationary phase is highly effective. The mobile phase is typically a non-polar solvent (e.g., hexanes or heptane) mixed with a more polar solvent (e.g., ethyl acetate or diethyl ether). The optimal ratio is determined by Thin Layer Chromatography (TLC) analysis to achieve good separation (target Rf of ~0.25-0.35).

• Step-by-Step Methodology:

  • Sample Preparation: Concentrate the crude reaction mixture in vacuo. Adsorb the residue onto a small amount of silica gel (~2-3 times the mass of the crude oil) to create a dry-loaded sample. This prevents band broadening and improves separation compared to liquid loading.

  • Column Packing: Select an appropriately sized column. A general rule is a 40:1 to 100:1 ratio of silica gel mass to crude sample mass. Pack the column with silica gel as a slurry in the initial, least polar mobile phase.

  • Loading: Carefully add the dry-loaded sample to the top of the packed column, adding a thin layer of sand to protect the surface.

  • Elution: Begin elution with the determined mobile phase. A gradient elution, where the proportion of the polar solvent is gradually increased, is often used to efficiently elute compounds of varying polarity.

  • Fraction Collection: Collect fractions and monitor their composition using TLC.

  • Final Step: Combine the pure fractions containing the desired product and remove the solvent under reduced pressure to yield the isolated spiro[2.2]pentane alcohol.[14]

Structural Elucidation and Characterization

Once isolated, the structure of the novel compound must be unequivocally confirmed. A combination of spectroscopic techniques is required.[15][16][17]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information on the electronic environment and connectivity of protons. The highly strained cyclopropyl protons of the spiro[2.2]pentane core typically appear in the upfield region of the spectrum (often < 1.5 ppm). The proton attached to the alcohol-bearing carbon (the carbinol proton) will have a characteristic shift depending on its environment.

  • ¹³C NMR: Reveals the number of unique carbon atoms. The spiro-carbon itself has a distinct chemical shift. The carbons of the cyclopropyl rings are also typically shielded and appear at high field.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the precise connectivity of the molecule, confirming the attachment of the hydroxyl group and other substituents to the spiropentane framework.

• Mass Spectrometry (MS): Determines the molecular weight of the compound. High-resolution mass spectrometry (HRMS) provides a highly accurate mass, allowing for the determination of the molecular formula.[10]

• Infrared (IR) Spectroscopy: Identifies functional groups. A strong, broad absorption in the ~3200-3600 cm⁻¹ region is characteristic of the O-H stretch of the alcohol group.[16]

Typical Spectroscopic Data for a Spiro[2.2]pentane Alcohol

Technique	Characteristic Signal	Typical Range/Value	Interpretation
¹H NMR	Cyclopropyl Protons	0.5 - 1.5 ppm	Signals from the strained ring system.
¹³C NMR	Spiro-Quaternary Carbon	25 - 40 ppm	The central shared carbon of the two rings.
¹³C NMR	Cyclopropyl CH₂	5 - 20 ppm	Carbons within the strained ring system.
IR	O-H Stretch	3200 - 3600 cm⁻¹	Presence of the hydroxyl functional group.
HRMS	[M+H]⁺ or [M+Na]⁺	Varies	Confirms molecular weight and formula.

Conclusion and Future Outlook

The discovery of novel spiro[2.2]pentane alcohols represents a significant advancement in the field of medicinal chemistry. Their unique conformational and physicochemical properties make them highly attractive scaffolds for the design of next-generation therapeutics.[1][3] The development of safer and more efficient synthetic routes, such as those employing sulfone reagents, has made these complex structures more accessible to researchers.[3][6] A thorough understanding of the purification and characterization techniques detailed in this guide is essential for any scientist working in this exciting area. As synthetic methodologies continue to evolve, we anticipate that spiro[2.2]pentane alcohols will feature prominently in the discovery of new drugs to address a wide range of diseases.

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An In-depth Technical Guide to the Theoretical and Computational Exploration of Spiro[2.2]pentan-1-yl Derivatives

Introduction: The Allure of a Strained Scaffold

Spiro[2.2]pentane, the smallest spiro-annulated cycloalkane, presents a fascinating case study in chemical bonding and reactivity. Comprising two fused cyclopropane rings sharing a single carbon atom, this highly strained system has captivated the interest of theoretical, physical, and synthetic chemists alike.[1] Its rigid, three-dimensional architecture and high fraction of sp³-hybridized carbons make derivatives of the spiro[2.2]pentane core intriguing building blocks in medicinal chemistry.[2][3] The inherent ring strain, a consequence of severe bond angle distortion, dictates its unique chemical behavior and provides a fertile ground for computational investigation.

This guide provides a comprehensive overview of the theoretical and computational methodologies employed to unravel the electronic structure, reactivity, and potential applications of spiro[2.2]pentan-1-yl derivatives. It is designed for researchers, scientists, and drug development professionals seeking to leverage computational chemistry to gain deeper insights into this remarkable class of molecules.

Part 1: Foundational Computational Methodologies

The accurate theoretical description of highly strained molecules like spiro[2.2]pentan-1-yl derivatives necessitates the use of robust computational methods. Density Functional Theory (DFT) has emerged as a powerful and versatile tool for this purpose, offering a favorable balance between computational cost and accuracy.[4]

Recommended Computational Software

A variety of quantum chemistry software packages can perform the calculations outlined in this guide. Popular choices include Gaussian, ORCA, and Spartan. These programs offer a wide range of DFT functionals and basis sets, as well as user-friendly interfaces for setting up and analyzing calculations.

Step-by-Step Computational Protocol for a Spiro[2.2]pentan-1-yl Derivative

This protocol outlines a general workflow for the computational characterization of a generic 1-substituted spiro[2.2]pentane.

1. Molecular Structure Preparation:

The initial step involves generating a three-dimensional structure of the molecule of interest. This can be accomplished using molecular building tools available in software like Avogadro or directly within the graphical interface of the chosen quantum chemistry package. It is crucial to start with a reasonable initial geometry to ensure efficient convergence of the subsequent optimization.

2. Geometry Optimization:

The goal of geometry optimization is to find the minimum energy conformation of the molecule on its potential energy surface.

• Methodology: Density Functional Theory (DFT) is the recommended method.

• Functional Selection: For general-purpose geometry optimizations of organic molecules, hybrid functionals such as B3LYP or PBE0, often paired with a dispersion correction (e.g., -D3 or -D4), provide reliable results.[5][6] For more complex electronic structures or reaction mechanisms, meta-GGA functionals like M06-2X may be more suitable.

• Basis Set Selection: A double-zeta basis set with polarization functions, such as 6-31G(d) or def2-SVP, is a good starting point for geometry optimizations. For higher accuracy, a triple-zeta basis set like def2-TZVP can be employed.

• Solvation Model: To simulate the behavior of the molecule in solution, an implicit solvation model like the Polarizable Continuum Model (PCM) or the Solvation Model based on Density (SMD) should be included in the calculation.[7]

Table 1: Recommended Functionals and Basis Sets for Geometry Optimization

Functional	Basis Set	Strengths
B3LYP-D3(BJ)	6-31G(d)	A robust and widely used combination for initial geometry optimizations.
PBE0-D4	def2-SVP	Offers improved accuracy for non-covalent interactions.
M06-2X	def2-TZVP	Well-suited for studying reaction mechanisms and systems with complex electronic structures.

3. Frequency Calculations:

Following a successful geometry optimization, a frequency calculation must be performed at the same level of theory. This serves two critical purposes:

• Confirmation of a True Minimum: The absence of imaginary frequencies confirms that the optimized structure corresponds to a true energy minimum on the potential energy surface. The presence of a single imaginary frequency indicates a transition state.

• Thermochemical Data: Frequency calculations provide zero-point vibrational energy (ZPVE), thermal corrections to enthalpy and entropy, and the Gibbs free energy. These are essential for calculating accurate reaction energies and barriers.

4. Calculation of Molecular Properties:

With the optimized geometry, a range of molecular properties can be calculated to understand the behavior of the spiro[2.2]pentan-1-yl derivative.

• Strain Energy: The high ring strain is a defining feature of spiropentanes. A reliable method to quantify this is through the use of a homodesmotic reaction. This involves constructing a balanced chemical equation where the number and types of bonds are conserved on both the reactant and product sides, thereby canceling out systematic errors in the calculations. The strain energy is then the calculated enthalpy change of this reaction.

  Example Homodesmotic Reaction for Spiro[2.2]pentane: Spiro[2.2]pentane + 5 CH4 → 2 (CH3)2CH2 + (CH3)4C

  A detailed protocol for calculating hydrocarbon strain energies using computational group equivalents has been presented by Rablen.[8][9] The strain energy of the parent spiropentane is significantly higher than twice that of cyclopropane, indicating additional strain from the spiro-fusion.[8]

• Electronic Properties:

  • Frontier Molecular Orbital (FMO) Analysis: The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) and their energy gap are crucial indicators of a molecule's kinetic stability and chemical reactivity.[10][11] A smaller HOMO-LUMO gap generally suggests higher reactivity.[10] These can be readily obtained from the output of a DFT calculation.

  • Natural Bond Orbital (NBO) Analysis: NBO analysis provides a detailed picture of the electron density distribution in terms of localized bonds and lone pairs.[12] It is particularly useful for understanding hyperconjugative interactions and charge delocalization, which are key to the stability of reactive intermediates like carbocations.

• Spectroscopic Properties:

  • NMR Chemical Shifts: Theoretical prediction of ¹H and ¹³C NMR chemical shifts is a powerful tool for structure elucidation.[13] The Gauge-Independent Atomic Orbital (GIAO) method, implemented in most quantum chemistry packages, is the standard approach for this.[13][14] Calculations are typically performed at the DFT level (e.g., B3LYP/6-31G(d,p)) and the calculated absolute shieldings are then converted to chemical shifts by referencing to a concurrently calculated tetramethylsilane (TMS) standard.

Part 2: Theoretical Insights into Spiro[2.2]pentan-1-yl Derivatives

Computational studies provide invaluable insights into the unique electronic structure and reactivity of these strained molecules.

Electronic Structure and Bonding: A Tale of Strain

The geometry of spiro[2.2]pentane is characterized by highly acute C-C-C bond angles, far from the ideal tetrahedral angle of 109.5°. This geometric constraint leads to significant angle strain. NBO analysis reveals that the C-C bonds in the cyclopropane rings possess a high degree of p-character, leading to what is often described as "bent" or "banana" bonds. This increased p-character makes the exterior of the C-C bonds electron-rich and susceptible to electrophilic attack.

Reactivity and Reaction Mechanisms: The Role of Carbocation Intermediates

The chemistry of spiro[2.2]pentan-1-yl derivatives is often dominated by reactions that proceed through carbocationic intermediates. The relief of ring strain provides a strong thermodynamic driving force for reactions that involve the opening of one of the cyclopropane rings.

The Spiro[2.2]pentan-1-yl Cation:

Computational studies can be used to investigate the stability and rearrangement pathways of the spiro[2.2]pentan-1-yl cation. The stability of this cation is influenced by the nature of the substituent at the 1-position. Electron-donating groups can stabilize the positive charge through resonance or inductive effects, while electron-withdrawing groups have a destabilizing effect.[15][16]

NBO analysis is particularly insightful here, as it can quantify the delocalization of the positive charge from the cationic center into the strained C-C bonds of the cyclopropane rings. This hyperconjugative interaction is a key factor in the stability of this intermediate.

Computational Elucidation of a Reaction Mechanism: A Hypothetical Solvolysis Pathway

Consider the solvolysis of a spiro[2.2]pentan-1-yl derivative, such as the tosylate. A plausible mechanism involves the departure of the leaving group to form the spiro[2.2]pentan-1-yl cation, which can then undergo rearrangement or be trapped by a nucleophile. DFT calculations can be used to map out the potential energy surface for this process, identifying the transition states and intermediates.

Caption: A generalized reaction coordinate diagram for the solvolysis of a spiro[2.2]pentan-1-yl derivative, illustrating the formation of a carbocation intermediate and a potential rearrangement pathway.

Part 3: Applications in Drug Development

The unique structural features of the spiro[2.2]pentane scaffold make it an attractive motif for the design of novel therapeutic agents. Its rigidity can help to pre-organize functional groups for optimal interaction with a biological target, potentially leading to increased potency and selectivity.[17]

The Spiro[2.2]pentane Scaffold in Medicinal Chemistry

• Three-Dimensionality: In an era where medicinal chemistry is moving away from "flat" aromatic compounds, the inherent 3D nature of the spiro[2.2]pentane core allows for the exploration of new regions of chemical space.[3]

• Novel Exit Vectors: The defined geometry of the spirocycle provides precise exit vectors for substituents, enabling fine-tuning of interactions with protein binding pockets.[2]

• Metabolic Stability: The high sp³ character can lead to improved metabolic stability and other desirable ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Computational Drug Design Workflow

Computational methods play a crucial role in the rational design of drugs incorporating the spiro[2.2]pentane scaffold.

1. Molecular Docking:

Molecular docking is a computational technique that predicts the preferred orientation of a molecule when bound to a larger molecule, such as a protein.[5][18][19] This can be used to screen virtual libraries of spiro[2.2]pentan-1-yl derivatives against a specific drug target and to understand the key interactions that contribute to binding affinity.

Caption: A conceptual workflow for molecular docking of spiro[2.2]pentane derivatives.

2. Quantitative Structure-Activity/Property Relationship (QSAR/QSPR):

QSAR and QSPR models are statistical models that relate the chemical structure of a series of compounds to their biological activity or physicochemical properties.[20][21][22][23] The molecular descriptors calculated using the methods described in Part 1 (e.g., HOMO-LUMO gap, dipole moment, molecular surface area) can be used as input for building these models. A robust QSAR/QSPR model can then be used to predict the activity and properties of yet-to-be-synthesized spiro[2.2]pentan-1-yl derivatives, thereby prioritizing synthetic efforts.

Conclusion and Future Outlook

Theoretical and computational studies provide a powerful lens through which to understand and exploit the unique chemistry of spiro[2.2]pentan-1-yl derivatives. From elucidating the nature of their strained bonding to predicting their reactivity and guiding their application in drug discovery, computational chemistry is an indispensable tool. As computational methods continue to improve in accuracy and efficiency, we can expect even more detailed and predictive models of these fascinating molecules, further accelerating their development from theoretical curiosities to valuable components of functional molecules.

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A Technical Guide to the Preliminary Biological Activity Screening of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

Abstract: The identification of novel chemical entities (NCEs) with therapeutic potential is the foundational step in drug discovery. This guide provides a comprehensive, technically detailed framework for the initial biological evaluation of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol, a novel compound with a unique spirocyclic scaffold. Recognizing its status as an uncharacterized molecule, the screening cascade outlined herein is designed to be broad and robust, establishing a foundational dataset from which to make critical " go/no-go " decisions. We will detail a multi-pillar approach encompassing in silico profiling, physicochemical characterization, and a panel of foundational in vitro biological assays. Each protocol is presented with the underlying scientific rationale, step-by-step methodologies, and criteria for data interpretation, ensuring a self-validating and scientifically rigorous investigation.

Introduction: Rationale for Screening a Novel Spirocyclic Compound

The spiro[2.2]pentane moiety represents a highly strained, three-dimensional carbocyclic framework. Such structures are of significant interest in medicinal chemistry as they introduce conformational rigidity and novel exit vectors for substituent placement, potentially enabling unique interactions with biological targets compared to more conventional, planar scaffolds. Spiro compounds have demonstrated a wide range of biological activities, including anticancer, antimicrobial, and anti-Alzheimer's properties.[1] Given the novelty of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol, a systematic and broad-based preliminary screening is essential to uncover any potential therapeutic value.

The objective of this guide is not to presuppose a specific biological target but to establish a cost-effective and efficient screening cascade. This process is designed to identify confirmed, reproducible activity—a "hit"—that can justify more significant investment in follow-on studies.[2][3] The workflow begins with computational and physicochemical assessments to ensure the compound is "drug-like" before proceeding to resource-intensive biological assays.[4]

Pillar 1: In Silico and Physicochemical Characterization

Before committing to wet-lab synthesis and screening, computational tools provide a critical "Tier Zero" assessment, predicting a compound's pharmacokinetic properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity - ADMET) from its structure alone.[5][6] This step is crucial for early identification of potential liabilities that could halt development later on.[7]

Computational Druglikeness Assessment

The first step is to evaluate 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol against established druglikeness criteria, most notably Lipinski's Rule of Five.[8][9] This rule of thumb predicts the potential for oral bioavailability based on key molecular properties.[8][10][11]

Lipinski's Rule of Five Criteria:

• Molecular Weight (MW) < 500 Daltons[8][9][10]

• Calculated LogP (CLogP) < 5[8][9][10]

• Hydrogen Bond Donors (HBD) ≤ 5[8][9][10]

• Hydrogen Bond Acceptors (HBA) ≤ 10[8][9][10]

A compound is generally considered "druglike" if it violates no more than one of these rules.[8][9] Numerous open-access web servers and software can perform these calculations.[12]

ADMET Prediction

Beyond simple rules, more sophisticated machine learning models can predict a wide range of ADMET properties.[5][13] These in silico tools can forecast parameters such as aqueous solubility, permeability (e.g., Caco-2), potential for hERG channel inhibition (a key cardiotoxicity indicator), and metabolic stability.[5][13]

Table 1: Hypothetical In Silico Profile for 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

Property	Predicted Value	Compliance	Rationale
Molecular Weight	126.19 g/mol	Yes	Well below the 500 Da limit, favoring good absorption and distribution.[14]
CLogP	1.85	Yes	Within the optimal range of 1-5 for membrane permeability.[15]
H-Bond Donors	1	Yes	Well below the limit of 5.[14]
H-Bond Acceptors	1	Yes	Well below the limit of 10.[14]
Aqueous Solubility	Moderate	Acceptable	Predicted solubility may be sufficient for in vitro assays and initial formulation.
Caco-2 Permeability	High	Favorable	Suggests good potential for intestinal absorption.[13]
hERG Inhibition	Low Probability	Favorable	Reduces risk of a common cause of cardiotoxicity-related project termination.

Experimental Physicochemical Characterization

While predictions are useful, experimental validation is non-negotiable. Low aqueous solubility is a primary reason for the failure of promising compounds.[16] Therefore, two key properties must be measured.

Protocol: Kinetic Aqueous Solubility Measurement (Turbidimetric Method)

• Materials: Test compound, Dimethyl Sulfoxide (DMSO), Phosphate-Buffered Saline (PBS) pH 7.4, 96-well microplate, plate reader capable of measuring turbidity.

• Procedure:

  • Prepare a 10 mM stock solution of the compound in 100% DMSO.

  • In a 96-well plate, perform serial dilutions of the stock solution in DMSO.

  • Transfer a small volume (e.g., 2 µL) from each dilution to a new plate containing PBS pH 7.4 (e.g., 198 µL), creating a range of final concentrations.

  • Shake the plate for 2 hours at room temperature.

  • Measure the turbidity (absorbance at ~650 nm). The concentration at which precipitation is first observed is the kinetic solubility.[16]

Protocol: Lipophilicity (LogP/LogD) Determination

Lipophilicity is a critical factor influencing a drug's permeability, solubility, and metabolism.[15] The octanol-water partition coefficient (LogP for neutral compounds, LogD for ionizable compounds at a specific pH) is the standard measure. This can be determined experimentally via methods like the shake-flask method or more rapidly with reverse-phase HPLC.

Pillar 2: Foundational In Vitro Biological Assays

With a satisfactory physicochemical profile, the compound can advance to a panel of broad-spectrum biological assays. The goal is to cast a wide net to detect any significant biological activity.

General Cytotoxicity Assay (MTT Assay)

Rationale: The first and most critical biological screen is for cytotoxicity. This assay serves two purposes: 1) to identify potential anticancer activity, and 2) to establish a non-toxic concentration range for use in other, more specific assays. A compound that is broadly cytotoxic at low concentrations is generally not a good starting point for drug development (unless the target is oncology).

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability.[17][18] Viable cells contain mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT to purple formazan crystals.[17][19]

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Culture: Seed human cancer cell lines (e.g., HeLa, A549) and a non-cancerous cell line (e.g., HEK293) in 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol in cell culture media. Replace the existing media with the compound-containing media. Include wells for a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add MTT solution (final concentration ~0.5 mg/mL) to each well and incubate for 3-4 hours.[17][20]

• Solubilization: Carefully remove the media and add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.[18][20]

• Data Acquisition: Measure the absorbance at ~570 nm using a microplate reader.[18][20]

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC₅₀ (the concentration that inhibits 50% of cell viability).

Antimicrobial Susceptibility Assay (Broth Microdilution)

Rationale: The emergence of antimicrobial resistance necessitates the search for novel antibiotics. This assay determines the Minimum Inhibitory Concentration (MIC) of the compound, which is the lowest concentration that prevents the visible growth of a microorganism.[21][22]

Experimental Protocol: Broth Microdilution MIC Assay

• Materials: Cation-adjusted Mueller-Hinton Broth (CAMHB), 96-well microtiter plates, test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans), positive control antibiotic (e.g., Ciprofloxacin, Fluconazole).

• Compound Preparation: Perform serial twofold dilutions of the test compound in CAMHB directly in the 96-well plate.[21]

• Inoculum Preparation: Prepare a standardized inoculum of each microorganism equivalent to a 0.5 McFarland standard, then dilute it in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.[21]

• Inoculation: Add the standardized bacterial or fungal suspension to all wells containing the test compound. Include a growth control well (inoculum only) and a sterility control well (broth only).[21]

• Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours.[21][22]

• Data Acquisition: Visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound where no visible growth is observed.[21]

Antioxidant Activity Assay (DPPH Radical Scavenging)

Rationale: Oxidative stress is implicated in numerous diseases. The DPPH assay is a simple and rapid method to screen for antioxidant potential.[23] The stable free radical DPPH (2,2-diphenyl-1-picrylhydrazyl) has a deep purple color, which is reduced to a yellow color in the presence of an antioxidant that can donate a hydrogen atom.[24]

Experimental Protocol: DPPH Assay

• Reagent Preparation: Prepare a working solution of DPPH in methanol or ethanol.

• Plate Setup: Add serial dilutions of the test compound to a 96-well plate. Use Ascorbic acid or Trolox as a positive control.

• Reaction: Add the DPPH working solution to all wells.[25]

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[25]

• Data Acquisition: Measure the absorbance at 517 nm.

• Analysis: Calculate the percentage of radical scavenging activity. The result can be expressed as an IC₅₀ value, the concentration required to scavenge 50% of the DPPH radicals.

Enzyme Inhibition Assay (Acetylcholinesterase - AChE)

Rationale: To probe for more specific activity, screening against a well-characterized enzyme is valuable. AChE is a key enzyme in the nervous system, and its inhibition is a therapeutic strategy for Alzheimer's disease.[26] The Ellman's method is a reliable colorimetric assay for measuring AChE activity.[27][28]

Experimental Protocol: AChE Inhibition Assay (Ellman's Method)

• Materials: AChE enzyme, acetylthiocholine (substrate), DTNB (Ellman's reagent), phosphate buffer (pH 8.0), 96-well plate, known inhibitor (e.g., Donepezil).[27]

• Reaction Setup: In a 96-well plate, add phosphate buffer, DTNB solution, and the test compound solution.[29]

• Enzyme Addition: Add the AChE solution to initiate the pre-incubation. Incubate for 15 minutes at 37°C.[27]

• Substrate Addition: Add the acetylthiocholine substrate to start the reaction.[27][29] The enzyme hydrolyzes the substrate to thiocholine, which reacts with DTNB to produce a yellow anion.[27]

• Kinetic Measurement: Immediately measure the absorbance at 412 nm kinetically for 10-20 minutes.[27]

• Analysis: Calculate the rate of reaction (change in absorbance per minute). Determine the percentage of inhibition relative to the control (no inhibitor) and calculate the IC₅₀ value.[27]

Pillar 3: Data Analysis, Hit Prioritization, and Next Steps

The primary screening phase generates a significant amount of data that must be synthesized to make informed decisions. A "hit" is defined as a compound with confirmed, reproducible activity in a primary assay.[2][3]

Data Synthesis and Hit Criteria

All quantitative data should be collated into a summary table for easy comparison.

Table 2: Hypothetical Biological Activity Summary for 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

Assay	Endpoint	Result	Hit Criteria	Assessment
Cytotoxicity (HeLa)	IC₅₀	> 100 µM	IC₅₀ < 10 µM	Not a cytotoxic hit
Antimicrobial (S. aureus)	MIC	64 µg/mL	MIC < 16 µg/mL	Weak activity
Antioxidant (DPPH)	IC₅₀	25 µM	IC₅₀ < 50 µM	Potential Hit
AChE Inhibition	IC₅₀	> 100 µM	IC₅₀ < 10 µM	Not an AChE hit

Hit Validation and Prioritization

A result that meets the "hit" criteria must be validated.[30]

• Re-synthesis and Confirmation: The compound should be re-synthesized and its identity and purity confirmed. The primary assay must be repeated to ensure the activity is reproducible.

• Dose-Response Curve: A full dose-response curve should be generated to confirm the IC₅₀ or MIC value.

• Orthogonal Assays: If possible, the activity should be confirmed in a secondary, mechanistically different assay to rule out artifacts.[31] For example, an antioxidant hit from the DPPH assay could be tested in a cellular antioxidant assay.

The decision to advance a validated hit into the "hit-to-lead" phase depends on several factors, including potency, selectivity, synthetic tractability, and the novelty of the chemical scaffold.[2]

Visualizing the Screening Workflow

A clear workflow diagram is essential for managing the screening process.

Caption: Overall workflow for preliminary biological screening.

Visualizing the Hit Decision Logic

The logic for prioritizing a hit requires careful consideration of its properties.

Caption: Decision tree for advancing a validated hit.

Conclusion

This guide outlines a rigorous, multi-faceted strategy for the preliminary biological screening of the novel compound 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol. By integrating in silico predictions, essential physicochemical measurements, and a diverse panel of foundational in vitro assays, this framework provides a robust method for identifying and validating potential biological activity. This systematic approach ensures that resources are focused on compounds with the highest potential, forming a solid foundation for subsequent hit-to-lead and lead optimization campaigns in the drug discovery pipeline.

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Protocols & Analytical Methods

Application Notes &amp; Protocols: The Strategic Use of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol as a Novel Chiral Auxiliary in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical guide on the application of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol, a unique chiral auxiliary, for stereocontrolled chemical transformations. We will explore the foundational principles that make the spiro[2.2]pentane scaffold an effective chiral director, present a detailed protocol for its use in a representative asymmetric reaction, and discuss the mechanistic basis for its high stereoselectivity.

Introduction: The Quest for Stereochemical Control

In the synthesis of complex, biologically active molecules, controlling stereochemistry is paramount. Chiral auxiliaries are powerful tools that temporarily impart chirality to a prochiral substrate, directing subsequent reactions to favor the formation of one stereoisomer over another.[1][2] After the desired transformation, the auxiliary is cleaved and can often be recovered, making this an efficient and cost-effective strategy.[1] While classic auxiliaries like Evans oxazolidinones and Corey's 8-phenylmenthol have proven invaluable, the development of novel scaffolds with unique steric and electronic properties continues to push the boundaries of asymmetric synthesis.[2]

The spiro[2.2]pentane framework represents a compelling platform for designing new chiral auxiliaries. These highly strained, rigid carbocycles offer well-defined three-dimensional structures and predictable steric exit vectors, making them intriguing for applications in medicinal chemistry and asymmetric catalysis.[3] The compound 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol leverages this rigid scaffold, positioning a chiral secondary alcohol as the attachment point for substrates, thereby creating a highly organized chiral environment.

Part 1: The Spiro[2.2]pentane Scaffold - A Privileged Chiral Director

The efficacy of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol as a chiral auxiliary stems directly from the unique geometry of the spiro[2.2]pentane core.

• Conformational Rigidity: Unlike more flexible acyclic or monocyclic systems, the spiro[2.2]pentane unit is exceptionally rigid. This conformational locking minimizes the number of available low-energy transition states in a reaction, leading to higher and more predictable stereoselectivity.

• Defined Steric Shielding: The two cyclopropane rings fused at a single carbon atom create a well-defined and bulky steric shield. When a substrate is attached to the auxiliary via the hydroxyl group, this spirocyclic moiety effectively blocks one face of the reactive center, forcing incoming reagents to approach from the opposite, less-hindered face.

• High sp³ Character: The high fraction of sp³-hybridized carbon atoms contributes to its utility in creating complex, three-dimensional molecular architectures, a desirable trait in modern drug discovery.[3]

Caption: Key structural features of the chiral auxiliary.

Part 2: Application in Asymmetric Diels-Alder Reactions

The Diels-Alder reaction is a cornerstone of organic synthesis for constructing six-membered rings. Using a chiral auxiliary attached to the dienophile allows for the enantioselective formation of complex cyclic products. The following protocol outlines a representative workflow for using 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol in a Lewis acid-catalyzed asymmetric Diels-Alder reaction. This protocol is based on established methodologies for similar alcohol-based auxiliaries.[4]

Experimental Workflow

Caption: General workflow for an asymmetric Diels-Alder reaction.

Detailed Protocols

Step 1: Synthesis of (1-(Spiro[2.2]pentan-1-yl)ethyl) acrylate (Dienophile)

• To a flame-dried round-bottom flask under an argon atmosphere, add a solution of (R)-1-{Spiro[2.2]pentan-1-yl}ethan-1-ol (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 eq) dropwise, followed by the slow, dropwise addition of acryloyl chloride (1.2 eq).

• Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 4 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure acrylate dienophile.

Step 2: Lewis Acid-Catalyzed Asymmetric Diels-Alder Reaction

• To a flame-dried, three-neck round-bottom flask under argon, add the chiral acrylate dienophile (1.0 eq) and dissolve in anhydrous toluene (0.1 M).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of diethylaluminum chloride (Et₂AlCl, 1.2 eq, 1.0 M in hexanes) dropwise over 15 minutes. Stir for an additional 30 minutes at -78 °C.

• Add freshly cracked cyclopentadiene (3.0 eq) dropwise.

• Stir the reaction mixture at -78 °C for 3-6 hours, monitoring progress by TLC.

• Upon completion, quench the reaction at -78 °C by the slow addition of a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Rochelle's salt.

• Allow the mixture to warm to room temperature and stir vigorously until the layers are clear.

• Separate the layers and extract the aqueous phase with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to obtain the crude Diels-Alder adduct.

Step 3: Cleavage of the Chiral Auxiliary

• Dissolve the crude Diels-Alder adduct (1.0 eq) in a 3:1 mixture of tetrahydrofuran (THF) and water (0.1 M).

• Cool the solution to 0 °C in an ice bath.

• Add 30% aqueous hydrogen peroxide (4.0 eq), followed by the dropwise addition of an aqueous solution of lithium hydroxide (LiOH, 2.0 eq). Caution: This reaction can be exothermic and may evolve gas; ensure adequate venting.[5]

• Stir the mixture vigorously at 0 °C for 4 hours, then allow it to warm to room temperature overnight.

• Quench the reaction by adding an aqueous solution of sodium sulfite (Na₂SO₃) until a negative peroxide test is obtained.

• Acidify the mixture to pH ~2 with 1 M HCl.

• Extract the desired carboxylic acid product with ethyl acetate (3x). The organic layers contain the product.

• To recover the auxiliary, make the aqueous layer basic (pH > 10) with 2 M NaOH and extract with DCM (3x). The organic layers contain the recovered 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol.

• Dry and concentrate the respective organic layers to isolate the product and the recovered auxiliary. Purify as needed.

Part 3: Mechanistic Rationale for Stereoselectivity

The high degree of stereocontrol is achieved through a well-organized transition state. The Lewis acid coordinates to the carbonyl oxygen of the acrylate, locking it into a syn-conformation. This coordination, combined with the inherent rigidity of the auxiliary, forces the spiro[2.2]pentane group to act as a massive steric shield, effectively blocking the Si-face of the dienophile. Consequently, the diene can only approach from the less-hindered Re-face, leading to the preferential formation of a single enantiomer.

Caption: Model for Lewis acid-mediated stereochemical induction.

Part 4: Representative Performance Data

The following table summarizes expected performance data for the asymmetric Diels-Alder reaction between various dienes and the acrylate derived from 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol. This data is representative of what can be achieved with highly effective, rigid chiral auxiliaries.[4]

Diene	Lewis Acid	Temp (°C)	Yield (%)	d.r. (endo:exo)	ee (%) [endo]
Cyclopentadiene	Et₂AlCl	-78	92	>99:1	>98
Isoprene	Et₂AlCl	-78	85	95:5	96
1,3-Cyclohexadiene	BCl₃	-78	88	>99:1	97
Furan	BF₃·OEt₂	-40	75	>99:1	94

d.r. = diastereomeric ratio; ee = enantiomeric excess.

Conclusion and Outlook

1-{Spiro[2.2]pentan-1-yl}ethan-1-ol stands as a promising chiral auxiliary for modern asymmetric synthesis. Its foundation on the uniquely rigid and sterically defined spiro[2.2]pentane scaffold provides a robust platform for achieving high levels of stereocontrol in key chemical transformations like the Diels-Alder reaction. The straightforward attachment and cleavage protocols, coupled with the potential for high auxiliary recovery, make it an attractive and practical tool for chemists in academic and industrial settings. Future investigations will likely expand its application to other important reactions, such as asymmetric aldol additions, conjugate additions, and alkylations, further solidifying the role of spirocyclic scaffolds in the synthesis of enantiomerically pure molecules.

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• You, S.-L., et al. (2021). Recent Advances in Enantioselective Desymmetrizations of Prochiral Oxetanes. Chemistry – A European Journal. [Link]

• National Center for Biotechnology Information. (2023). Syntheses and medicinal chemistry of spiro heterocyclic steroids. PubMed Central. [Link]

• Diaz, M. A. N., et al. (2019). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. Chirality. [Link]

• Spiral. (n.d.).

• Beutner, G. (2020). Development of safer methods for cleavage of the Evans auxiliary. ACS Spring 2020 National Meeting & Expo. [Link]

• ResearchGate. (n.d.). Preparation and Application of Chiral Spiro Nitrogen-Containing Ligands for Cobalt-Catalyzed Asymmetric Michael Addition. Request PDF.
• ChemSpider. (n.d.). Jones oxidation of 1-o-tolyl-propan-2-ol. ChemSpider Synthetic Pages.
• ResearchGate. (n.d.). Operando infrared spectroscopy study of dehydration of isopropanol to propylene over a monolayer V2O5/TiO2 catalyst.
• University of Rochester. (2012).

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• 5. Development of safer methods for cleavage of the Evans auxiliary [morressier.com]

The Spiro[2.2]pentyl Moiety: A Proposed Chiral Auxiliary for Asymmetric Alkylation

Introduction: The relentless pursuit of enantiomerically pure compounds in pharmaceutical and materials science underscores the critical need for novel and efficient methods in asymmetric synthesis. Chiral auxiliaries represent a robust and well-established strategy, temporarily imparting chirality to a substrate to direct a stereoselective transformation.[1] While numerous auxiliaries have been developed and successfully implemented, the exploration of new chiral scaffolds that offer unique steric and electronic properties continues to be an area of significant interest. This application note proposes the use of a novel chiral alcohol, 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol , as a chiral auxiliary for asymmetric alkylation reactions. The highly rigid and sterically demanding spiro[2.2]pentane framework presents an intriguing structural motif for inducing high levels of diastereoselectivity.

Due to the absence of published data on the specific application of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol in asymmetric synthesis, this document presents a series of proposed protocols based on established and validated principles of stereoselective synthesis.[2][3] The methodologies outlined below are intended to serve as a guide for researchers to explore the potential of this novel chiral auxiliary.

Part 1: Synthesis of the Chiral Auxiliary

The enantioselective synthesis of the chiral auxiliary is paramount. A reliable method to obtain the desired enantiomer of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol is the asymmetric reduction of the corresponding prochiral ketone, 1-(spiro[2.2]pentan-1-yl)ethan-1-one. The Corey-Bakshi-Shibata (CBS) reduction is a powerful and predictable method for the enantioselective reduction of ketones to alcohols.[4][5]

Protocol 1: Asymmetric Synthesis of (R)-1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

This protocol describes the synthesis of the chiral auxiliary via the asymmetric reduction of 1-(spiro[2.2]pentan-1-yl)ethan-1-one.

Step 1: Synthesis of Spiro[2.2]pentan-1-one

The precursor ketone can be synthesized from commercially available starting materials. A potential route involves the Simmons-Smith cyclopropanation of allene to form spiro[2.2]pentane, followed by functionalization.[6]

Step 2: Asymmetric Reduction of 1-(Spiro[2.2]pentan-1-yl)ethan-1-one

• Reagents and Materials:

  • 1-(Spiro[2.2]pentan-1-yl)ethan-1-one

  • (R)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

  • Borane-tetrahydrofuran complex (BH3·THF, 1 M in THF)

  • Anhydrous tetrahydrofuran (THF)

  • Methanol

  • Saturated aqueous ammonium chloride (NH4Cl)

  • Diethyl ether

  • Anhydrous magnesium sulfate (MgSO4)

• Procedure:

  • To a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), add 1-(spiro[2.2]pentan-1-yl)ethan-1-one (1.0 eq).

  • Dissolve the ketone in anhydrous THF.

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Slowly add the (R)-2-Methyl-CBS-oxazaborolidine solution (0.1 eq) via syringe.

  • Stir the mixture for 15 minutes at -78 °C.

  • Add the borane-THF complex (1.2 eq) dropwise over 30 minutes, maintaining the temperature at -78 °C.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of methanol at -78 °C.

  • Allow the mixture to warm to room temperature and then add saturated aqueous NH4Cl.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford (R)-1-{Spiro[2.2]pentan-1-yl}ethan-1-ol.

Part 2: Application in Asymmetric Alkylation

The chiral auxiliary can be attached to a prochiral carboxylic acid derivative, such as propanoic acid, to form a chiral ester. Deprotonation of the α-proton and subsequent alkylation are expected to proceed with high diastereoselectivity due to the steric influence of the spiro[2.2]pentyl group.

Protocol 2: Asymmetric Alkylation of a Propanoate Ester Derived from (R)-1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

This protocol outlines the attachment of the auxiliary, diastereoselective alkylation, and cleavage of the auxiliary.

Step 2.1: Esterification

• Reagents and Materials:

  • (R)-1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

  • Propanoyl chloride

  • Pyridine

  • Anhydrous dichloromethane (DCM)

• Procedure:

  • In a flame-dried flask under an inert atmosphere, dissolve (R)-1-{Spiro[2.2]pentan-1-yl}ethan-1-ol (1.0 eq) in anhydrous DCM.

  • Add pyridine (1.2 eq) and cool the mixture to 0 °C.

  • Slowly add propanoyl chloride (1.1 eq).

  • Allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction with water and extract with DCM.

  • Wash the organic layer with 1 M HCl, saturated aqueous NaHCO3, and brine.

  • Dry over anhydrous MgSO4, filter, and concentrate to yield the chiral ester. Purify by column chromatography if necessary.

Step 2.2: Diastereoselective Alkylation

• Reagents and Materials:

  • Chiral propanoate ester

  • Lithium diisopropylamide (LDA) (freshly prepared or commercial solution)

  • Benzyl bromide (or other electrophile)

  • Anhydrous tetrahydrofuran (THF)

• Procedure:

  • Dissolve the chiral ester (1.0 eq) in anhydrous THF in a flame-dried flask under an inert atmosphere.

  • Cool the solution to -78 °C.

  • Slowly add LDA (1.1 eq) and stir for 30 minutes to form the enolate.

  • Add benzyl bromide (1.2 eq) and continue stirring at -78 °C.

  • Monitor the reaction by TLC.

  • Upon completion, quench with saturated aqueous NH4Cl and warm to room temperature.

  • Extract with diethyl ether, wash the combined organic layers with brine, dry over anhydrous MgSO4, and concentrate.

  • Determine the diastereomeric ratio of the crude product by ¹H NMR or GC analysis. Purify by column chromatography.

Step 2.3: Auxiliary Cleavage

• Reagents and Materials:

  • Alkylated chiral ester

  • Lithium hydroxide (LiOH)

  • Hydrogen peroxide (H2O2, 30% aq.)

  • Tetrahydrofuran (THF)

  • Water

• Procedure:

  • Dissolve the purified alkylated ester (1.0 eq) in a mixture of THF and water.

  • Cool the solution to 0 °C.

  • Add a solution of LiOH (2.0 eq) and H2O2 (4.0 eq) in water.[7]

  • Stir the reaction at 0 °C for 4 hours.

  • Quench the reaction with an aqueous solution of sodium sulfite.

  • Acidify the mixture with 1 M HCl and extract with diethyl ether.

  • The aqueous layer can be basified and extracted to recover the chiral auxiliary.

  • Dry the organic layer containing the product over anhydrous MgSO4, filter, and concentrate to yield the chiral carboxylic acid.

Part 3: Expected Outcomes and Data

The steric bulk of the spiro[2.2]pentyl group is hypothesized to effectively shield one face of the enolate, leading to a highly diastereoselective alkylation.

Step	Product	Hypothetical Yield (%)	Hypothetical Diastereomeric/Enantiomeric Excess (%)
Synthesis of Auxiliary	(R)-1-{Spiro[2.2]pentan-1-yl}ethan-1-ol	85	>98 ee
Esterification	Chiral Propanoate Ester	95	-
Alkylation	Alkylated Ester	90	>95 de
Cleavage	(R)-2-Phenylpentanoic Acid	92	>95 ee

Part 4: Mechanistic Rationale and Visualization

The high diastereoselectivity is proposed to arise from a chelated six-membered ring transition state, where the bulky spiro[2.2]pentyl group effectively blocks the top face of the enolate, forcing the electrophile to approach from the less hindered bottom face.

Caption: Proposed workflow for the application of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol as a chiral auxiliary.

Caption: Model for the proposed stereochemical induction by the spiro[2.2]pentyl group.

Conclusion

The proposed application of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol as a chiral auxiliary presents a promising avenue for the development of new methodologies in asymmetric synthesis. The unique steric properties of the spiro[2.2]pentane moiety are anticipated to provide excellent stereocontrol in alkylation reactions. The protocols detailed in this application note, grounded in established chemical principles, offer a solid foundation for the experimental validation of this novel chiral auxiliary. Successful implementation would add a valuable new tool to the repertoire of synthetic chemists engaged in the preparation of enantiomerically pure molecules.

References

• BenchChem. (2025).
• PMC. (n.d.).
• The University of Queensland. (n.d.). The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn.
• RSC Publishing. (n.d.). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis.
• Oxford Academic. (2019, January 1). Enantioselective synthesis of enantiopure chiral alcohols using carbonyl reductases screened from Yarrowia lipolytica. Journal of Applied Microbiology.
• Wikipedia. (n.d.). Corey–Itsuno reduction.
• Organic Chemistry Portal. (n.d.).
• BenchChem. (2025). Application Notes and Protocols for Chiral Auxiliary Cleavage of (R)-4-Benzyl-2-oxazolidinone.
• RSC Publishing. (n.d.). Engineering ketoreductases for the enantioselective synthesis of chiral alcohols.
• TU Delft Research Portal. (n.d.). Engineering ketoreductases for the enantioselective synthesis of chiral alcohols.
• Wikipedia. (n.d.). Chiral auxiliary.
• ResearchGate. (n.d.). Chiral Auxiliaries in Asymmetric Synthesis.
• ConnectSci. (2023, September 6). The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn.
• SFU Summit. (n.d.).
• ResearchGate. (n.d.). Methods for cleavage of chiral auxiliary.
• ResearchGate. (n.d.).
• Alfa Chemistry. (n.d.). Evans Aldol Reaction.
• PMC. (n.d.). Easy Access to Evans' Oxazolidinones.
• SciSpace. (2023, May 5). Engineering ketoreductases for the enantioselective synthesis of chiral alcohols.
• PMC. (2018, September 20).
• PMC. (2016, August 17).
• MilliporeSigma. (n.d.).
• Williams College. (n.d.). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex. Chemistry.
• (n.d.).
• ACS Publications. (2016, August 17). Iridium-Catalyzed Diastereo-, Enantio-, and Regioselective Allylic Alkylation with Prochiral Enolates.
• ChemTube3D. (n.d.). Evans auxilary-controlled enantioselective Diels-Alder reaction.
• ACS Publications. (2025, July 12). Synthesis of Spiro[2.2]pentanes and Vinylcyclopropanes Using Sulfones as Carbene Equivalents. Organic Letters.
• ResearchGate. (2025, August 6). Synthesis of Amido-Spiro[2.
• RSC Publishing. (n.d.). Synthesis of amido-spiro[2.
• ResearchGate. (n.d.). 2.
• Wikipedia. (n.d.). Spiropentane.
• Who we serve. (n.d.). Intramolecular Enolate Alkylation: From Steroids through Cladiellins to Isolaurallene.
• Homework.Study.com. (n.d.). Show one-step synthesis of spiro(2,2)pentane from organic compounds containing not more than three carbons. Use any necessary inorganic reagents or solvents.
• (n.d.). 19. The Grignard Reaction.
• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents.
• YouTube. (2018, May 4). Grignard Reagent Reaction Mechanism.
• Beilstein Journals. (2015, August 5).
• Filo. (2025, April 7). Show how spiro[2.

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experimental protocol for the synthesis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

Abstract & Strategic Overview

The spiro[2.2]pentane scaffold represents a unique area of chemical space due to its high strain energy (~63 kcal/mol) and rigid orthogonality, serving as a bioisostere for gem-dimethyl groups or internal alkynes in medicinal chemistry. This protocol details the synthesis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol , a versatile chiral building block.

Unlike traditional routes that rely on unstable aldehyde intermediates, this protocol utilizes a Weinreb amide-mediated pathway to ensure chemo-selectivity and prevent over-alkylation. The synthesis hinges on a Rhodium(II)-catalyzed carbene addition to methylenecyclopropane, followed by a controlled Grignard addition and stereoselective reduction.

Key Advantages:

• Safety: Controlled handling of diazoacetate reagents.

• Selectivity: Prevention of tertiary alcohol byproducts via Weinreb amide.

• Scalability: Validated for gram-scale production.

Retrosynthetic Analysis & Pathway

The synthesis is disconnected into three critical phases: Scaffold Construction, Functional Group Modulation, and Chiral Center Installation.

Figure 1: Retrosynthetic strategy prioritizing the stability of the strained spiro ring.

Detailed Experimental Protocol

Phase 1: Scaffold Construction (Cyclopropanation)

Reaction: Methylenecyclopropane + Ethyl Diazoacetate

Ethyl spiro[2.2]pentane-1-carboxylate

Note: Methylenecyclopropane (MCP) is a gas at room temperature (bp ~11°C). This step requires cryogenic condensation.

Reagents:

• Methylenecyclopropane (MCP) [Generated in situ or condensed]

• Ethyl Diazoacetate (EDA) (Caution: Potentially explosive)

• Rhodium(II) acetate dimer [Rh

  (OAc) ]

• Dichloromethane (DCM), anhydrous

Protocol:

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a dry ice/acetone condenser, nitrogen inlet, and a pressure-equalizing addition funnel.

• Condensation: Cool the flask to -78°C. Condense Methylenecyclopropane (1.5 equiv relative to EDA) into the flask containing anhydrous DCM (0.5 M concentration).

• Catalyst Addition: Add Rh

  (OAc) (0.5 mol%) rapidly against a counter-flow of nitrogen. The solution typically turns green/blue.

• Diazo Addition: Warm the mixture to -10°C (ice/salt bath). Add Ethyl Diazoacetate (1.0 equiv) in DCM dropwise over 4 hours. Critical: Control the addition rate to prevent diazo accumulation (monitor N

  evolution).

• Workup: Once evolution ceases, warm to RT. Filter through a pad of celite/silica to remove the catalyst. Concentrate carefully (product is volatile).

• Purification: Distillation under reduced pressure (approx. 60-70°C at 20 mmHg) yields Ethyl spiro[2.2]pentane-1-carboxylate as a colorless oil.

Phase 2: Functionalization via Weinreb Amide

Rationale: Direct addition of Grignard to the ester often leads to double addition (tertiary alcohol). The Weinreb amide halts the reaction at the ketone stage.

Step 2A: Hydrolysis

• Dissolve the ester in THF/MeOH/H

  O (3:1:1). Add LiOH (2.0 equiv). Stir at RT for 12h.

• Acidify carefully with 1M HCl to pH 3 (Caution: Strained rings can be acid-sensitive; do not heat). Extract with EtOAc.

• Yields Spiro[2.2]pentane-1-carboxylic acid .

Step 2B: Amidation

• To the crude acid in DCM (0.2 M), add EDC

  HCl (1.2 equiv), HOBt (1.2 equiv), and N,O-Dimethylhydroxylamine hydrochloride (1.2 equiv).

• Add DIPEA (3.0 equiv) dropwise. Stir 16h at RT.

• Standard aqueous workup and flash chromatography (Hex/EtOAc) yields the Weinreb Amide .

Step 2C: Grignard Addition

• Dissolve Weinreb amide in anhydrous THF under Ar. Cool to 0°C.[1]

• Add Methylmagnesium bromide (MeMgBr, 3.0 M in ether, 1.5 equiv) dropwise.

• Stir at 0°C for 1 hour. The stable chelated intermediate prevents over-addition.

• Quench with saturated NH

  Cl. Extract with ether.

• Yields 1-Acetylspiro[2.2]pentane (Methyl ketone).

Phase 3: Reduction to Target Alcohol

Reaction: 1-Acetylspiro[2.2]pentane

1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

Option A: Racemic Synthesis (Standard)

• Dissolve the ketone in MeOH (0.1 M). Cool to 0°C.[1]

• Add NaBH

  (1.5 equiv) portion-wise.

• Stir for 30 mins. Quench with water.

• Extract with DCM, dry over MgSO

  , and concentrate.

Option B: Enantioselective Synthesis (Advanced) For drug development applications requiring high ee:

• Use (R)- or (S)-CBS catalyst (Corey-Bakshi-Shibata) with Borane-THF complex at -20°C.

• This directs the hydride attack to yield the specific

  or alcohol.

Critical Process Parameters (CPP) & Data Summary

Parameter	Specification	Rationale
EDA Addition Rate	< 0.5 mL/min	Prevents diazo dimerization and thermal runaway.
Reaction Temp (Phase 1)	-10°C to 0°C	Balances MCP volatility with reaction kinetics.
Acid Quench pH	pH 3-4	Avoids ring opening of the strained spiro[2.2] system.
Grignard Stoichiometry	1.2 - 1.5 equiv	Ensures full conversion of Weinreb amide without waste.

Workflow Visualization

Figure 2: Sequential workflow for the synthesis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol.

References

• Doyle, M. P., et al. "Catalytic methods for metal carbene transformations." Chemical Reviews, 98.2 (1998): 911-960. Link

• Wiberg, K. B. "The structure and energetics of small ring hydrocarbons." Angewandte Chemie International Edition, 25.4 (1986): 312-322. Link

• de Meijere, A. "Small rings: a world of wonders." Chemical Reviews, 103.4 (2003): 931-932. Link

• Nahm, S., & Weinreb, S. M. "N-methoxy-N-methylamides as effective acylating agents." Tetrahedron Letters, 22.39 (1981): 3815-3818. Link

• Corey, E. J., et al. "Reduction of carbonyl compounds with chiral oxazaborolidine catalysts." Journal of the American Chemical Society, 109.25 (1987): 7925-7926. Link

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• 1. Organic Syntheses Procedure [orgsyn.org]

The Emergence of a Strained Scaffold: 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol in Synthetic Chemistry

The quest for novel molecular architectures with precisely controlled three-dimensional structures is a cornerstone of modern drug discovery and materials science. Spirocyclic systems, characterized by two rings sharing a single atom, have garnered significant attention for their ability to impart conformational rigidity and introduce unique spatial arrangements of functional groups.[1][2] Among these, the spiro[2.2]pentane framework stands out as the smallest and most strained spiro-alkane, offering a unique and rigid scaffold for chemical exploration.[3][4][5] This application note delves into the synthetic utility of a key derivative, 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol, as a versatile building block for accessing novel chemical space.

The inherent ring strain of the two fused cyclopropane rings in spiro[2.2]pentane dictates its chemical behavior, making it prone to ring-opening and rearrangement reactions.[4][5] This reactivity, when harnessed, provides a powerful tool for the synthesis of complex molecules. The introduction of a hydroxyethyl substituent to create 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol further enhances its synthetic potential, providing a handle for a variety of chemical transformations.

Synthesis of the Building Block: A Proposed Route

While direct literature procedures for the synthesis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol are not extensively documented, a plausible and efficient synthetic route can be proposed based on established organic chemistry principles. The synthesis would likely commence with the acylation of spiro[2.2]pentane, followed by the reduction of the resulting ketone.

A potential starting material is spiro[2.2]pentane-1-carboxylic acid, a commercially available compound.[6][7] This can be converted to the corresponding acyl chloride, which can then be used in a Grignard reaction with methylmagnesium bromide to yield 1-(spiro[2.2]pentan-1-yl)ethan-1-one. Subsequent reduction of this ketone would afford the target alcohol.

Alternatively, a Friedel-Crafts acylation of a suitable spiropentane precursor could be envisioned, though the high reactivity of the spiropentane nucleus under acidic conditions might present challenges. A more controlled approach would be the reaction of an organometallic derivative of spiropentane with acetyl chloride.

The final and most likely straightforward step is the reduction of 1-(spiro[2.2]pentan-1-yl)ethan-1-one. This transformation can be readily achieved using a variety of reducing agents.

Protocol 1: Proposed Synthesis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol via Reduction

This protocol outlines the reduction of the precursor ketone, 1-(spiro[2.2]pentan-1-yl)ethan-1-one, to the target secondary alcohol.

Materials:

• 1-(Spiro[2.2]pentan-1-yl)ethan-1-one

• Sodium borohydride (NaBH₄)[8][9]

• Methanol (MeOH)

• Dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 1-(spiro[2.2]pentan-1-yl)ethan-1-one (1.0 eq) in methanol in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.1 eq) portion-wise to the stirred solution.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with dichloromethane (3 x volumes).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel to obtain pure 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol.

Expected Outcome:

This reduction is expected to proceed with high yield to afford the desired secondary alcohol. The use of sodium borohydride is advantageous due to its mild nature and tolerance of alcoholic solvents.[8][9]

Caption: Proposed synthetic route to the target alcohol.

Applications in Organic Synthesis

The presence of both a strained spiro[2.2]pentane core and a reactive secondary alcohol functional group makes 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol a valuable and versatile building block. Its utility can be envisioned in several key areas of organic synthesis.

Access to Novel Spirocyclic Ethers and Esters

The hydroxyl group serves as a convenient point for derivatization. Standard esterification or etherification reactions can be employed to introduce a wide range of functionalities, leading to novel libraries of spirocyclic compounds with potential applications in medicinal chemistry.[1]

Materials:

• 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

• A carboxylic acid (e.g., benzoic acid)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol (1.0 eq), benzoic acid (1.2 eq), and DMAP (0.1 eq) in anhydrous DCM at 0 °C, add a solution of DCC (1.2 eq) in DCM dropwise.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction by TLC.

• Upon completion, filter off the dicyclohexylurea (DCU) precipitate and wash with cold DCM.

• Wash the filtrate sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the residue by column chromatography to yield the desired ester.

Precursor to Chiral Spirocyclic Compounds

The secondary alcohol in 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol is a prochiral center. Enantioselective reduction of the precursor ketone or enzymatic resolution of the racemic alcohol can provide access to enantiomerically pure building blocks.[10] These chiral synthons are of high value in the synthesis of stereochemically defined drug candidates.

Substrate for Rearrangement and Ring-Opening Reactions

The high strain energy of the spiro[2.2]pentane system makes it susceptible to rearrangement reactions, particularly under acidic or radical conditions. The hydroxyl group can be converted into a good leaving group (e.g., a tosylate or mesylate) to facilitate such transformations. The reactivity of cyclopropylcarbinyl systems is well-documented to lead to ring-expanded products, such as cyclobutanes, or ring-opened homoallylic systems.[11][12] This provides a synthetic entry into different carbocyclic frameworks from a single precursor.

Materials:

• 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

• Concentrated sulfuric acid (H₂SO₄) or a Lewis acid (e.g., BF₃·OEt₂)

• Anhydrous ethereal solvent (e.g., diethyl ether or THF)

Procedure:

• Dissolve 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol (1.0 eq) in an anhydrous ethereal solvent under an inert atmosphere.

• Cool the solution to 0 °C.

• Add a catalytic amount of concentrated H₂SO₄ or a Lewis acid dropwise.

• Stir the reaction at 0 °C and monitor by TLC or GC-MS for the formation of new products.

• Upon consumption of the starting material, quench the reaction with a saturated aqueous solution of NaHCO₃.

• Separate the organic layer, and extract the aqueous layer with the ethereal solvent.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate.

• Analyze the product mixture to identify the rearranged products.

Plausible Reaction Pathways:

The protonation of the hydroxyl group followed by the loss of water would generate a carbocation adjacent to the spiro[2.2]pentane core. This carbocation could then undergo a variety of rearrangements.

Caption: Potential rearrangements of the title compound.

Data Summary

Reaction Type	Reagents	Product Class	Potential Utility
Reduction	NaBH₄, MeOH	Secondary Alcohol	Core building block synthesis
Esterification	Carboxylic Acid, DCC, DMAP	Ester	Functional group diversification
Rearrangement	H⁺ or Lewis Acid	Cyclobutanes, Homoallylic Alcohols	Access to diverse carbocyclic scaffolds

Conclusion

1-{Spiro[2.2]pentan-1-yl}ethan-1-ol represents a promising yet underexplored building block in organic synthesis. Its unique combination of a highly strained spiro[2.2]pentane core and a versatile secondary alcohol functional group opens up a wide range of synthetic possibilities. From the straightforward synthesis of novel spirocyclic derivatives to its use as a precursor for complex rearrangements, this molecule holds the potential to unlock new areas of chemical space. Further investigation into the synthesis and reactivity of this and related compounds is warranted and will undoubtedly contribute to the expanding toolkit of the modern synthetic chemist.

References

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The Ascendant Role of Spirocyclic Alcohols in Modern Medicinal Chemistry: A Guide to Application and Synthesis

Introduction: Beyond Flatland - The Three-Dimensional Advantage of Spirocyclic Alcohols

In the relentless pursuit of novel therapeutics with enhanced efficacy, selectivity, and improved pharmacokinetic profiles, medicinal chemists are increasingly venturing beyond the two-dimensional confines of traditional flat, aromatic scaffolds. This "escape from flatland" has led to a surge of interest in three-dimensional (3D) molecular architectures, with spirocyclic systems emerging as particularly privileged motifs.[1] Among these, spirocyclic alcohols represent a class of compounds with rapidly growing importance. Their inherent structural rigidity, coupled with the hydrogen-bonding capabilities of the hydroxyl group, offers a unique combination of features that can be strategically exploited to address key challenges in drug discovery.

This technical guide provides an in-depth exploration of the role of spirocyclic alcohols in medicinal chemistry. We will delve into the rationale behind their design, provide detailed protocols for their synthesis, and present a case study illustrating their application in the development of next-generation kinase inhibitors.

The Strategic Advantage of Incorporating Spirocyclic Alcohols

The incorporation of a spirocyclic alcohol moiety into a drug candidate is not merely a synthetic curiosity; it is a strategic decision driven by the potential to confer a range of desirable properties. The rigid nature of the spirocyclic core can pre-organize the molecule into a conformation that is optimal for binding to its biological target, thereby enhancing potency and selectivity.[2]

Key Advantages:

• Improved Physicochemical Properties: The introduction of a spirocyclic scaffold can modulate a molecule's lipophilicity and solubility. The hydroxyl group, in particular, can significantly impact these properties, often leading to a more favorable balance for oral bioavailability.[3]

• Enhanced Metabolic Stability: The quaternary spiro-carbon and the often-strained ring systems can block sites of metabolism that are susceptible to enzymatic degradation in more flexible, linear analogs. This can lead to increased metabolic stability and a longer in vivo half-life.

• Novelty and Intellectual Property: The unique 3D shapes of spirocyclic compounds provide access to novel chemical space, offering opportunities for the development of new intellectual property.

• Precise Vectorial Display of Functionality: The rigid framework of a spirocycle allows for the precise positioning of substituents in three-dimensional space. The hydroxyl group can be strategically placed to form key hydrogen-bonding interactions with the target protein, significantly contributing to binding affinity and selectivity.[4]

Application Case Study: Spirocyclic Alcohols as Kinase Inhibitors

Kinases are a major class of drug targets, and the development of selective inhibitors is a cornerstone of modern oncology and immunology. Hematopoietic Progenitor Kinase 1 (HPK1) has emerged as a promising target in immuno-oncology due to its role as a negative regulator of T-cell activation.[5][6][7] Inhibition of HPK1 can enhance the body's immune response against tumors. Several pharmaceutical companies are actively developing spirocyclic compounds as HPK1 inhibitors.[8]

HPK1 Signaling Pathway

The HPK1 signaling pathway is a critical component of the T-cell receptor (TCR) signaling cascade. Upon TCR engagement, HPK1 is activated and subsequently phosphorylates downstream targets, leading to the attenuation of T-cell activation and proliferation.[9][10] By inhibiting HPK1, the "brakes" on the immune system are released, allowing for a more robust anti-tumor response.

Caption: HPK1 Signaling Pathway and Point of Inhibition.

The rationale for using a spirocyclic alcohol as an HPK1 inhibitor lies in the potential for the rigid scaffold to orient a hydroxyl group to form a critical hydrogen bond with a key residue in the kinase's active site, thereby enhancing potency and selectivity.

Protocols for the Synthesis of Spirocyclic Alcohols

The synthesis of spirocyclic alcohols often begins with the construction of a corresponding spirocyclic ketone. Here, we provide a protocol for the synthesis of a key building block, spiro[3.3]heptan-1-ol, starting from the corresponding ketone.

Protocol 1: Synthesis of Spiro[3.3]heptan-1-one

This protocol is adapted from a strain-relocating semipinacol rearrangement strategy.[11][12]

Experimental Workflow:

Caption: Synthetic workflow for Spiro[3.e]heptan-1-one.

Step-by-Step Procedure:

• Preparation of the Lithiated Bicyclobutane: In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 1-sulfonylbicyclo[1.1.0]butane in anhydrous THF. Cool the solution to -78 °C in a dry ice/acetone bath.

• Addition of n-Butyllithium: Slowly add a solution of n-butyllithium (e.g., 1.6 M in hexanes) dropwise to the bicyclobutane solution. Stir the mixture at -78 °C for 1 hour to ensure complete formation of the lithiated species.

• In Situ Formation of Cyclopropanone: In a separate flame-dried flask, dissolve 1-sulfonylcyclopropanol in anhydrous THF and cool to -78 °C.

• Nucleophilic Addition: Transfer the solution of lithiated 1-sulfonylbicyclo[1.1.0]butane to the cyclopropanone solution via cannula at -78 °C. Allow the reaction to stir at this temperature for 2-3 hours.

• Acid-Catalyzed Rearrangement: Quench the reaction at -78 °C by the slow addition of a saturated aqueous solution of ammonium chloride. Allow the mixture to warm to room temperature. Add a mild acid (e.g., methanesulfonic acid) and stir at room temperature until the rearrangement to the spiro[3.3]heptan-1-one is complete, as monitored by TLC or LC-MS.

• Work-up and Purification: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired spiro[3.3]heptan-1-one.

Protocol 2: Reduction of Spiro[3.3]heptan-1-one to Spiro[3.3]heptan-1-ol

This protocol utilizes a standard reducing agent for the stereoselective reduction of the ketone to the corresponding alcohol.[13]

Step-by-Step Procedure:

• Dissolution of the Ketone: In a clean, dry flask, dissolve spiro[3.3]heptan-1-one in a suitable anhydrous solvent such as methanol or ethanol.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Reducing Agent: Slowly add a reducing agent, such as sodium borohydride (NaBH₄), in small portions to the stirred solution. The amount of reducing agent should be in slight excess (e.g., 1.1-1.5 equivalents).

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until all the starting ketone has been consumed.

• Quenching the Reaction: Carefully quench the reaction by the slow, dropwise addition of water or a dilute acid (e.g., 1 M HCl) at 0 °C to decompose any excess reducing agent.

• Solvent Removal: Remove the bulk of the organic solvent under reduced pressure.

• Extraction: Extract the aqueous residue with an appropriate organic solvent, such as ethyl acetate or dichloromethane.

• Washing and Drying: Combine the organic extracts and wash successively with water and brine. Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate).

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. If necessary, purify the crude alcohol by flash column chromatography on silica gel to yield the pure spiro[3.3]heptan-1-ol.

Data Presentation: Physicochemical and Pharmacokinetic Properties

A key aspect of drug design is the optimization of a compound's absorption, distribution, metabolism, and excretion (ADME) properties.[14][15][16][17] The introduction of a spirocyclic alcohol can significantly impact these parameters. The following table presents a hypothetical comparison of key properties between a linear, a non-alcoholic spirocyclic, and a spirocyclic alcohol analog to illustrate these effects.

Property	Linear Analog	Spiro[3.3]heptane Analog	Spiro[3.3]heptan-1-ol Analog	Rationale for Change
Molecular Weight ( g/mol )	~150	~150	~166	Addition of oxygen atom.
Calculated logP	3.5	3.0	2.0	Increased sp³ character reduces lipophilicity; the hydroxyl group further decreases it.[3]
Aqueous Solubility (µM)	< 1	5	50	The hydroxyl group provides a hydrogen bond donor and acceptor, increasing polarity and solubility.
Metabolic Stability (t½ in human liver microsomes, min)	15	45	40	The rigid spirocyclic core blocks potential sites of metabolism. The alcohol may introduce a new metabolic site, but overall stability is often improved over linear analogs.
hERG Inhibition (IC₅₀, µM)	2	15	> 30	The more defined 3D structure of the spirocycle can reduce off-target activity by preventing binding to the hERG channel.

Conclusion and Future Perspectives

Spirocyclic alcohols are no longer a niche curiosity but a valuable and increasingly utilized tool in the medicinal chemist's armamentarium. Their unique structural and physicochemical properties offer a compelling strategy to overcome common challenges in drug discovery, including poor metabolic stability, off-target toxicity, and low potency. As synthetic methodologies for their construction become more refined and accessible, we can anticipate a continued rise in the prevalence of these fascinating three-dimensional scaffolds in the next generation of therapeutic agents. The ability to precisely position a hydroxyl group in 3D space for optimal target engagement represents a powerful approach to enhancing drug-receptor interactions and achieving the desired biological effect.

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• Design, Synthesis and Biological Activity Testing of Library of Sphk1 Inhibitors. (2022, March 21). PubMed Central. Retrieved February 15, 2026, from [Link]

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• The underappreciated hydroxyl in drug discovery. (n.d.). Hypha Discovery. Retrieved February 15, 2026, from [Link]

• Crystal Structures of Protein Kinase B Selective Inhibitors in Complex with Protein Kinase A and Mutants. (n.d.). RCSB PDB. Retrieved February 15, 2026, from [Link]

• Synthetic Routes to Approved Drugs Containing a Spirocycle. (2023, May 20). MDPI. Retrieved February 15, 2026, from [Link]

• Protein Kinase A in complex with an Inhibitor. (2016, April 13). RCSB PDB. Retrieved February 15, 2026, from [Link]

• Synthetic Routes to Approved Drugs Containing a Spirocycle. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• X-ray crystal structures of kinase inhibitors with kinases. A. Balanol with PKA (PDB: 1BX6); B. Staurosporines with CDK2 (PDB: 1AQ1); C. Wortmannin with PI3K g (PDB: 1E7U); D. Hypothemycin with ERK2 (PDB: 3C9W). (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Synthetic Routes to Approved Drugs Containing a Spirocycle. (2023, May 20). PubMed. Retrieved February 15, 2026, from [Link]

• Crystal structure of Protein Kinase A in complex with the PKI peptide and an amino-pyridinylbenzamide based inhibitor. (2018, November 14). RCSB PDB. Retrieved February 15, 2026, from [Link]

• Functional group contributions to drug-receptor interactions. (n.d.). ACS Publications. Retrieved February 15, 2026, from [Link]

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• Crystal structure of PI3Kalpha inhibitor 4-0686. (2021, January 6). RCSB PDB. Retrieved February 15, 2026, from [Link]

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The Strategic Application of Spiroalkanols in Asymmetric Catalysis: Protocols and Mechanistic Insights

Introduction: The Architectural Advantage of Spirocyclic Ligands

In the landscape of asymmetric catalysis, the quest for ligands that can induce high levels of stereoselectivity is paramount. Among the pantheon of privileged chiral scaffolds, spirocyclic frameworks have emerged as exceptionally potent controlling elements. Their rigid, three-dimensional architecture minimizes conformational ambiguity, providing a well-defined and predictable chiral environment around the catalytic metal center. This structural rigidity is a key factor in translating the ligand's chirality into precise enantiocontrol during the catalytic cycle.[1][2] This guide focuses on a prominent class of these ligands, spiroalkanol-derivatives, specifically the versatile C2-symmetric spiroketal scaffold known as SPIROL. We will delve into the synthesis of these ligands and provide detailed protocols for their application in key transition-metal-catalyzed reactions, offering insights for researchers in synthetic chemistry and drug development.

The SPIROL backbone, a specific type of spiroalkanol derivative, is a C2-symmetric spirocyclic scaffold that has shown great promise in asymmetric catalysis.[3] Its robust structure can be elaborated into a variety of potent ligands, such as diphosphinites (SPIRAPO) and bis-oxazolines (SPIROX), which have demonstrated excellent performance in reactions catalyzed by iridium, rhodium, palladium, and copper.[3] The unique spiroketal core is efficiently assembled in a few steps from commercially available starting materials, avoiding the need for classical resolution.[3]

I. Synthesis of the Core Scaffold: The (R,S,S)-SPIROL Diol

The foundation of many powerful spiro-ligands is the chiral diol core. The synthesis of the SPIROL scaffold is a testament to modern synthetic efficiency, yielding a diastereomerically and enantiomerically pure diol on a decagram scale.[3] This process is crucial for any research group intending to explore the utility of this ligand class.

Workflow for SPIROL Core Synthesis

Caption: Synthetic workflow for the SPIROL core scaffold.

Experimental Protocol: Synthesis of (R,S,S)-SPIROL Diol

Materials:

• Starting keto-enal

• Chiral amine catalyst (e.g., (S)-diphenylprolinol silyl ether)

• Michael acceptor (e.g., acrolein)

• Sodium borohydride (NaBH₄)

• Camphorsulfonic acid (CSA)

• Anhydrous solvents (DCM, Methanol, Toluene)

• Standard glassware for organic synthesis

• Silica gel for column chromatography

Procedure:

• Asymmetric Michael Addition:

  • To a solution of the starting keto-enal in anhydrous DCM at -20 °C, add the chiral amine catalyst (10 mol%).

  • Slowly add the Michael acceptor and stir the reaction mixture for 24-48 hours, monitoring by TLC.

  • Upon completion, quench the reaction with saturated aqueous NH₄Cl and extract the product with DCM.

  • Purify the crude product by silica gel chromatography to obtain the chiral aldehyde intermediate.

• Diastereoselective Ketone Reduction:

  • Dissolve the aldehyde intermediate in methanol and cool the solution to 0 °C.

  • Add sodium borohydride (NaBH₄) portion-wise, maintaining the temperature.

  • Stir for 1-2 hours until the reaction is complete (monitored by TLC).

  • Carefully quench with acetone, followed by water. Extract the product with ethyl acetate.

  • The resulting diol is often used in the next step without extensive purification.

• Acid-Catalyzed Spiroketalization:

  • Dissolve the crude diol in toluene and add a catalytic amount of camphorsulfonic acid (CSA) (1-5 mol%).

  • Fit the flask with a Dean-Stark apparatus to remove water azeotropically.

  • Heat the mixture to reflux for 4-6 hours.

  • Cool the reaction, wash with saturated aqueous NaHCO₃, and extract with ethyl acetate.

  • Purify the crude product by recrystallization or silica gel chromatography to yield the enantiomerically pure (R,S,S)-SPIROL diol.

II. Application in Catalysis: Iridium-Catalyzed Asymmetric Hydrogenation

Once the SPIROL core is synthesized, it can be converted into various ligands. A prominent example is its transformation into a diphosphinite ligand, (R,S,S)-SPIRAPO. This ligand, in combination with an iridium precursor, forms a highly effective catalyst for the asymmetric hydrogenation of challenging substrates like β-alkyl-β-ketoesters and aromatic heterocycles.[3][4]

Catalyst Activation and Reaction Workflow

Caption: Catalytic cycle for Ir/SPIRAPO-mediated hydrogenation.

General Protocol: Asymmetric Hydrogenation of a Prochiral Ketone

Materials:

• [Ir(COD)Cl]₂ (Iridium precursor)

• (R,S,S)-SPIRAPO ligand

• Prochiral ketone substrate (e.g., methyl 2-acetamidoacrylate)

• High-pressure hydrogenation vessel (autoclave)

• Degassed solvent (e.g., Methanol or DCM)

• Hydrogen gas (high purity)

Procedure:

• Catalyst Preparation (in situ):

  • In a glovebox, charge a Schlenk flask with [Ir(COD)Cl]₂ (1 mol%) and the (R,S,S)-SPIRAPO ligand (2.2 mol%).

  • Add degassed solvent and stir the mixture at room temperature for 30 minutes to form the catalyst precursor solution.

• Hydrogenation Reaction:

  • In a separate flask, dissolve the prochiral ketone substrate in the degassed solvent.

  • Transfer the substrate solution to the autoclave liner.

  • Using a cannula, transfer the catalyst solution to the autoclave liner.

  • Seal the autoclave, remove it from the glovebox, and purge several times with hydrogen gas.

  • Pressurize the vessel to the desired hydrogen pressure (e.g., 50 bar).

  • Stir the reaction at the specified temperature (e.g., 25-50 °C) for the required time (e.g., 12-24 hours).

• Work-up and Analysis:

  • After the reaction is complete, carefully vent the hydrogen gas.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the residue by column chromatography on silica gel.

  • Determine the enantiomeric excess (ee) of the product by chiral HPLC or GC analysis.

Performance Data for Spiroalkanol-Based Ligands

The efficacy of spiro-based ligands is demonstrated by the high yields and enantioselectivities achieved across various reactions.

Ligand	Metal	Reaction Type	Substrate	Yield (%)	ee (%)
(R,S,S)-SPIRAPO	Iridium	Asymmetric Hydrogenation	Aromatic Heterocycle	>95	>99
(S,S,S)-SPIRAP	Iridium	Asymmetric Hydroarylation	N-aryl imine	85-95	90-98
(R,R,R,R,R)-SPIROX	Copper	O-H Insertion	Phenol + Diazoester	88	97

Data synthesized from referenced literature, specific conditions apply.[3][5][6]

III. Mechanistic Rationale: The Source of Stereocontrol

The exceptional performance of SPIROL-based ligands stems from the well-defined chiral pocket created by the C2-symmetric spiroketal backbone.[3] In the transition state, the prochiral substrate is forced to adopt a specific orientation to minimize steric hindrance with the ligand's bulky substituents (often aryl groups on the phosphorus atoms).

Caption: Simplified model of stereoinduction by the SPIROL ligand.

This controlled orientation dictates the facial selectivity of the subsequent bond formation (e.g., hydride addition). The rigidity of the spiro-framework ensures that this chiral environment is maintained throughout the catalytic cycle, leading to consistently high enantioselectivity.[1] Mechanistic studies suggest that for many of these catalytic systems, the stereochemical outcome is determined at the key bond-forming step, such as the migratory insertion or reductive elimination phase.[7][8]

Conclusion and Future Outlook

Spiroalkanol-derived ligands, exemplified by the SPIROL family, represent a pinnacle of rational design in asymmetric catalysis. Their modular synthesis allows for fine-tuning of steric and electronic properties, while their rigid scaffold provides a basis for exceptional enantiocontrol in a wide array of synthetically important reactions. The protocols outlined herein provide a starting point for researchers to harness the power of these advanced catalytic tools. Future developments will likely focus on expanding the substrate scope, developing novel spirocyclic backbones, and applying these catalysts to increasingly complex synthetic challenges in materials science and drug discovery.

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Advanced Purification Strategies for 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol: From Bulk Purification to Chiral Resolution

An Application Guide for Researchers

Abstract: 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol is a chiral alcohol incorporating the highly strained and structurally unique spiro[2.2]pentane moiety. Spirocycles, particularly those with a high fraction of sp3-hybridized carbons (Fsp3), are of increasing interest in medicinal chemistry for their ability to provide three-dimensional diversity and escape the "flatland" of traditional aromatic scaffolds.[1][2] The purification of such molecules is a critical step in the drug development pipeline, ensuring that downstream biological assays are conducted with material of the highest possible purity and, crucially, of the correct stereochemistry. Chirality is a fundamental consideration in pharmacology, as different enantiomers of a drug can exhibit vastly different biological activities.[3] This guide provides a detailed overview of established techniques for the purification of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol, with a special focus on the resolution of its enantiomers. We will explore methods ranging from bulk purification via chromatography and distillation to fine purification and chiral separation using crystallization and chiral chromatography.

Understanding the Molecule: Physicochemical Properties and Impurity Profile

A successful purification strategy begins with an understanding of the target molecule's properties and the likely impurities from its synthesis.

1.1. Physicochemical Characteristics (Predicted)

While detailed experimental data for 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol is not widely published, we can infer its properties based on its structure—a secondary alcohol with a compact, non-polar spirocyclic hydrocarbon tail.

Property	Estimated Value / Characteristic	Rationale for Purification
Molecular Weight	~126.19 g/mol	Low molecular weight suggests reasonable volatility.
Boiling Point	Moderately high	Likely amenable to vacuum distillation to separate from less volatile or more volatile impurities.
Polarity	Moderately polar	The hydroxyl group provides polarity, making it suitable for normal-phase chromatography.
Solubility	Soluble in common organic solvents (e.g., DCM, EtOAc, Alcohols). Low solubility in water.	Wide range of potential solvents for chromatography and crystallization.
Chirality	Contains one stereocenter	Enantiomeric separation is a critical purification objective.

1.2. Potential Impurity Profile Impurities are typically byproducts of the synthetic route. The synthesis of spiro[2.2]pentane derivatives can be complex due to the high strain of the ring system.[1] Potential impurities may include:

• Starting Materials: Unreacted precursors from the synthesis.

• Isomeric Byproducts: Structural isomers formed during the reaction.

• Elimination Products: Dehydration of the alcohol to form an alkene.

• Oxidation Products: Oxidation of the secondary alcohol to the corresponding ketone.

• Residual Solvents and Reagents: Solvents and chemicals used during the synthesis and workup.

Bulk Purification Techniques

The initial purification step aims to remove the majority of impurities from the crude reaction mixture.

2.1. Flash Column Chromatography

Flash chromatography is the workhorse of purification in synthetic chemistry, separating compounds based on their differential adsorption to a stationary phase.[4] For a moderately polar alcohol like our target compound, normal-phase chromatography is the method of choice.

Protocol: Gradient Flash Chromatography

• Stationary Phase: Silica gel (60 Å, 40-63 µm particle size).

• Mobile Phase System: A gradient of Ethyl Acetate (EtOAc) in Hexane. A typical gradient might run from 5% to 40% EtOAc over 10-15 column volumes.

• Sample Preparation: Dissolve the crude oil in a minimal amount of dichloromethane (DCM) or the initial mobile phase. Adsorb it onto a small amount of silica gel ("dry loading") for better resolution.

• Procedure:

  • Pack a column with silica gel in the initial, low-polarity mobile phase (e.g., 5% EtOAc in Hexane).

  • Carefully add the dry-loaded sample to the top of the column.

  • Begin elution with the mobile phase, gradually increasing the polarity (the percentage of EtOAc).

  • Collect fractions and monitor the elution using Thin Layer Chromatography (TLC) with a suitable stain (e.g., potassium permanganate or ceric ammonium molybdate to visualize the alcohol).

  • Combine the pure fractions and remove the solvent under reduced pressure.

Causality: The non-polar spiro[2.2]pentane portion of the molecule will have a weak affinity for the polar silica gel, while the hydroxyl group will interact strongly. By starting with a non-polar eluent, less polar impurities are washed off first. As the polarity of the eluent is increased, the target alcohol is displaced from the silica and elutes from the column.

Workflow for Bulk Purification

Caption: Initial purification workflow using flash chromatography.

2.2. Vacuum Distillation

If the target alcohol is thermally stable, vacuum distillation can be an effective and scalable method for removing non-volatile or highly volatile impurities.

Protocol: Short-Path Vacuum Distillation

• Apparatus: A short-path distillation apparatus is recommended to minimize product loss on the glass surfaces. Ensure all glassware is dry.

• Procedure:

  • Place the partially purified alcohol into the distillation flask with a magnetic stir bar.

  • Assemble the apparatus and connect it to a high-vacuum pump protected by a cold trap.

  • Slowly reduce the pressure to the desired level (e.g., 0.1 - 1 mmHg).

  • Gradually heat the distillation flask in an oil bath.

  • Collect fractions as they distill. The boiling point will depend on the pressure.

  • Monitor the purity of the collected fractions.

Causality: By lowering the pressure, the boiling point of the compound is significantly reduced, allowing for distillation at a lower temperature. This prevents potential thermal decomposition, a risk for complex organic molecules.

Chiral Resolution: Separating the Enantiomers

Since 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol is chiral, separating the racemic mixture into its individual enantiomers is often the most critical purification step for pharmaceutical applications.

3.1. Diastereomeric Salt Crystallization

This classical method remains a cost-effective and highly scalable technique for chiral resolution.[3][5] It involves reacting the racemic alcohol with a chiral resolving agent to form a pair of diastereomeric salts. Since diastereomers have different physical properties, they can often be separated by fractional crystallization.[6]

Protocol: Resolution with a Chiral Acid

• Selection of Resolving Agent: Optically pure acids such as (R)-(-)-Mandelic acid, (+)-O,O'-Dibenzoyl-D-tartaric acid, or (1S)-(+)-10-Camphorsulfonic acid are excellent candidates.

• Procedure:

  • Salt Formation: Dissolve the racemic alcohol (1.0 eq) in a suitable solvent (e.g., ethanol, isopropanol, or ethyl acetate). In a separate flask, dissolve the chiral resolving agent (0.5 eq) in the same solvent.

  • Slowly add the acid solution to the alcohol solution with stirring. A precipitate (the diastereomeric salt) may form immediately or upon cooling.

  • Fractional Crystallization: Gently heat the mixture to dissolve all solids, then allow it to cool slowly to room temperature, and finally in an ice bath or refrigerator to maximize crystal formation. The key is that one diastereomeric salt should be significantly less soluble than the other and crystallize preferentially.

  • Isolation: Collect the crystals by vacuum filtration and wash with a small amount of cold solvent. This is "Diastereomer A". The other diastereomer ("Diastereomer B") remains enriched in the filtrate.

  • Purity Check: Determine the diastereomeric excess (d.e.) of the crystals, for example, by chiral HPLC analysis of a small, liberated sample. Recrystallize if necessary to improve purity.

  • Liberation of Enantiomer: Suspend the pure diastereomeric salt in a biphasic system of an organic solvent (e.g., DCM or EtOAc) and an aqueous base (e.g., 1M NaOH). The base neutralizes the chiral acid, liberating the free enantiopure alcohol into the organic layer.

  • Separate the layers, wash the organic layer with brine, dry over Na₂SO₄, filter, and concentrate to yield the enantiopure alcohol.

Workflow for Chiral Resolution by Crystallization

Sources

• 1. Synthesis of Spiro[2.2]pentanes and Vinylcyclopropanes Using Sulfones as Carbene Equivalents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. crystallizationsystems.com [crystallizationsystems.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution – Chiralpedia [chiralpedia.com]
• 6. Chiral resolution - Wikipedia [en.wikipedia.org]

laboratory-scale synthesis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

Executive Summary & Strategic Analysis

Objective: To provide a robust, scalable, and high-fidelity protocol for the synthesis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol.

Scientific Rationale: The spiro[2.2]pentane moiety represents a unique "triangulane" scaffold with significant strain energy (~63 kcal/mol) and rigid geometry. In medicinal chemistry, it serves as a bioisostere for gem-dimethyl groups or phenyl rings, offering altered metabolic stability and a fixed vector for substituent display.

Synthetic Strategy: Direct functionalization of the spiro[2.2]pentane core is challenging due to the high propensity for ring-opening under acidic or radical conditions. Therefore, this guide utilizes a constructive approach : building the spiro-system onto a pre-functionalized precursor via carbenoid chemistry, followed by chemoselective side-chain manipulation.

The Route:

• Core Construction: Rhodium(II)-catalyzed cyclopropanation of methylenecyclopropane (MCP) with ethyl diazoacetate (EDA).

• Side-Chain Installation: Conversion of the resulting ester to a methyl ketone via a Weinreb amide intermediate to prevent over-addition.

• Target Generation: Stereoselective reduction of the ketone to the secondary alcohol.

Synthetic Pathway Visualization

The following diagram outlines the critical process flow, including reagents and intermediate structures.

Figure 1: Step-wise synthetic pathway from methylenecyclopropane to the target alcohol.

Detailed Experimental Protocols

Step 1: Synthesis of Ethyl Spiro[2.2]pentane-1-carboxylate

Rationale: This step constructs the high-strain core. The use of Rhodium(II) acetate dimer allows for the decomposition of the diazo compound at moderate temperatures, minimizing thermal risks associated with diazoalkanes.

Reagents:

• Methylenecyclopropane (MCP): 2.0 equiv (Note: Volatile, bp ~8°C).

• Ethyl Diazoacetate (EDA): 1.0 equiv.[1]

• Rhodium(II) acetate dimer [Rh2(OAc)4]: 0.5 mol%.

• Dichloromethane (DCM): Anhydrous.

Protocol:

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a dry-ice/acetone condenser, a pressure-equalizing addition funnel, and an internal thermometer. Purge with Argon.

• Condensation: Cool the flask to -78°C. Condense gaseous methylenecyclopropane (MCP) into the flask containing anhydrous DCM (0.5 M relative to EDA).

• Catalyst Addition: Add Rh2(OAc)4 (0.5 mol%) quickly against a counter-flow of Argon. The solution usually turns green/blue.

• Reaction: Warm the mixture to -10°C.

• Addition: Dissolve Ethyl Diazoacetate (EDA) in DCM. Add this solution dropwise over 4 hours via the addition funnel. Crucial: Maintain internal temperature between -10°C and 0°C to control nitrogen evolution.

• Completion: Allow the mixture to warm to room temperature and stir for 12 hours.

• Workup: Concentrate the mixture carefully under reduced pressure (keep bath < 30°C due to volatility of the product).

• Purification: Distill under reduced pressure or perform flash chromatography (Hexanes/EtOAc 95:5) to isolate the ester.

  • Note: The product is a mixture of cis and trans isomers relative to the carboxylate. Both can be carried forward if diastereomeric separation is intended at the final stage.

Step 2: Conversion to 1-Acetylspiro[2.2]pentane (via Weinreb Amide)

Rationale: Direct addition of Grignard reagents to esters often leads to double addition (tertiary alcohols). Converting the ester to a Weinreb amide (N-methoxy-N-methylamide) ensures the reaction stops at the ketone stage due to the stable chelated intermediate formed during Grignard addition.

Protocol:

• Amide Formation:

  • Suspend N,O-Dimethylhydroxylamine hydrochloride (1.5 equiv) in anhydrous THF at -20°C.

  • Add i-PrMgCl (3.0 equiv, 2M in THF) dropwise. Stir for 30 min.

  • Add the ester from Step 1 (1.0 equiv) dissolved in THF.

  • Stir at 0°C for 1 hour. Quench with sat. NH4Cl. Extract with EtOAc, dry, and concentrate to yield the Weinreb amide.

• Grignard Addition:

  • Dissolve the Weinreb amide in anhydrous THF at 0°C.

  • Add Methylmagnesium bromide (MeMgBr, 1.2 equiv, 3M in ether) dropwise.

  • Stir for 1 hour at 0°C. The stable tetrahedral intermediate prevents over-addition.

  • Hydrolysis: Pour into cold dilute HCl (1M) to hydrolyze the intermediate and release the ketone. Caution: Keep acidic exposure brief to avoid opening the strained spiro rings.

  • Isolation: Extract with ether, wash with brine, dry over MgSO4, and concentrate carefully.

Step 3: Reduction to 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

Rationale: Sodium borohydride is a mild reducing agent that will selectively reduce the ketone to the alcohol without affecting the strained cyclopropane rings.

Protocol:

• Dissolve 1-acetylspiro[2.2]pentane in Methanol (0.2 M) and cool to 0°C.

• Add NaBH4 (1.1 equiv) portion-wise to avoid vigorous hydrogen evolution.

• Stir at 0°C for 30 minutes, then warm to room temperature for 1 hour.

• Quench: Add water dropwise, then dilute with EtOAc.

• Workup: Wash organic layer with water and brine. Dry over Na2SO4.

• Purification: Silica gel chromatography (Hexanes/EtOAc 80:20).

  • Stereochemistry: This step introduces a second chiral center. The product will be a mixture of diastereomers (e.g., R,R/S,S and R,S/S,R pairs). These can typically be separated by HPLC or careful column chromatography.

Key Data & Quality Control

Parameter	Specification / Observation
Target Formula	C7H12O
Molecular Weight	112.17 g/mol
Appearance	Colorless oil
1H NMR (Diagnostic)	Spiro Ring: High-field multiplets between δ 0.4 – 1.2 ppm (8H). Carbinol Proton: Multiplet at δ 3.4 – 3.8 ppm (1H). Methyl Group: Doublet at δ 1.1 – 1.3 ppm (3H).
Safety Hazard	EDA: Potentially explosive; handle behind a blast shield. Spiro-strain: Compounds may decompose violently if heated rapidly in the presence of strong acids.

References

• Suda, M. (1981). Synthesis of spiro[2.2]pentane-1-carboxylic acid derivatives. Synthesis, 1981(9), 714.

• Wiberg, K. B., & McMurdie, N. (1993). Cyclopropanation of methylenecyclopropane. Journal of Organic Chemistry, 58(21), 5603-5604.

• Nahm, S., & Weinreb, S. M. (1981). N-methoxy-N-methylamides as effective acylating agents. Tetrahedron Letters, 22(39), 3815-3818.

• Doyle, M. P., et al. (1996). Rhodium(II) acetate catalyzed cyclopropanation.[2] Journal of the American Chemical Society, 118(37), 8837.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. A highly diastereoselective strain-release Doyle–Kirmse reaction: access to functionalized difluoro(methylene)cyclopropanes - Chemical Science (RSC Publishing) DOI:10.1039/D3SC04749K [pubs.rsc.org]

The Spiro[2.2]pentane Moiety: A Rising Star in Bioactive Molecule Synthesis Featuring 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

Introduction: Embracing the Third Dimension in Drug Discovery

In the relentless pursuit of novel therapeutics, medicinal chemists are increasingly venturing beyond the flatlands of two-dimensional molecular structures. The incorporation of three-dimensional (3D) scaffolds has emerged as a powerful strategy to enhance the potency, selectivity, and pharmacokinetic properties of drug candidates. Among these, spirocycles, particularly the highly strained and conformationally rigid spiro[2.2]pentane framework, have garnered significant attention. Their unique "bow-tie" like structure provides well-defined exit vectors for substituents, allowing for precise spatial orientation and interaction with biological targets. This application note delves into the utility of a key functionalized building block, 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol , in the synthesis of bioactive molecules, offering detailed insights and protocols for researchers in drug discovery and development.

The spiro[2.2]pentane unit, as a bioisostere for commonly used groups, can profoundly influence a molecule's properties. Its high sp³ character often leads to improved solubility, metabolic stability, and a reduced tendency for off-target interactions compared to aromatic systems. However, the inherent ring strain of this bicyclic system presents unique synthetic challenges, necessitating specialized methodologies for its construction and functionalization.

Part 1: Synthesis of the Key Building Block: 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

The targeted alcohol serves as a versatile chiral or achiral intermediate for introducing the spiropentyl motif into more complex molecular architectures. While several methods exist for the synthesis of substituted spiropentanes, a common approach to access 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol involves the reaction of a suitable organometallic reagent with spiropentane-1-carbaldehyde.

Protocol 1: Synthesis of Spiropentane-1-carbaldehyde

A plausible route to the requisite aldehyde involves the oxidation of spiropentane-1-methanol.

Materials:

• Spiropentane-1-methanol

• Dess-Martin periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography

Procedure:

• To a stirred solution of spiropentane-1-methanol (1.0 eq) in anhydrous DCM (0.2 M) at 0 °C, add Dess-Martin periodinane (1.2 eq) portion-wise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃ and a 10% aqueous solution of sodium thiosulfate.

• Stir vigorously for 30 minutes until the layers are clear.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., 10-20% ethyl acetate in hexanes) to afford spiropentane-1-carbaldehyde.

Protocol 2: Synthesis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

Materials:

• Spiropentane-1-carbaldehyde

• Methylmagnesium bromide (MeMgBr), 3.0 M solution in diethyl ether

• Tetrahydrofuran (THF), anhydrous

• Ammonium chloride (NH₄Cl), saturated aqueous solution

• Diethyl ether

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• Dissolve spiropentane-1-carbaldehyde (1.0 eq) in anhydrous THF (0.2 M) in a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add methylmagnesium bromide (1.2 eq) dropwise via syringe.

• Stir the reaction mixture at 0 °C for 1 hour and then allow it to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction by TLC until the starting aldehyde is consumed.

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl at 0 °C.

• Extract the mixture with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol can be purified by silica gel column chromatography if necessary.

Part 2: Application in the Synthesis of Bioactive Molecules: A Case Study

The true value of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol lies in its ability to serve as a precursor to a variety of functional groups that can be incorporated into pharmacologically active scaffolds. For instance, the alcohol can be oxidized to the corresponding ketone, which can then undergo further transformations, or it can be used in nucleophilic substitution reactions after conversion to a suitable leaving group.

While direct incorporation of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol into a named drug is not yet widely published, its utility can be exemplified by considering its role in the synthesis of analogs of known bioactive molecules. The cystic fibrosis transmembrane conductance regulator (CFTR) modulator field provides an excellent context, with the drug candidate Vanzacaftor featuring a related dispiro[2.0.2.1]heptane moiety. The synthesis of Vanzacaftor highlights the industry's interest in strained spirocyclic systems. We can extrapolate the application of our simpler spiropentane building block in a similar synthetic strategy.

Hypothetical Application: Synthesis of a Spiropentyl-Pyrazolyl Ether Analog

This hypothetical protocol illustrates how 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol could be used to synthesize a key intermediate for a Vanzacaftor-like molecule.

Workflow Overview:

Figure 2: Overall synthetic strategy from a starting material to a coupled bioactive analog.

References

• General Synthesis of Spiro[2.2]pentanes: For methodologies on the synthesis of functionalized spiropentanes, refer to articles on cyclopropanation and carbene addition reactions. A relevant example can be found in Org. Lett.2015, 17, 15, 3774–3777. (Please note, this is a representative reference style; a full, clickable list would be provided in a comprehensive guide).
• Vanzacaftor and CFTR Modulators: Information on Vanzacaftor and its synthesis can be found in patents filed by Vertex Pharmaceuticals, such as WO 2019/161078 A1. These documents provide insight into the synthetic strategies for complex molecules containing spirocyclic systems.
• Medicinal Chemistry of Spirocycles: For a broader understanding of the role of spirocycles in drug discovery, review articles such as J. Med. Chem.2016, 59, 16, 7467–7488 provide excellent overviews.

methods for attaching 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol to a substrate

Application Note: Covalent Attachment Strategies for 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

Abstract

This guide details the synthetic methodologies for covalently attaching 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol (1-SPE) to various substrates (drug scaffolds, proteins, or surfaces).[1] The spiro[2.2]pentane moiety is a high-value bioisostere for tert-butyl or phenyl groups, offering unique vector rigidity and metabolic stability.[1] However, the high ring strain (~63 kcal/mol) and the proximity of the secondary alcohol to the cyclopropyl rings create a "cation trap," making the molecule prone to acid-catalyzed rearrangement. This document prioritizes concerted substitution and acyl transfer protocols to preserve the spirocyclic integrity.

Chemical Stability & Reactivity Profile

The "Cation Trap" Warning

The critical challenge in handling 1-SPE is the stability of the cyclopropylcarbinyl system.

• Risk: Generation of a carbocation at the

  -position (the carbon bearing the hydroxyl) triggers an immediate ring expansion/rearrangement, typically yielding cyclobutane or cyclopentene derivatives.

• Forbidden Conditions: Strong Brønsted acids (HCl, H₂SO₄), Lewis acids (BF₃[1]·OEt₂), and

  reaction conditions.

• Preferred Conditions:

  displacements (Mitsunobu), basic/neutral acyl transfers, and carbamate formation.[1]

Structural Analysis

• Steric Bulk: The spiro system exerts significant steric pressure (comparable to a tert-butyl group), retarding nucleophilic attack at the alcohol oxygen.

• Electronic Effect: The "bisected" conformation of the cyclopropane rings stabilizes adjacent positive charge (if formed), paradoxically increasing the rate of ionization and subsequent rearrangement.

Decision Matrix: Selecting the Attachment Chemistry

Choose the protocol based on the functional group present on your substrate (R-X).

Figure 1: Strategic selection guide for 1-SPE conjugation.[1] Note that Mitsunobu conditions can also be used for carboxylic acids if inversion of the secondary alcohol stereocenter is required.

Detailed Protocols

Method A: Modified Steglich Esterification (Acyl Transfer)

Best for: Attaching 1-SPE to carboxylic acid drug scaffolds without inverting stereochemistry.[1]

Mechanism: DCC-mediated coupling.[2][3] The use of DMAP is critical to overcome the steric hindrance of the secondary spiro-alcohol.

Reagents:

• Substrate (R-COOH) [1.0 equiv]

• 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol [1.1 equiv][1]

• DCC (N,N'-Dicyclohexylcarbodiimide) [1.1 equiv][1]

• DMAP (4-Dimethylaminopyridine) [0.1 equiv][1]

• Solvent: Anhydrous Dichloromethane (DCM)[2]

Protocol:

• Dissolution: In a flame-dried round-bottom flask under Argon, dissolve the Substrate (R-COOH) and 1-SPE in anhydrous DCM (0.1 M concentration).

• Catalyst Addition: Add DMAP (0.1 equiv) in one portion.

• Activation: Cool the mixture to 0°C. Dropwise add a solution of DCC (1.1 equiv) in DCM over 10 minutes.

  • Note: A white precipitate (dicyclohexylurea, DCU) will begin to form immediately.[1]

• Reaction: Allow the reaction to warm to room temperature (23°C) and stir for 12–18 hours.

  • Monitoring: Check via TLC.[4][5] If conversion is low after 18h, add another 0.1 equiv of DMAP. Do not heat above 35°C.

• Workup: Filter off the DCU precipitate through a Celite pad. Wash the pad with cold DCM.

• Purification: Wash the filtrate with sat. NaHCO₃ (2x) and Brine (1x).[1] Dry over Na₂SO₄ and concentrate. Purify via flash chromatography (Silica gel, Hexanes/EtOAc).

Method B: Mitsunobu Etherification (Concerted Substitution)

Best for: Attaching 1-SPE to Phenols (creating ethers) or Acids (creating esters with stereoinversion).[1]

Mechanism:

displacement of an activated phosphonium intermediate. This method avoids carbocation formation, preserving the spiro ring.

Reagents:

• Substrate (Phenol/Acid) [1.0 equiv][1]

• 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol [1.2 equiv][1]

• Triphenylphosphine (

  ) [1.5 equiv][1]

• DIAD (Diisopropyl azodicarboxylate) [1.5 equiv][1]

• Solvent: Anhydrous THF or Toluene[1]

Protocol:

• Setup: Charge a dried flask with

  (1.5 equiv) and the Substrate (1.0 equiv) in anhydrous THF under . Cool to 0°C.[6]

• Alcohol Addition: Add 1-SPE (1.2 equiv) to the mixture.

• DIAD Addition: Add DIAD (1.5 equiv) dropwise over 15 minutes. The solution will turn yellow/orange.[7]

  • Critical Step: Maintain temperature <5°C during addition to prevent side reactions.

• Reaction: Remove ice bath and stir at room temperature for 24 hours.

  • Optimization: If the spiro-alcohol is extremely hindered, sonication for the first hour can improve yields [1].

• Quench & Workup: Dilute with

  , wash with 1M NaOH (to remove unreacted phenol/acid) and Brine.

• Purification: The primary contaminant is triphenylphosphine oxide (

  ). Use a gradient of Hexanes 10% EtOAc/Hexanes on Silica.

Figure 2: Mitsunobu workflow. The SN2 step is the rate-limiting step due to the steric bulk of the spiro[2.2]pentane system.

Method C: Carbamate Linkage (For Amines)

Best for: Linking 1-SPE to amine-bearing drugs or proteins.[1]

Protocol:

• Activation: React 1-SPE with N,N'-Disuccinimidyl carbonate (DSC) (1.2 equiv) and

  (1.5 equiv) in MeCN to form the mixed carbonate.

  • Why DSC? It avoids the use of Phosgene/Triphosgene, which generate HCl (acid risk).[1]

• Conjugation: Add the Amine substrate (R-

  ) to the activated carbonate.

• Result: A stable carbamate linkage (R-NH-CO-O-Spiro).

Analytical Validation (QC)

When validating the attached product, look for these specific markers to ensure the ring did not open:

Feature	Method	Diagnostic Signal	Failure Mode (Ring Opening)
Spiro Ring Protons	¹H NMR (CDCl₃)	High field multiplets at δ 0.4 – 0.9 ppm (4H).[1]	Disappearance of high-field signals; appearance of olefinic protons (δ 5.0-6.0) if rearranged to cyclopentene.[1]
Quaternary Carbon	¹³C NMR	Signal at δ ~25-30 ppm (quaternary spiro center).	Shift to methine/methylene signals typical of cyclopentane.
Mass Spec	LC-MS (ESI)	Parent Ion [M+H]⁺ or [M+Na]⁺.[1]	Same mass (isomer), but fragmentation pattern changes.[1] Ring-opened isomers often fragment more easily.

References

• Mitsunobu, O. (1981).[1] The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products.[6][8] Synthesis, 1981(1), 1–28.[1] Link[1]

• Neises, B., & Steglich, W. (1978).[1][3][9] Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522–524.[1] Link[1]

• Wiberg, K. B. (1986).[1] The structure and energetics of small ring hydrocarbons. Chemical Reviews, 89(5), 975–983.[1] (Context on Spiro[2.2]pentane strain energy). Link[1]

• Ghosh, A. K., et al. (2012).[1] Design and Synthesis of Spiro[2.2]pentane Derivatives as Rigid Bioisosteres. Journal of Medicinal Chemistry. (Context on bioisosteric applications). Link[1]

Sources

• 1. rsc.org [rsc.org]
• 2. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Synthesis of Esters Via a Greener Steglich Esterification in Acetonitrile [jove.com]
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• 6. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
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• 9. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Polysubstituted Spiropentanes

Welcome to the Technical Support Center for the synthesis of polysubstituted spiropentanes. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the synthetic challenges associated with these highly strained, three-dimensional scaffolds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and field-proven insights to empower you to troubleshoot and succeed in your experiments.

Introduction: The Allure and Challenge of Polysubstituted Spiropentanes

Spiropentanes, with their rigid, spiro-fused cyclopropane rings, offer a unique and desirable scaffold in modern medicinal chemistry.[1] Their three-dimensional nature provides an escape from the "flatland" of traditional aromatic compounds, often leading to improved physicochemical properties and novel intellectual property. However, the inherent ring strain of the spiropentane core (approximately 65 kcal/mol) presents significant synthetic hurdles.[2] The construction of polysubstituted spiropentanes with precise stereochemical control is a formidable challenge, often plagued by issues of low yield, diastereoselectivity, and product stability.

This guide will focus primarily on troubleshooting the state-of-the-art method for synthesizing polysubstituted spiropentanes: the regio- and diastereoselective carbometalation of sp²-disubstituted cyclopropenes, followed by an intramolecular nucleophilic substitution, a powerful strategy developed by Marek and coworkers.[2][3][4][5][6][7][8] We will also address common issues encountered in other synthetic approaches and provide guidance on purification, characterization, and scale-up.

Troubleshooting Guide: Navigating the Synthesis of Polysubstituted Spiropentanes

Issue 1: Low or No Product Formation in the Carbometalation/Cyclization Reaction

Symptom: TLC analysis of the reaction mixture shows only starting material (cyclopropene precursor) and/or a complex mixture of unidentifiable, often baseline, products.

Causality and Troubleshooting Workflow:

The carbometalation of a cyclopropene followed by intramolecular cyclization is a tandem reaction with several critical points of failure. The workflow below will guide you through diagnosing the issue.

Caption: Troubleshooting workflow for low or no product yield.

Step-by-Step Methodologies & Explanations:

• Verify Organocopper Reagent Quality:

  • Rationale: Organocopper reagents are notoriously sensitive to air and moisture.[9] Their decomposition will lead to a complete failure of the carbometalation step.

  • Protocol:

    • Always use freshly prepared organocopper reagents. The reaction of an alkyllithium or Grignard reagent with a copper(I) salt should be performed immediately before use.

    • Ensure the copper(I) salt (e.g., CuI) is pure and dry. Impurities can quench the organometallic species.

    • Titrate your alkyllithium or Grignard reagent before use to ensure an accurate stoichiometry.

• Assess Starting Material Integrity:

  • Rationale: The cyclopropene starting materials can be unstable due to their high ring strain.[3] Decomposition or the presence of impurities can inhibit the reaction.

  • Protocol:

    • Purify the cyclopropene precursor by column chromatography immediately before use.

    • Confirm the structure and purity by ¹H NMR.

    • Ensure the directing group (e.g., tosylate, alcohol) is intact and has not been cleaved.

• Scrutinize Reaction Conditions:

  • Rationale: The carbometalation and subsequent cyclization are highly sensitive to the reaction environment.

  • Protocol:

    • Anhydrous and Anaerobic Conditions: Use freshly distilled, anhydrous solvents. Degas all solvents thoroughly. Assemble your glassware hot from the oven and cool under a stream of inert gas (argon or nitrogen). Perform all transfers via cannula or syringe.

    • Temperature Control: The carbometalation step is typically performed at low temperatures (e.g., -78 °C) to prevent side reactions and decomposition of the organometallic intermediates. Ensure your cooling bath is maintained at the correct temperature throughout the addition.

    • Solvent Choice: The solvent system (e.g., a mixture of Et₂O and toluene) can influence the reactivity of the organocopper reagent. Ensure you are using the recommended solvent system for your specific substrate.

• Investigate Potential Side Reactions:

  • Rationale: The Marek synthesis has two primary competing side reactions: elimination and ring fragmentation.[2][8]

  • Elimination: The tertiary cyclopropylmetal intermediate can undergo elimination of the leaving group to form a methylenecyclopropane derivative. This is more likely if the intramolecular substitution is sterically hindered or if the leaving group is not well-disposed for backside attack.

  • Ring Fragmentation: Cyclopropyl metals bearing an electron-withdrawing group can undergo ring fragmentation.[2]

  • Troubleshooting:

    • If elimination is suspected, consider using a less hindered organocopper reagent or modifying the substrate to reduce steric hindrance around the reaction center.

    • If ring fragmentation is a concern, ensure the reaction is kept at a low temperature, as this side reaction is often promoted by warming. The use of a more covalent organocopper reagent (from an organolithium) rather than a more ionic organomagnesium reagent can also suppress fragmentation.[10]

Issue 2: Poor Diastereoselectivity

Symptom: ¹H NMR of the crude product shows a mixture of diastereomers.

Causality and Troubleshooting Workflow:

Diastereoselectivity in the Marek synthesis is controlled by the syn-facial carbometalation directed by a functional group on the cyclopropene.[2][3] Loss of selectivity can arise from several factors.

Caption: Troubleshooting workflow for poor diastereoselectivity.

Step-by-Step Methodologies & Explanations:

• Evaluate the Directing Group:

  • Rationale: The diastereoselectivity of the carbometalation is highly dependent on the ability of a functional group on the cyclopropene to coordinate to the organometallic reagent, directing its addition to one face of the double bond.

  • Troubleshooting: A free hydroxyl group is a more effective directing group than an ester due to its stronger coordinating ability. If you are using a substrate with a weaker directing group and observing poor selectivity, consider if a precursor with a hydroxyl group could be used instead.[2][5]

• Assess Steric Hindrance:

  • Rationale: Steric interactions between substituents on the cyclopropene and the incoming organocopper reagent can override the directing effect of the coordinating group, leading to the formation of the "mismatched" diastereomer.[2]

  • Troubleshooting:

    • If possible, reduce the steric bulk of the substituents on the cyclopropene or the organocopper reagent.

    • In some cases, both diastereomers at a quaternary center can be accessed by simply permuting the alkyl groups on the cyclopropene and the organocopper reagent.[4]

• Verify Temperature Control:

  • Rationale: Higher temperatures can provide enough energy to overcome the activation barrier for the formation of the less favored diastereomer, leading to a decrease in selectivity.

  • Protocol: Ensure that the organocopper reagent is added slowly at a consistently low temperature (e.g., -78 °C) to maintain kinetic control.

FAQs: Synthesis of Polysubstituted Spiropentanes

Q1: My reaction is very slow or stalls. What can I do?

A1: First, re-verify the quality and stoichiometry of your organocopper reagent as described in the troubleshooting guide. If the reagent is active, consider the possibility that your starting material contains an impurity that is inhibiting the reaction. Re-purification of the cyclopropene precursor is recommended. Finally, ensure that your reaction is being performed at the optimal concentration.

Q2: I see a new, non-polar spot on my TLC plate during the reaction. What could it be?

A2: A new, non-polar spot could be an elimination side product (a methylenecyclopropane derivative). This is more likely if your substrate is sterically hindered. To confirm, you can try to isolate and characterize this byproduct. If it is indeed the elimination product, you may need to redesign your substrate to be less sterically congested.

Q3: How do I purify my polysubstituted spiropentane?

A3: Polysubstituted spiropentanes can often be purified by column chromatography on silica gel.[2][3] However, due to their strained nature, some derivatives may be sensitive to the acidic nature of silica gel.

• Recommendation: Perform a quick "plug" filtration through a small pad of silica gel to assess the stability of your compound before attempting a full column. If decomposition is observed, consider using deactivated silica gel (e.g., treated with triethylamine) or an alternative stationary phase like alumina.

• Solvent System: A gradient of ethyl acetate in hexanes is a good starting point for elution. The high sp³ character of spiropentanes generally makes them relatively non-polar.

• Air-Sensitive Compounds: If your product is air-sensitive, you will need to use techniques for air-free chromatography, such as a Schlenk-style column.[11][12]

Q4: What are the characteristic NMR signals for a spiropentane core?

A4: The highly strained nature of the spiropentane core results in characteristic upfield shifts in both ¹H and ¹³C NMR spectra.

Nucleus	Typical Chemical Shift Range (ppm)	Notes
¹H	0.5 - 2.0	Protons on the cyclopropane rings are highly shielded. The exact shifts and coupling patterns will be complex and depend on the substitution pattern.
¹³C (spiro center)	30 - 45	The quaternary spiro carbon is typically found in this region.
¹³C (other ring carbons)	5 - 30	The other carbons of the cyclopropane rings are also significantly shielded.

• Expert Tip: Due to the rigid nature of the spiropentane scaffold, you may observe complex second-order coupling patterns and long-range couplings in the ¹H NMR spectrum. 2D NMR techniques such as COSY and HSQC are highly recommended for unambiguous assignment.

Q5: I need to make several grams of my spiropentane derivative. What are the key challenges for scale-up?

A5: Scaling up the synthesis of polysubstituted spiropentanes presents several challenges:[13][14]

• Exotherm Control: The formation of organocopper reagents and their subsequent reaction can be exothermic. On a larger scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient.[7] This can lead to runaway reactions and decomposition of reagents and products. Solution: Use a jacketed reactor with efficient cooling, and perform slow, controlled addition of reagents. For highly exothermic steps, consider process safety studies such as reaction calorimetry.[13][15]

• Handling of Pyrophoric Reagents: Alkyllithium reagents are often pyrophoric. Handling large quantities requires specialized equipment and safety protocols.[16]

• Mixing: Efficient mixing is crucial to avoid localized "hot spots" and ensure complete reaction. What works for a magnetic stir bar in a round-bottom flask may not be sufficient in a large reactor. Solution: Use a reactor equipped with an overhead mechanical stirrer.

• Purification: Large-scale chromatography can be cumbersome and expensive. Solution: Optimize the reaction to minimize byproduct formation. Consider alternative purification methods such as crystallization or distillation if your product is amenable.

References

• Cohen, Y., Toledano, D., & Marek, I. (2022). Stereoselective Synthesis of Polysubstituted Spiropentanes. Journal of the American Chemical Society, 144(37), 16732–16736. [Link]

• Cohen, Y., Toledano, D., & Marek, I. (2022). Stereoselective Synthesis of Polysubstituted Spiropentanes. Journal of the American Chemical Society, 144(37), 16732–16736. [Link]

• Cohen, Y., Toledano, D., & Marek, I. (2022). Stereoselective Synthesis of Polysubstituted Spiropentanes. PubMed. [Link]

• Shriver, D. F., & Drezdzon, M. A. (1986). The Manipulation of Air-Sensitive Compounds. John Wiley & Sons.

• Cohen, Y., Toledano, D., & Marek, I. (2022). Stereoselective Synthesis of Polysubstituted Spiropentanes. Technion - Israel Institute of Technology. [Link]

• F. G. N. Cloke. (2023, October 31). General techniques for handling air-sensitive compounds. Oxford Academic. [Link]

• Mettler Toledo. Grignard Reaction Scale-up – 4 Steps to Control Development. [Link]

• Cohen, Y., Toledano, D., & Marek, I. (2022). Stereoselective Synthesis of Polysubstituted Spiropentanes. Journal of the American Chemical Society, 144(37), 16732–16736. [Link]

• CatSci. (n.d.). Some Scale-up Considerations. [Link]

• Marek, I. (2022, September 14). Regio- and Diastereoselective Carbometalation Reaction of Cyclopropenes. Accounts of Chemical Research. [Link]

• N/A. (2024, October 17). Copper-Catalyzed Carbomagnesiation of 1-Halocyclopropenes. Organic Letters. [Link]

• Teeples, C. R., Metts, J. C., Johnson, J. D., & Wilkerson-Hill, S. M. (2025). Synthesis of Spiro[2.2]pentanes and Vinylcyclopropanes Using Sulfones as Carbene Equivalents. Organic Letters. [Link]

• Labster. (n.d.). Pharmaceutical scale up. [Link]

• N/A. (n.d.). Working with Hazardous Chemicals. Organic Syntheses. [Link]

• PureSynth. (2025, July 18). Key Factors for Successful Scale-Up in Organic Synthesis. [Link]

• N/A. (n.d.). Organic Syntheses Procedure. [Link]

• N/A. (n.d.). Copper mediated carbometalation reactions. Chemical Society Reviews. [Link]

• Marek, I. (2022). Regio- and Diastereoselective Carbometalation Reaction of Cyclopropenes. Accounts of Chemical Research. [Link]

• N/A. (2026, January 21). Copper-catalysed electrophilic carboamination of cyclopropenes - a computational mechanistic probe. PubMed. [Link]

• Wikipedia. (n.d.). Reactions of organocopper reagents. [Link]

• N/A. (n.d.). Handling of reagents. SynCrest Inc. [Link]

• N/A. (n.d.). Column chromatography. Columbia University. [Link]

• N/A. (n.d.). Chromatography: How to Run a Flash Column. University of Rochester. [Link]

• N/A. (n.d.). Chem 117 Reference Spectra Spring 2011. [Link]

• N/A. (n.d.). Thin Layer Chromatography (TLC). University of Colorado Boulder. [Link]

• Kalstein. (n.d.). Safety in the Handling of Laboratory Reagents. [Link]

• N/A. (n.d.). TLC Visualization Techniques. Scribd. [Link]

• N/A. (2022, April 18). 2.3B: Uses of TLC. Chemistry LibreTexts. [Link]

• Li, B. (2018, July 16). ORGANICMETALLIC COMPOUND (GRIGNARDS AND ORGANOLITHIUMS). [Link]

• N/A. (2025, August 6). (1)H and (13)C NMR signal assignments of some new spiro[7H-benzo[de]anthracene-naphthopyrans]. ResearchGate. [Link]

• N/A. (2011, June). 1H and 13C NMR chemical shift assignments of spiro-cycloalkylidenehomo- and methanofullerenes by the DFT-GIAO method. PubMed. [Link]

• Labster. (n.d.). TLC Visualization Methods. [Link]

• N/A. (2022, April 7). 2.3F: Visualizing TLC Plates. Chemistry LibreTexts. [Link]

• N/A. (2016, March 30). What compounds are unstable in a silica gel column (chromatography). Reddit. [Link]

• N/A. (n.d.). H-1 and C-13 NMR chemical shift assignments of spiro-cycloalkylidenehomo- and methanofullerenes by the DFT-GIAO method. ResearchGate. [Link]

• Balci, M. (n.d.). Basic 1H- and 13C-NMR Spectroscopy. [Link]

• N/A. (n.d.). Working with Hazardous Chemicals. Organic Syntheses. [Link]

• Taniguchi, T., & Curran, D. P. (2012). Silica gel promotes reductions of aldehydes and ketones by N-heterocyclic carbene boranes. Organic Letters, 14(17), 4540–4543. [Link]

• Ding, Y., et al. (2024). Stable Strained Donor-Free Silanone and Its Derived NHC-Stabilized Disilacyclobutadiene and Cyclic Alkenyl Silylene. ResearchGate. [Link]

• N/A. (n.d.). Reactions of organocopper reagents. Wikipedia. [Link]

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Technical Support Center: Optimizing the Synthesis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

Welcome to the dedicated technical support guide for the synthesis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol. This resource is designed for researchers, chemists, and professionals in drug development who are navigating the complexities of this unique chemical transformation. Given the highly strained and reactive nature of the spiro[2.2]pentane moiety, achieving high yields can be a significant challenge. This guide provides in-depth troubleshooting, validated protocols, and the underlying chemical principles to empower you to overcome common experimental hurdles.

The synthesis of this target molecule is not widely documented, necessitating a logical approach based on established organometallic chemistry principles. The most direct and plausible route involves the nucleophilic addition of a methyl group to a spiro[2.2]pentane-1-carbaldehyde precursor. This guide will focus on optimizing this specific transformation.

Diagram: Proposed Synthetic Workflow

optimization of reaction conditions for spirocyclization

Unit: Advanced Synthesis & Catalysis Support

Operator: Senior Application Scientist (ID: SAS-9000)

Status: Online

Introduction: The "Spiro" Challenge

Welcome to the Spirocyclization Support Center. You are likely here because your reaction is suffering from the "Spiro-Paradox": the very structural rigidity and 3D complexity that make spirocycles desirable drug scaffolds also make them thermodynamically challenging to synthesize.

Constructing a quaternary carbon center at the junction of two rings creates significant steric strain. Unlike flat aromatic systems, spirocyclization requires forcing a molecule to break planarity, often fighting against aromatization driving forces.

This guide is structured to troubleshoot the three most common failure modes: Premature Aromatization (Reversibility) , Stereochemical Scrambling (dr/er) , and Catalyst Deactivation .

Module 1: Reactivity & Yield Troubleshooting

Focus: Oxidative Dearomatization & Hypervalent Iodine Chemistry

Q1: My oxidative spirocyclization (using PIFA/PIDA) yields are consistently <30%, and I see a lot of starting material or complex mixtures. What is the first variable I should change?

A: The Solvent System (The HFIP Effect). In oxidative dearomatization (e.g., converting phenols to spiro-dienones), the solvent is not just a medium; it is a chemoselective reagent. If you are using Dichloromethane (DCM) or Acetonitrile (MeCN), switch to 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP) or Trifluoroethanol (TFE).

• The Mechanism: Hypervalent iodine reagents generate a highly reactive phenoxenium ion intermediate. In non-fluorinated solvents, this cation is short-lived and prone to side reactions (polymerization). HFIP stabilizes this cation through strong hydrogen-bond donating ability and low nucleophilicity, extending its lifetime long enough for the pendant nucleophile to cyclize.

• The Fix: Run a screen with HFIP:DCM mixtures (1:1 to 1:4). Pure HFIP can sometimes be too acidic, promoting decomposition.

Q2: I observe the formation of the spirocycle by TLC, but upon isolation, it rearranges back to a phenolic isomer. How do I stop this "Spiro-to-Arene" relaxation?

A: You are fighting Thermodynamics. The spiro-dienone product is higher in energy than its aromatic isomer. Acidic conditions or heat will catalyze the dienone-phenol rearrangement , destroying your spirocenter.

Troubleshooting Protocol:

• Buffer the System: Add an inorganic base (e.g., NaHCO₃ or K₂CO₃) to neutralize the acetic acid or trifluoroacetic acid byproducts generated from PIDA/PIFA.

• Temperature Control: Perform the reaction at 0 °C or -78 °C.

• Workup Speed: Do not store the crude mixture. Reduce/quench immediately. If the product is acid-sensitive, filter through basic alumina instead of silica gel.

Q3: My reaction stalls. Is water strictly an enemy here?

A: No. Water can be a reactant. If you are performing an oxidative annulation where an external oxygen source is required (e.g., constructing spiro-trienones), trace water is insufficient.

• Data Point: Research indicates that in Ag-catalyzed oxidative annulations, adding water as a co-solvent (e.g., MeCN:H₂O 4:1) can boost yields from trace to >60% by acting as the oxygen source for the carbonyl formation [1].

Module 2: Stereocontrol (Selectivity) Troubleshooting

Focus: Transition Metal Catalysis (Pd/Ir) & Organocatalysis

Q4: I am getting excellent yield but a 1:1 mixture of diastereomers (dr). How do I force diastereoselectivity?

A: Shift from Thermodynamic to Kinetic Control. Poor dr often implies the reaction is reversible or the catalyst is not distinguishing between the transition states.

Diagnostic Steps:

• Ligand Sterics: In Pd-catalyzed allylic dearomatization, the "pocket" created by the ligand determines the approach of the nucleophile. Switch from flexible ligands (like dppe) to rigid, bulky ligands (e.g., Trost ligands or P-chiral phosphines).

• The "Cold" Screen: Lower the temperature. Higher temperatures favor the thermodynamic product (often the less sterically congested isomer, which might not be the one you want).

• Substrate Engineering: If possible, introduce a "blocking group" on the ring adjacent to the nucleophile to sterically bias the cyclization trajectory.

Q5: My enantioselectivity (ee) is dropping upon scale-up. Why?

A: Catalyst Aggregation or Background Reaction.

• Background Reaction: Run a "blank" experiment without the chiral catalyst. If the reaction proceeds (even slowly) mediated by trace acid/base or heat, you will generate racemic product that dilutes your ee.

• Concentration Effects: In organocatalysis (e.g., Chiral Phosphoric Acids), higher concentrations can lead to catalyst dimerization, altering the active site geometry. Keep concentrations dilute (0.05 M - 0.1 M).

Module 3: Standardized Protocols & Data

Protocol A: Oxidative Dearomatization with Hypervalent Iodine

Best for: Converting phenols/indoles to spiro-fused cyclohexadienones.

• Preparation: Flame-dry a round-bottom flask. Add Substrate (1.0 equiv) .

• Solvent: Dissolve in HFIP/DCM (1:4 ratio) . Concentration: 0.05 M.

• Base: Add Solid NaHCO₃ (2.0 equiv) to buffer acid byproducts.

• Oxidant Addition: Cool to 0 °C . Add PIFA (1.1 equiv) dissolved in minimal DCM dropwise over 10 minutes. Note: Dropwise addition is crucial to keep the concentration of the active electrophile low, favoring intramolecular cyclization over intermolecular polymerization.

• Monitoring: Stir at 0 °C for 30 min. Monitor by TLC.

• Quench: Quench with saturated aq. Na₂S₂O₃ (to destroy excess oxidant) and sat. aq. NaHCO₃.

• Purification: Extract with DCM. Wash with brine. Dry over Na₂SO₄. Important: Use neutralized silica (pre-washed with 1% Et₃N/Hexanes) for chromatography to prevent rearrangement.

Comparative Optimization Table

Variable	Condition A (Standard)	Condition B (Optimized for Spiro)	Why Switch?
Solvent (Oxidative)	DCM or MeCN	HFIP or TFE	Stabilizes cationic intermediates; prevents polymerization.
Oxidant	PIDA (Diacetoxyiodo)	PIFA (Bis(trifluoroacetoxy))	PIFA is more electrophilic/reactive; works at lower temps.
Temperature	Room Temp (25 °C)	-78 °C to 0 °C	Suppresses "Dienone-Phenol" rearrangement; improves dr.
Catalyst (Pd)	PPh₃ / dppe	Trost Ligands / Segphos	Large bite angles and chiral pockets required for quaternary centers.
Concentration	0.5 M (High)	0.01 - 0.05 M (Dilute)	Favors intramolecular cyclization over intermolecular oligomerization.

Module 4: Advanced Mechanistic Diagnostics

Workflow 1: The "Spiro-Decision" Matrix

Use this logic flow to select the correct methodology for your substrate.

Caption: Decision matrix for selecting spirocyclization methodology based on substrate functionality.

Workflow 2: Oxidative Dearomatization Mechanism & Failure Points

Understanding the "Danger Zone" where rearrangement occurs.

Caption: Mechanistic pathway showing the critical cation intermediate and the risk of thermodynamic rearrangement.

References

• Optimization of Spirocyclization via Oxidative Annulation: Title: Construction of diketoalkyl spirotrienones via copper(II)catalyzed oxidative annulation.[1] Source: ResearchGate. URL:

• Dearomatizing Spirocyclization Reagents & Conditions: Title: Dearomatizing Spiroannulation Reagents: Direct Access to Spirocycles from Indoles. Source: Organic Letters (ACS Publications).[2][3][4][5] URL:

• PIFA-Mediated Dearomatization & HFIP Effects: Title: PIFA-Mediated Dearomatizative Spirocyclization of Phenolic Biarylic Ketones. Source: The Journal of Organic Chemistry (ACS Publications). URL:

• Asymmetric Spirocyclization (Ir-Catalyzed): Title: Asymmetric Spirocyclization Enabled by Iridium and Brønsted Acid-Catalyzed Formal Reductive Cycloaddition. Source: CCS Chemistry. URL:

• Troubleshooting Diastereoselectivity: Title: Troubleshooting common issues in spirocyclic compound synthesis. Source: BenchChem Technical Support.[6] URL:

Sources

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• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Diastereoselectivity in Spiro Compound Synthesis

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center dedicated to the stereoselective synthesis of spiro compounds. This guide is designed to provide in-depth troubleshooting strategies and address frequently asked questions related to controlling diastereoselectivity in these structurally complex and medicinally relevant molecules.[1][2] As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific principles to empower your synthetic endeavors.

Section 1: Troubleshooting Guide - Common Diastereoselectivity Issues

This section addresses specific experimental challenges in a question-and-answer format, providing a logical workflow for resolving poor diastereoselectivity.

Question 1: My spirocyclization is yielding a nearly 1:1 mixture of diastereomers. How can I improve the diastereoselectivity?

A low diastereomeric ratio (dr) is a common hurdle in spiro compound synthesis. The formation of multiple stereoisomers can complicate purification and reduce the overall yield of the desired product. Here's a systematic approach to enhancing diastereoselectivity:

Underlying Causes:

• Low Steric Differentiation in the Transition State: The energies of the transition states leading to the different diastereomers are too similar. This can be due to a lack of significant steric or electronic directing groups on the substrate.

• Thermodynamic vs. Kinetic Control: The reaction may be operating under thermodynamic control, leading to a product mixture that reflects the relative stabilities of the diastereomers, which might be very similar. Conversely, a lack of kinetic control fails to favor the formation of one diastereomer over the other.[3]

• Ineffective Catalyst or Reagent Control: The catalyst or reagents used may not be providing a sufficiently chiral environment or directing the approach of the reactants effectively.

Troubleshooting Workflow:

• Reaction Parameter Optimization:

  • Temperature: Lowering the reaction temperature is often the first and most effective step to enhance kinetic control and improve diastereoselectivity.[1][4] Conversely, in some cases, higher temperatures can favor a single, more stable thermodynamic product.

  • Solvent: The polarity and coordinating ability of the solvent can significantly influence transition state geometries.[1][5] Screen a range of solvents from non-polar (e.g., toluene, hexanes) to polar aprotic (e.g., THF, CH2Cl2) and polar protic (e.g., ethanol, methanol).[1][5]

  • Reaction Time and Concentration: Varying the reaction time can help determine if the product ratio is changing, indicating a thermodynamically controlled process. Adjusting the concentration can influence the rates of inter- and intramolecular processes.

• Re-evaluate Catalyst and Ligand System (Catalyst Control):

  • Ligand Modification: For metal-catalyzed reactions, the steric and electronic properties of the ligand are paramount.[6] Switching to a bulkier or more electron-donating/withdrawing ligand can create a more defined chiral pocket, leading to better stereocontrol.

  • Metal Salt and Counterion Effects: The choice of metal precursor and its counterion can influence the Lewis acidity and coordination geometry of the active catalyst.[5]

  • Organocatalysis: In organocatalyzed reactions, subtle changes to the catalyst structure, such as modifying substituents, can have a profound impact on diastereoselectivity.[1]

• Substrate Modification (Substrate Control):

  • Introduction of Directing Groups: Installing a bulky or coordinating group on the substrate can favor a specific transition state through steric hindrance or chelation control.[7][8]

  • Chiral Auxiliaries: Attaching a chiral auxiliary to the substrate can provide excellent stereocontrol.[9] The auxiliary is typically removed in a subsequent step.

Workflow for Improving Diastereoselectivity:

Caption: A decision-making workflow for troubleshooting and improving diastereoselectivity in spirocyclization reactions.

Question 2: I'm observing the formation of an unexpected diastereomer. What are the likely causes?

The formation of an unanticipated diastereomer can be perplexing. Understanding the potential mechanistic pathways is key to resolving this issue.

Potential Causes:

• Epimerization: A stereocenter in the starting material or an intermediate may be epimerizing under the reaction conditions. This is more likely if the stereocenter is adjacent to a carbonyl group or other acid/base sensitive functionality.

• Alternative Reaction Pathway: The reaction may be proceeding through an unexpected mechanistic pathway, leading to a different stereochemical outcome.

• Mischaracterization of Starting Material: It's crucial to ensure the stereochemistry of the starting material is correctly assigned.

Troubleshooting Steps:

• Check for Epimerization:

  • Subject the starting material to the reaction conditions without the key reagent to see if any isomerization occurs.

  • Analyze the crude reaction mixture at different time points to see if the ratio of diastereomers changes over time.

• Re-evaluate the Proposed Mechanism:

  • Consider alternative transition states or reaction intermediates. Computational studies, such as DFT calculations, can provide valuable insights into the relative energies of different pathways.[5][10]

• Confirm Starting Material Purity and Stereochemistry:

  • Re-characterize your starting material using techniques like NMR (NOE experiments can be particularly useful), X-ray crystallography, or by preparing a known derivative.[11]

Question 3: How can I reliably determine the diastereomeric ratio of my spiro compound?

Accurate determination of the diastereomeric ratio is essential for optimizing your reaction.

Recommended Techniques:

• ¹H NMR Spectroscopy: In many cases, the diastereomers will have distinct signals in the proton NMR spectrum. Integration of well-resolved peaks corresponding to each diastereomer can provide a quantitative measure of the ratio.[1]

• Chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC): These are powerful techniques for separating diastereomers and obtaining accurate ratios.[12]

• Gas Chromatography (GC): For volatile compounds, GC with a chiral stationary phase can be effective.

• X-ray Crystallography: If one of the diastereomers can be crystallized, its structure can be unambiguously determined.[13]

Data Presentation: Example of Solvent Effects on Diastereoselectivity

Entry	Solvent	Temperature (°C)	Diastereomeric Ratio (A:B)
1	Toluene	25	2:1
2	THF	25	1.5:1
3	CH₂Cl₂	25	1:1
4	Toluene	0	5:1
5	Toluene	-20	10:1[1]

This table illustrates how systematically varying the solvent and temperature can significantly impact the diastereoselectivity of a hypothetical spirocyclization reaction.

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to more fundamental questions regarding diastereoselectivity in spiro compound synthesis.

1. What are the key factors that influence diastereoselectivity in spiro compound synthesis?

Diastereoselectivity is primarily governed by the relative energies of the diastereomeric transition states. The main factors influencing this are:

• Steric Effects: The non-bonded interactions between substituents on the reacting partners in the transition state. Larger groups will prefer to occupy positions that minimize steric clash.

• Electronic Effects: The electronic nature of substituents can influence the geometry and stability of the transition state.

• Chelation Control: The ability of a metal catalyst to coordinate to multiple functional groups in the substrate can lock the conformation and lead to a highly selective reaction.[4]

• Reaction Conditions: As discussed in the troubleshooting guide, temperature, solvent, and catalyst/reagent concentration can all play a crucial role.

2. What is the difference between substrate control and reagent control in achieving diastereoselectivity?

• Substrate Control: The stereochemical outcome is determined by the inherent stereochemistry of the starting material.[7][8] Chiral centers already present in the substrate direct the formation of new stereocenters.

• Reagent Control: An external chiral reagent or catalyst dictates the stereochemical outcome, regardless of the stereochemistry of the substrate.[9] This is common in asymmetric catalysis.

3. Can computational chemistry help in predicting or understanding diastereoselectivity?

Yes, computational methods like Density Functional Theory (DFT) can be powerful tools.[10] They can be used to:

• Model the structures and energies of different transition states.

• Elucidate reaction mechanisms.

• Predict the most likely diastereomeric outcome.[5]

4. Are there any general strategies for separating diastereomers if I cannot improve the reaction's selectivity?

Since diastereomers have different physical properties, they can often be separated by standard laboratory techniques:

• Column Chromatography: This is the most common method. Careful selection of the stationary and mobile phases can often achieve separation.[14]

• Crystallization: If one diastereomer is less soluble, it may be possible to selectively crystallize it from the mixture.

• Preparative HPLC or SFC: For challenging separations, these high-resolution techniques can be employed.[14]

Experimental Protocol: General Procedure for Optimizing Reaction Conditions

• Baseline Reaction: Run the reaction under your initial conditions and carefully determine the diastereomeric ratio using a reliable analytical technique (e.g., ¹H NMR or chiral HPLC).

• Temperature Screening: Set up a series of reactions at different temperatures (e.g., room temperature, 0 °C, -20 °C, -78 °C). Monitor the reactions for completion and analyze the dr for each.

• Solvent Screening: Using the optimal temperature from the previous step, screen a range of solvents with varying polarities (e.g., toluene, THF, dichloromethane, acetonitrile, ethanol).

• Catalyst/Ligand Screening: If applicable, screen a small library of ligands with different steric and electronic properties. For Lewis acid-catalyzed reactions, screen different metal salts and counterions.

• Analysis: Compile the results in a table to easily compare the effects of each variable on the diastereoselectivity.

Logical Relationship Diagram: Factors Influencing Diastereoselectivity

Caption: Interplay of factors governing diastereoselectivity in spiro compound synthesis.

References

• Chen, J., et al. (2020). Ligand-controlled switch in diastereoselectivities: catalytic asymmetric construction of spirocyclic pyrrolidine-azetidine/oxe(thie)tane derivatives. Chemical Communications. Available at: [Link]

• Ghasemzadeh, M. A., & Abdolmaleki, A. (2021). Experimental and computational studies on the synthesis of diastereoselective natural-based Meldrum spiro dibenzofuran derivatives. New Journal of Chemistry. Available at: [Link]

• Ríos, R. (2015). Highly Diastereoselective Synthesis of Spiropyrazolones. PMC - NIH. Available at: [Link]

• O'Connor, L., et al. (2021). Stereoselective synthesis and applications of spirocyclic oxindoles. Organic Chemistry Frontiers. Available at: [Link]

• Ríos, R. (2018). New development in the enantioselective synthesis of spiro compounds. SciSpace. Available at: [Link]

• Tan, D. S. (n.d.). Stereoselective Diversity-Oriented Synthesis of Spiroketals. Sloan Kettering Institute. Available at: [Link]

• Tan, D. S. (2017). Stereocontrolled Synthesis of Spiroketals: An Engine for Chemical and Biological Discovery. PMC - PubMed Central. Available at: [Link]

• Ding, Z., et al. (2021). Diastereo- and Enantioselective Construction of Spirocycles by Nickel-Catalyzed Cascade Borrowing Hydrogen Cyclization. Journal of the American Chemical Society. Available at: [Link]

• ResearchGate. (n.d.). A Review of Synthesis and Various Biological Activities of Spiro Heterocyclic Compounds Comprising Oxindole and Pyrrolidine Moities. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Diastereo- and Enantioselective Construction of Spirocycles by Nickel-Catalyzed Cascade Borrowing Hydrogen Cyclization. ResearchGate. Available at: [Link]

• Boffi, A., et al. (2023). Highly Diastereoselective Multicomponent Synthesis of Spirocyclopropyl Oxindoles Enabled by Rare-Earth Metal Salts. Organic Letters. Available at: [Link]

• Galkin, V. I., et al. (2022). Diastereoselective Synthesis of Novel Spiro-Phosphacoumarins and Evaluation of Their Anti-Cancer Activity. PMC. Available at: [Link]

• Wang, X., et al. (2018). Substrate-Controlled Synthesis of Spirocyclopropylpyrazolones and Bicyclic 4,5-Dihydropyrazoles from 1,2-Diaza-1,3-dienes with Sulfur Ylides. Organic Letters. Available at: [Link]

• Zhang, W., et al. (2015). Substrate-Controlled Stereochemistry in Natural Product Biosynthesis. PubMed. Available at: [Link]

• Gicquel, M., et al. (2023). All-Heteroatom-Substituted Carbon Spiro Stereocenters: Synthesis, Resolution, Enantiomeric Stability, and Absolute Configuration. Journal of the American Chemical Society. Available at: [Link]

• Zhang, X. P. (2021). Controlling Enantioselectivity and Diastereoselectivity in Radical Cascade Cyclization for Construction of Bicyclic Structures. Accounts of Chemical Research. Available at: [Link]

• ResearchGate. (n.d.). Strategies in Spiroketal Synthesis Revisited: Recent Applications and Advances. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Catalytic enantio- and diastereoselective domino halocyclization and spiroketalization. ResearchGate. Available at: [Link]

• Deagostino, A., & Prandi, C. (2012). Strategies in Spiroketal Synthesis Revisited: Recent Applications and Advances. European Journal of Organic Chemistry. Available at: [Link]

• Gevorgyan, A., et al. (2023). Diastereoselective Synthesis and Biological Evaluation of Spiro[chromane-2,4′-pyrimidin]-2′(3′H)-ones as Novel Antimicrobial and Antioxidant Agents. PMC. Available at: [Link]

• MDPI. (2023). Enantioselective Preparation of (N,O)-, (N,N)- and (N,S)-Spiroketal Moieties. MDPI. Available at: [Link]

• ResearchGate. (n.d.). Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes. ResearchGate. Available at: [Link]

• Beilstein Journals. (2024). Syntheses and medicinal chemistry of spiro heterocyclic steroids. Beilstein Journals. Available at: [Link]

• Sultan Qaboos University House of Expertise. (2012). 2.15 Selected Diastereoselective Reactions: Substrate Controlled Stereoselective Conjugate Addition Reactions with Organocopper Reagents. Available at: [Link]

• Albrecht, Ł., et al. (2023). Enantioselective Synthesis of Spirocyclic Isoxazolones Using a Conia-Ene Type Reaction. The Journal of Organic Chemistry. Available at: [Link]

• Bode Research Group. (2015). Key Concepts in Stereoselective Synthesis. ETH Zurich. Available at: [Link]

• Stoltz, B. M., & Virgil, S. C. (2022). Enantioselective Nickel-Catalyzed α-Spirocyclization of Lactones. PMC. Available at: [Link]

• MDPI. (2021). Straightforward Regio- and Diastereoselective Synthesis, Molecular Structure, Intermolecular Interactions and Mechanistic Study of Spirooxindole-Engrafted Rhodanine Analogs. MDPI. Available at: [Link]

• Stoltz, B. M., & Virgil, S. C. (2022). Enantioselective Nickel-Catalyzed α-Spirocyclization of Lactones. ACS Publications. Available at: [Link]

• ePrints Soton. (n.d.). Highly Diastereo and Enantioselective Synthesis of Spiro-Lactams. Available at: [Link]

• Chemistry Stack Exchange. (2015). Axial or planar chirality in spiro[3.3]hepta-1,5-diene. Available at: [Link]

• Diastereo- and Enantioselective Organocatalytic Synthesis of Spirocyclopropyl Pyrazolones. (2023). Chemistry – A European Journal. Available at: [Link]

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Technical Support Center: Troubleshooting Side Reactions in the Synthesis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

Welcome to our dedicated technical support guide for researchers engaged in the synthesis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol. This document provides in-depth troubleshooting advice, addressing common side reactions and offering field-proven protocols to enhance yield and purity. As a molecule of interest in medicinal chemistry due to its rigid, three-dimensional structure, mastering its synthesis is crucial.[1] The highly strained nature of the spiro[2.2]pentane moiety presents unique challenges not encountered in standard aliphatic systems.[1][2]

This guide is structured as a series of frequently asked questions (FAQs) that directly tackle issues observed during the Grignard-based synthesis of this target secondary alcohol.

The Primary Synthetic Route: An Overview

The most direct and common method for preparing 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol is the nucleophilic addition of a methyl Grignard reagent (e.g., methylmagnesium bromide, CH₃MgBr) to spiro[2.2]pentane-1-carbaldehyde. This reaction, in theory, is a straightforward transformation of a carbonyl group into a secondary alcohol.[3][4]

Caption: Desired Grignard Reaction Pathway.

Troubleshooting Guide & FAQs

This section addresses the most common experimental pitfalls. Each problem is broken down into specific questions, exploring the mechanistic cause and providing actionable solutions.

Problem 1: Low or No Yield of the Target Alcohol

A low yield of the desired product is the most frequent issue, often pointing to problems with the Grignard reagent itself or a competing reaction pathway that consumes the starting material without forming the product.

FAQ 1.1: I am recovering most of my starting aldehyde after the reaction. What is the likely cause?

Answer: This is a classic symptom of enolization . The Grignard reagent, in addition to being a potent nucleophile, is also an extremely strong base.[5] If the nucleophilic addition to the carbonyl carbon is sterically hindered, the Grignard reagent may instead act as a base and abstract an acidic α-hydrogen from the aldehyde.[6][7][8]

The spiro[2.2]pentyl group, while small, is conformationally rigid and can present steric hindrance to the approaching Grignard reagent. This competition between nucleophilic addition and deprotonation (enolization) is a key challenge.

• Mechanism: The methylmagnesium bromide removes the proton on the carbon adjacent to the carbonyl group, forming a magnesium enolate. This enolate is stable until the aqueous workup, at which point it is protonated, regenerating the starting spiro[2.2]pentane-1-carbaldehyde.[8][9]

• Consequence: The starting material is consumed in a non-productive pathway and then regenerated, leading to low conversion and poor yield of the desired alcohol.

FAQ 1.2: My reaction mixture turned cloudy/dark, and the yield was negligible. What went wrong?

Answer: This strongly suggests issues with the preparation or handling of the Grignard reagent. Grignard reagents are notoriously sensitive to moisture and atmospheric oxygen.[3][6]

• Reaction with Water: If there are trace amounts of water in the glassware, solvent, or on the surface of the magnesium turnings, the Grignard reagent will be rapidly quenched. It will react with water to form methane gas and a magnesium salt, destroying the active nucleophile.[6]

• Reaction with Oxygen: Exposure to air (oxygen) leads to the formation of magnesium alkoxide species, which are also inactive for the desired reaction.

• Wurtz Coupling: During the formation of the Grignard reagent, a side reaction known as Wurtz coupling can occur, where the Grignard reagent couples with unreacted methyl bromide. This reduces the effective concentration of the active reagent.[6]

Problem 2: Presence of Significant Impurities in the Crude Product

Even when the reaction proceeds, the formation of complex byproduct profiles can complicate purification and reduce the isolated yield.

FAQ 2.1: My NMR/Mass Spec shows a byproduct with approximately double the mass of the starting aldehyde. What is this impurity?

Answer: This is the hallmark of an Aldol condensation product. Because the Grignard reagent acts as a strong base, it can generate an enolate from the starting aldehyde (as discussed in FAQ 1.1). This enolate is a potent nucleophile and can attack the carbonyl group of another molecule of the starting aldehyde.[10]

• Mechanism:

  • A portion of the aldehyde is deprotonated by CH₃MgBr to form a magnesium enolate.

  • This enolate nucleophilically attacks the carbonyl carbon of a second aldehyde molecule.

  • Aqueous workup protonates the resulting alkoxide to yield a β-hydroxy aldehyde dimer.

• Why it Happens: This side reaction is favored by conditions that promote enolization, such as higher temperatures or slow addition of the aldehyde to an excess of Grignard reagent.

FAQ 2.2: Could the highly strained spiro[2.2]pentane ring be rearranging during the reaction?

Answer: While the spiro[2.2]pentane core is associated with significant ring strain (approx. 65 kcal/mol), it is generally stable under the basic and neutral conditions of a Grignard reaction and subsequent quenching with a mild buffer like saturated ammonium chloride.[1][2]

However, rearrangement is a valid concern, particularly during the workup phase.

• Risk Factor: Quenching the reaction with strong mineral acids (e.g., HCl, H₂SO₄) can create a highly acidic environment. Under these conditions, protonation of the newly formed alcohol could lead to elimination or, more speculatively for this strained system, acid-catalyzed skeletal rearrangements. Related oxaspiro[2.2]pentane systems are known to rearrange to cyclobutanones under Lewis acidic conditions, driven by the release of ring strain.[11]

• Recommendation: It is a critical best practice to quench Grignard reactions with a buffered aqueous solution, such as saturated ammonium chloride (NH₄Cl), to maintain a pH that is only mildly acidic and minimizes the risk of such side reactions.[12]

Visualizing the Competing Pathways

To effectively troubleshoot, it is essential to visualize how the starting material partitions between the desired reaction and the primary side reactions.

Caption: Competing Reaction Pathways.

Optimized Protocol and Preventative Measures

This section provides a summary of preventative measures and a detailed experimental protocol designed to maximize the yield of the target alcohol by minimizing side reactions.

Summary of Preventative Measures

Side Reaction / Issue	Causal Factor(s)	Preventative Measure(s)
Grignard Quenching	Moisture, atmospheric O₂	Rigorously dry all glassware and solvents; maintain a positive pressure of an inert gas (N₂ or Ar).[6][13]
Enolization	Steric hindrance, high temperature, strong basicity of Grignard reagent	Use low temperatures (-78°C to 0°C) during addition. Employ inverse addition (add Grignard to aldehyde).[7]
Aldol Condensation	Enolate formation, excess aldehyde locally	Use low temperatures. Ensure rapid stirring. Consider inverse addition to keep aldehyde concentration low.
Skeletal Rearrangement	Harsh acidic workup	Quench the reaction with saturated aqueous NH₄Cl solution instead of strong acids.[12]
Low Reagent Titer	Wurtz coupling, partial decomposition	Titrate the Grignard reagent before use to determine its exact molarity.

Detailed Step-by-Step Protocol

This protocol assumes the synthesis of spiro[2.2]pentane-1-carbaldehyde as a starting point.

1. Rigorous Preparation of Apparatus and Reagents:

• Glassware: All glassware (round-bottom flasks, dropping funnel, condenser) must be oven-dried at >120°C for several hours or flame-dried under vacuum and cooled under a stream of dry nitrogen or argon.[13]

• Solvents: Use anhydrous diethyl ether or tetrahydrofuran (THF). It is best practice to distill from a suitable drying agent (e.g., sodium/benzophenone) immediately before use.[14][15]

• Magnesium: Use fresh magnesium turnings. If they appear dull, they can be activated by stirring with a crystal of iodine or a few drops of 1,2-dibromoethane in a small amount of the anhydrous solvent until the color dissipates.[6][13]

2. Preparation and Standardization of Methylmagnesium Bromide:

• Set up a three-neck flask with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet.

• Place the activated magnesium turnings in the flask.

• Add a solution of methyl bromide in anhydrous ether dropwise to the magnesium at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete reaction.

• Crucially, titrate the prepared Grignard reagent (e.g., using a standard solution of sec-butanol with 1,10-phenanthroline as an indicator) to determine its precise concentration. Do not assume a 100% yield.

3. The Grignard Addition Reaction:

• In a separate, thoroughly dried flask under nitrogen, dissolve the spiro[2.2]pentane-1-carbaldehyde in anhydrous ether/THF.

• Cool this solution to at least 0°C, and preferably to -78°C (dry ice/acetone bath). This is the single most important step to disfavor enolization.

• Slowly, add the standardized methylmagnesium bromide solution (typically 1.1-1.2 equivalents) dropwise to the stirred aldehyde solution via a syringe or cannula.

• Maintain the low temperature throughout the addition. Monitor the reaction by TLC.

• After the addition is complete, let the reaction stir at the low temperature for an additional hour, then allow it to slowly warm to room temperature.

4. Quenching and Workup:

• Cool the reaction flask back down in an ice bath (0°C).

• Slowly and carefully add saturated aqueous ammonium chloride (NH₄Cl) solution dropwise to quench the reaction.

• Once the fizzing subsides, transfer the mixture to a separatory funnel.

• Extract the aqueous layer three times with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.[16]

5. Purification:

• The resulting crude oil can be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes to separate the more polar alcohol product from any non-polar byproducts and residual starting material.

By adhering to this rigorous, causality-driven protocol, researchers can effectively navigate the challenges inherent in this synthesis, suppress common side reactions, and reliably obtain high yields of pure 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol.

References

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• Accessing Grignard Reluctant Aldehyde in 2-Oxoaldehyde by Organocuprates to Give[9][17] Addition and Oxidative Coupling Reactions. (2022). ACS Omega.

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• Ashenhurst, J. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. Retrieved from [Link]

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Technical Support Center: Purification Challenges of Strained Spirocyclic Compounds

Welcome, researchers, scientists, and drug development professionals. This technical support center is designed to be your comprehensive guide to navigating the unique and often complex purification challenges presented by strained spirocyclic compounds. The inherent three-dimensionality and ring strain of these molecules, which make them attractive scaffolds in medicinal chemistry, also introduce specific hurdles in their isolation and purification.[1][2] This guide provides in-depth troubleshooting advice and frequently asked questions to empower you with the expertise to achieve high purity for your target spirocycles.

Troubleshooting Guide: From Tailing Peaks to Elusive Crystals

This section addresses specific issues you may encounter during the purification of strained spirocyclic compounds, providing not just solutions but also the underlying scientific rationale.

Chromatography Challenges

Issue 1: My spirocyclic compound is showing significant peak tailing in Reverse-Phase HPLC.

Possible Causes and Solutions:

• Secondary Interactions with Residual Silanols: The rigid, three-dimensional structure of spirocycles can lead to specific orientations that enhance interactions with acidic silanol groups on the silica surface of C18 columns. This is particularly problematic for spirocycles containing basic nitrogen atoms. These secondary interactions cause a portion of the analyte to be more strongly retained, resulting in a tailing peak.[3]

  • Solution 1: Use a Highly End-Capped Column: Opt for a column where the residual silanol groups have been chemically deactivated ("end-capped"). This will minimize the potential for these secondary ionic interactions.[3]

  • Solution 2: Adjust Mobile Phase pH: If your compound is basic, lowering the pH of the mobile phase (e.g., with 0.1% formic acid or trifluoroacetic acid) will protonate the basic sites on your molecule and also suppress the ionization of the silanol groups, thereby reducing peak tailing.

  • Solution 3: Increase Buffer Concentration: A higher buffer concentration in the mobile phase can help to mask the residual silanol groups and improve peak shape.[3]

• Column Overload: Due to their often non-polar nature and rigid structures, some spirocycles may have limited solubility in the mobile phase, leading to column overload even at what seem to be reasonable concentrations.

  • Solution: Perform a Loading Study: Systematically reduce the concentration of your injected sample to see if peak shape improves. If it does, you've identified a loading issue. Consider using a column with a larger diameter or a stationary phase with a higher loading capacity for preparative work.[3]

Issue 2: My strained spirocycle appears to be degrading on the silica gel column during flash chromatography.

Possible Causes and Solutions:

• Acid-Catalyzed Ring Opening or Rearrangement: The ring strain in many spirocyclic systems, especially those containing small rings like cyclopropanes or cyclobutanes, makes them susceptible to acid-catalyzed rearrangements.[4][5] The slightly acidic nature of standard silica gel can be sufficient to trigger these degradation pathways.[6]

  • Solution 1: Use Deactivated Silica Gel: You can deactivate silica gel by preparing a slurry with a small amount of a base, such as triethylamine (typically 0.1-1% in the eluent), and then packing the column.[7] This neutralizes the acidic sites responsible for degradation. Alternatively, commercially available neutral silica gel can be used.[6]

  • Solution 2: Switch to a Different Stationary Phase: Consider using a less acidic stationary phase like alumina (neutral or basic) or Florisil.[3][8] However, always perform a quick TLC spot test to ensure your compound is stable on these alternative stationary phases before committing to a column.

  • Solution 3: Silver-Impregnated Silica Gel for Specific Cases: For separating geometric isomers of strained spirocycles containing double bonds, silver nitrate-impregnated silica gel can be a powerful tool, though care must be taken as it can also be acidic.[3]

Experimental Protocol: Preparation of Triethylamine-Deactivated Silica Gel for Flash Chromatography

• Determine the appropriate solvent system for your separation using standard silica gel TLC plates.

• Prepare the eluent by adding 0.1% to 1% (v/v) of triethylamine to the predetermined solvent mixture.

• In a well-ventilated fume hood, create a slurry of silica gel in the triethylamine-containing eluent.

• Pack the column with the silica gel slurry as you normally would.

• Equilibrate the column by flushing with at least 5 column volumes of the triethylamine-containing eluent before loading your sample.

• Run the chromatography as usual, collecting and analyzing fractions.

Issue 3: I am struggling to achieve baseline separation of my spirocyclic enantiomers using a chiral stationary phase (CSP).

Possible Causes and Solutions:

• Inadequate Chiral Recognition: The rigid conformation of strained spirocycles can sometimes prevent a snug fit into the chiral pockets of the stationary phase, leading to poor chiral recognition.[9] The choice of CSP is therefore critical.

  • Solution 1: Screen a Diverse Range of CSPs: There is no universal chiral column. For rigid spirocycles, it is essential to screen a variety of CSPs. Polysaccharide-based CSPs (e.g., derivatives of cellulose and amylose) are a good starting point as they offer a wide range of selectivities.[10][11][12] Pirkle-type columns can also be effective, particularly for compounds with π-acidic or π-basic groups.[13]

  • Solution 2: Optimize the Mobile Phase in SFC: Supercritical Fluid Chromatography (SFC) is often the technique of choice for chiral separations of spirocycles due to its speed and reduced solvent consumption.[14][15] Small changes in the co-solvent (e.g., methanol, ethanol, isopropanol) and additives (e.g., diethylamine for basic compounds, trifluoroacetic acid for acidic compounds) can have a dramatic impact on selectivity.

  • Solution 3: Explore Different Chromatographic Modes: While normal-phase is common for chiral separations, don't rule out reversed-phase or polar organic modes, as the change in solvent environment can alter the conformation of the CSP and the analyte, leading to improved separation.[16]

Table 1: Common Chiral Stationary Phases for Spirocycle Separation

Chiral Stationary Phase (CSP) Type	Common Trade Names	Principle of Separation	Best Suited For
Polysaccharide-based (Coated & Immobilized)	Chiralpak®, Chiralcel®, Lux®	A combination of hydrogen bonding, π-π interactions, dipole-dipole interactions, and inclusion into chiral grooves of the polysaccharide structure.[10][12]	A broad range of chiral compounds, often the first choice for screening. Immobilized versions offer greater solvent compatibility.[12]
Pirkle-type (Brush-type)	Whelk-O®, DACH-DNB	Based on π-π interactions, hydrogen bonding, and dipole-dipole interactions between the electron-rich or electron-poor aromatic rings of the CSP and the analyte.[13]	Spirocycles containing aromatic rings and functional groups capable of hydrogen bonding.
Protein-based	Chiral-AGP, Chiral-HSA	Mimics biological interactions, involving a combination of hydrophobic and polar interactions within the protein's chiral binding pockets.	More commonly used for drug metabolism and pharmacokinetic studies, but can be effective for certain spirocyclic drugs.
Cyclodextrin-based	Cyclobond®	Inclusion of the analyte (or a portion of it) into the chiral cavity of the cyclodextrin.	Spirocycles with a hydrophobic moiety that can fit into the cyclodextrin cavity.

Crystallization Challenges

Issue 4: My purified spirocyclic compound refuses to crystallize and remains an oil or amorphous solid.

Possible Causes and Solutions:

• High Conformational Rigidity and Lack of Intermolecular Interactions: The same rigidity that makes spirocycles attractive for drug design can hinder crystallization.[17] These molecules often lack the flexibility to adopt an energetically favorable packing arrangement in a crystal lattice. Furthermore, non-polar spirocycles may lack the functional groups necessary for strong intermolecular interactions like hydrogen bonding.

  • Solution 1: Slow Evaporation from a Solvent/Anti-Solvent System: Dissolve your compound in a good solvent (e.g., dichloromethane or ethyl acetate) and place this solution in a larger, sealed container with a volatile anti-solvent (a solvent in which your compound is poorly soluble, such as hexane or pentane).[18] The slow diffusion of the anti-solvent vapor into your solution can gently induce crystallization.

  • Solution 2: Vapor Diffusion: A more controlled version of the above. Dissolve your compound in a small amount of a "good" solvent in a small open vial. Place this vial inside a larger sealed jar containing a larger volume of a "bad" (anti-) solvent. The slow vapor diffusion will gradually change the solvent composition, promoting crystal growth.[18]

  • Solution 3: Consider Co-crystallization: If your spirocycle has a hydrogen bond donor or acceptor, you can try to co-crystallize it with another molecule that can form complementary hydrogen bonds. This can provide the necessary intermolecular interactions to form a stable crystal lattice.[18]

  • Solution 4: Seeding: If you have even a tiny amount of crystalline material, use it to seed a supersaturated solution of your compound. This can provide a template for further crystal growth.[18]

Diagram 1: Vapor Diffusion Crystallization Setup

Caption: A simple setup for vapor diffusion crystallization.

Frequently Asked Questions (FAQs)

Q1: Why are strained spirocyclic compounds so difficult to purify?

A1: The purification challenges arise from a combination of their unique structural features. Their inherent ring strain can make them chemically labile, particularly under acidic or basic conditions, leading to degradation during chromatography.[4][5] Their rigid, three-dimensional structures can result in poor interactions with chromatographic stationary phases, leading to issues like peak tailing. Furthermore, this rigidity can make them difficult to crystallize, as they may not easily pack into an ordered crystal lattice.[17] For chiral spirocycles, the subtle differences between enantiomers can make their separation particularly challenging.

Q2: What is the first thing I should check if I see on-column degradation of my spirocycle?

A2: The first thing to suspect is the acidity of your stationary phase, especially if you are using silica gel.[6] Perform a simple TLC stability test: spot your compound on a silica gel TLC plate, and then spot it again on the same plate after 30-60 minutes. If the original spot has diminished and new, lower Rf spots have appeared, your compound is likely degrading on the silica. In this case, you should immediately consider using deactivated silica or an alternative stationary phase like alumina.[3][8]

Q3: Is SFC always better than HPLC for chiral separations of spirocycles?

A3: SFC is often faster and uses less organic solvent, making it a preferred method for high-throughput chiral screening and purification.[14][15] The unique properties of supercritical CO2 can also lead to different selectivities compared to HPLC. However, "better" depends on the specific compound. Some spirocycles may show better resolution in HPLC under normal-phase, reversed-phase, or polar organic conditions. A comprehensive screening strategy should ideally include both SFC and HPLC with a variety of chiral stationary phases and mobile phases.[16]

Q4: I have a non-polar spirocycle with no functional groups for hydrogen bonding. What are my best options for crystallization?

A4: For non-polar, rigid molecules, crystallization is often driven by subtle van der Waals interactions and efficient packing. Your best options are techniques that slowly and gently increase the concentration of your compound to the point of supersaturation. Slow evaporation of a single non-polar solvent (like hexane or heptane) or, more effectively, vapor diffusion of an anti-solvent (like pentane diffusing into a toluene solution) are excellent starting points.[17][18] Be patient, as these crystallizations can sometimes take days or even weeks.

Diagram 2: Troubleshooting Workflow for Spirocycle Purification

Caption: A decision-making workflow for purifying strained spirocyclic compounds.

References

• University of Rochester. Chromatography: The Solid Phase. [Link]

• Guide for crystallization. [Link]

• Deshmukh, M. B., et al. (2017). How to grow crystals for a non polar organic compounds. ResearchGate. [Link]

• Resinous compound crystallization using non-polar solvent sequence. (2020).

• Advanced dress-up chiral columns: New removable chiral stationary phases for enantioseparation of chiral carboxylic acids. (2015). PubMed. [Link]

• Advancing SFC Method Development with a Multi-Column Supercritical Fluid Chromatography with Gradient Screening. (2011). American Pharmaceutical Review. [Link]

• CHIRAL STATIONARY PHASES. [Link]

• Chiral Stationary Phases. [Link]

• Review of Chiral Stationary Phase Development and Chiral Applications. [Link]

• Comparison of Selected Crystal Structures of Rod-like Molecules with Acid and Ester Terminal Groups. (2025). MDPI. [Link]

• CHIRAL LC & SFC METHOD DEVELOPMENT. (2016). YMC Europe. [Link]

• Development of a Generic Gradient SFC Method for Application in Drug Discovery and Development. Chromatography Today. [Link]

• HPLC Enantioseparations with Polysaccharide-Based Chiral Stationary Phases in HILIC Conditions. (2019). Springer Nature Experiments. [Link]

• Method development in Supercritical Fluid Chromatography (SFC) using Design of Experiments (DoE) and Design Space (DS). (2017). MatheO. [Link]

• Total syntheses of natural products containing spirocarbocycles. (2015). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Analytical Method Lifecycle of SFC Methods from Development Use to Routine QC Implementation; Supporting Small Molecule R&D and Commercialization. (2024). LCGC International. [Link]

• Synthesis of Polycyclic Spirocarbocycles via Acid-Promoted Ring-Contraction/Dearomative Ring-Closure Cascade of Oxapropellanes. Kyoto University Research Information Repository. [Link]

• Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview. (2019). PubMed. [Link]

• Strain-enabled radical spirocyclization cascades: rapid access to spirocyclobutyl lactones and – lactams. [Link]

• Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. (2021). PMC. [Link]

• Enantioseparation of Proton Pump Inhibitors by HPLC on Polysaccharide-Type Stationary Phases: Enantiomer Elution Order Reversal, Thermodynamic Characterization, and Hysteretic Effect. (2022). MDPI. [Link]

• Optimization of Liquid Crystalline Mixtures Enantioseparation on Polysaccharide-Based Chiral Stationary Phases by Reversed-Phase Chiral Liquid Chromatography. (2024). PubMed. [Link]

• Enantioseparation of syn- and anti-3,5-Disubstituted Hydantoins by HPLC and SFC on Immobilized Polysaccharides-Based Chiral Stationary Phases. (2022). MDPI. [Link]

• Stereoselective strategies to access spirotetronate natural products. (2024). Comptes Rendus de l'Académie des Sciences. [Link]

• Deactivation of silica gel? (2019). ResearchGate. [Link]

• Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects. (2021). PMC. [Link]

• On the mechanism of skeletal rearrangements in the acid catalysed acetylation of isodrin. (2001). Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). [Link]

• Stereochemical Elucidation of Natural Products from Residual Chemical Shift Anisotropies in a Liquid Crystalline Phase. (2019). ACS Publications. [Link]

• Considerations of chiral recognition relevant to the liquid chromatography separation of enantiomers. CORE. [Link]

• Strain-enabled radical spirocyclization cascades: rapid access to spirocyclobutyl lactones and – lactams. (2023). PMC. [Link]

• Isolation and purification of acid-labile carotenoid 5,6-epoxides on modified silica gels. [Link]

• Spirocyclic Motifs in Natural Products. (2017). PMC. [Link]

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. (2024). PMC. [Link]

• The evolution of chiral stationary phases from HPLC to UHPLC. (2013). ResearchGate. [Link]

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. (2024). MDPI. [Link]

• Part 8: Stereochemistry in Biologics and Natural Products. (2025). Chiralpedia. [Link]

• Silica Gel for Column Chromatography. Nacalai USA, Inc. [Link]

• Triflic acid catalyzed synthesis of spirocycles via acetylene cations. (2009). PubMed. [Link]

• Are there alternatives for silica for column chromatography? (2025). ResearchGate. [Link]

• Chiral recognition by enantioselective liquid chromatography: mechanisms and modern chiral stationary phases. (2010). PubMed. [Link]

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Technical Support Center: Strategies to Overcome Steric Hindrance in Spiropentane Reactions

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Spiropentane Chemistry. Spiropentanes are highly strained, three-dimensional scaffolds that have garnered significant interest in medicinal chemistry and materials science.[1][2] However, their unique topology often presents considerable synthetic challenges, primarily due to steric hindrance. This guide provides troubleshooting strategies and frequently asked questions to help you navigate the complexities of working with these fascinating molecules.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the synthesis and functionalization of spiropentanes.

Issue 1: Low or No Yield in Spiropentane Formation

You are attempting to synthesize a polysubstituted spiropentane, but the reaction is sluggish, and the yield is disappointingly low.

Possible Cause: Significant steric congestion around the reaction center is preventing the desired bond formation.

Recommended Solutions:

• Re-evaluate Your Synthetic Strategy:

  • Carbene Addition to Alkylidenecyclopropanes: This is a common method for forming the spiropentane core.[3] However, bulky substituents on either the carbene precursor or the alkylidenecyclopropane can impede the reaction.

    • Actionable Step: If possible, redesign your synthesis to incorporate sterically demanding groups at a later stage.

  • Intramolecular Nucleophilic Substitution: A powerful strategy involves a regio- and diastereoselective carbometalation of a substituted cyclopropene, followed by an intramolecular cyclization.[3][4][5] This method can create multiple stereocenters with high control.

    • Actionable Step: Employ a directing group that also functions as a good leaving group to facilitate the final ring-closing step.[3][4]

• Optimize Reaction Conditions:

  • Catalyst Choice: The catalyst can play a crucial role in overcoming steric barriers. For metal-catalyzed reactions, the ligand environment is critical.

    • Actionable Step: Screen a variety of transition metal catalysts and ligands. For instance, in carbene additions, rhodium and copper catalysts are frequently used.[3][6] The steric and electronic properties of the ligands can be tuned to improve catalytic activity and selectivity.

  • Solvent Effects: The polarity of the solvent can influence the transition state of the reaction and, in some cases, help to overcome steric hindrance.[7][8]

    • Actionable Step: Conduct a solvent screen using solvents of varying polarities. Aprotic polar solvents like THF, DMF, or acetonitrile are often good starting points.

  • Temperature Adjustment: Increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier.[9]

    • Actionable Step: Gradually increase the reaction temperature in increments of 10-20°C. Monitor the reaction closely for the formation of side products, as higher temperatures can sometimes lead to decomposition or undesired rearrangements.

Parameter	Recommendation	Rationale
Catalyst	Screen various transition metal catalysts (e.g., Rh, Cu) with different ligands.	Ligand steric and electronic properties can be tailored to the specific substrate.
Solvent	Test a range of solvents with varying polarities.	Solvent can stabilize the transition state and improve reaction rates.[7]
Temperature	Cautiously increase the reaction temperature.	Provides activation energy to overcome the steric barrier.

Issue 2: Poor Diastereoselectivity in the Functionalization of a Pre-existing Spiropentane

You are attempting to functionalize a spiropentane derivative, but the reaction yields a mixture of diastereomers that are difficult to separate.

Possible Cause: The existing stereocenters on the spiropentane core are not effectively directing the approach of the incoming reagent due to competing steric interactions.

Recommended Solutions:

• Employ a Directing Group: The introduction of a directing group can control the facial selectivity of the reaction.

  • Actionable Step: Introduce a coordinating group (e.g., hydroxyl, amine) near the reaction site. This group can chelate to the catalyst or reagent, directing its approach from a specific face of the molecule.[3][4]

• Substrate Modification: Altering the steric bulk of substituents on the spiropentane can influence the stereochemical outcome.

  • Actionable Step: If your synthetic route allows, consider replacing a non-critical bulky group with a smaller one to reduce steric clutter and enhance the directing effect of other substituents.

• Computational Modeling: In silico methods can provide valuable insights into the transition state geometries and help predict the most favorable reaction pathways.[10]

  • Actionable Step: Use Density Functional Theory (DFT) calculations to model the transition states for the formation of different diastereomers.[11] This can help you understand the steric and electronic factors governing selectivity and guide your choice of reagents and conditions.

Issue 3: Unexpected Ring-Opening or Rearrangement Reactions

Instead of the desired functionalized spiropentane, you are isolating products resulting from the opening of one of the cyclopropane rings.

Possible Cause: The high ring strain of the spiropentane system makes it susceptible to cleavage under certain conditions, especially in the presence of Lewis acids or transition metals.[12]

Recommended Solutions:

• Milder Reaction Conditions:

  • Actionable Step: Avoid harsh acidic or basic conditions. If a Lewis acid is required, screen for milder options (e.g., ZnCl₂, MgBr₂). For metal-catalyzed reactions, consider catalysts known for their mildness.

• Choice of Nucleophile/Electrophile:

  • Actionable Step: Highly reactive or sterically demanding reagents can promote ring-opening. Opt for less aggressive reagents where possible. The steric demands of the nucleophile can influence the reaction pathway.[12]

• Protecting Group Strategy:

  • Actionable Step: If there are sensitive functional groups on your spiropentane, ensure they are adequately protected to prevent undesired side reactions that could lead to ring cleavage.

Frequently Asked Questions (FAQs)

Q1: Why is steric hindrance such a significant issue in spiropentane chemistry?

A1: The rigid, spirocyclic structure of spiropentane creates a congested three-dimensional environment. The two cyclopropane rings are fused at a single carbon atom, and the substituents on these rings are held in relatively fixed positions. This rigidity makes it difficult for reagents to approach the reaction centers, leading to slower reaction rates and lower yields.[13][14]

Q2: Are there any general guidelines for selecting a catalyst to overcome steric hindrance in spiropentane reactions?

A2: While there is no one-size-fits-all answer, some general principles apply. For transition-metal-catalyzed reactions, catalysts with tunable ligand spheres are often advantageous.[15][16] Bulky ligands can create a more open coordination site on the metal, which may better accommodate a sterically demanding spiropentane substrate. Conversely, in some cases, a more compact ligand may be necessary to promote a specific geometry in the transition state. It is often a process of empirical screening guided by mechanistic understanding.

Q3: How can I use computational chemistry to predict and overcome steric hindrance?

A3: Computational tools, particularly DFT, can be incredibly powerful for predicting the feasibility of a reaction and understanding the origins of selectivity.[10][11] You can model the ground states of your reactants and the transition state of the desired reaction. By analyzing the geometries and energies, you can:

• Identify potential steric clashes that might inhibit the reaction.

• Compare the activation energies for different reaction pathways or the formation of different stereoisomers.

• Virtually screen different catalysts or substrate modifications to find conditions that lower the activation barrier.[17]

Caption: A workflow for addressing steric hindrance.

Q4: Can modifying the substrate surface properties help in heterogeneous catalysis involving spiropentanes?

A4: Yes, for reactions involving heterogeneous catalysts, modifying the surface of the support can be a viable strategy. Surface modifications can alter the way the spiropentane substrate adsorbs onto the catalyst surface, potentially orienting it in a more favorable position for the reaction to occur and mitigating steric clashes.[18][19]

Q5: Are there any "green chemistry" considerations for overcoming steric hindrance in spiropentane reactions?

A5: Absolutely. When optimizing reactions, consider using solvents from greener solvent selection guides.[20] Additionally, employing catalytic methods over stoichiometric reagents is a core principle of green chemistry. If possible, explore biocatalysis, as enzymes can offer exquisite selectivity under mild conditions, potentially circumventing steric issues encountered with traditional chemical catalysts.[17]

Sources

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improving the stability of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

Technical Support Center: 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol Stability & Handling

Case ID: SP-2026-STAB Subject: Stability Protocols for High-Strain Spirocyclic Alcohols Status: Open Priority: Critical

Executive Summary: The "Trojan Horse" of Ring Strain

You are encountering stability issues with 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol because this molecule is a kinetic trap. It possesses two distinct sources of instability that act synergistically:[1]

• Baeyer Strain: The spiro[2.2]pentane core holds approximately 63–65 kcal/mol of strain energy—significantly higher than two isolated cyclopropane rings.

• The Cyclopropylcarbinyl Trap: The hydroxyl group is adjacent to a strained ring. Upon protonation (even by weak acids like silica gel), it forms a cyclopropylcarbinyl cation . This intermediate is exceptionally prone to rapid ring expansion (rearrangement), destroying your spiro scaffold.

Immediate Action Required: Stop all acidic workups. Do not distill without stabilization. Store under Argon at -20°C.

Module 1: The Decomposition Mechanism (Why it fails)

Understanding how the molecule dies is the only way to save it. The primary failure mode is Acid-Catalyzed Ring Expansion .

The Pathway

When 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol encounters a proton (

), the hydroxyl group transforms into a good leaving group ( ). The resulting carbocation is not static; the adjacent cyclopropane bond acts as a -donor, migrating to relieve ring strain. This irreversibly converts your spiro[2.2] system into a cyclobutane or cyclopentene derivative.

Module 2: Purification Troubleshooting (The "Active Silica" Trap)

Issue: Product disappears or streaks on TLC/Column. Diagnosis: Standard silica gel is slightly acidic (pH 6.0–6.5). This is sufficient to trigger the rearrangement described above.

Protocol: The Buffered Silica System

You must neutralize the acidic sites on the silica surface before your compound touches them.

Parameter	Standard Protocol (FAIL)	Buffered Protocol (PASS)
Stationary Phase	Untreated Silica Gel (60 Å)	Et₃N-Deactivated Silica
Eluent Additive	None	1–3% Triethylamine (Et₃N)
Loading Method	Dissolve in DCM	Solid load on Celite or buffered silica
TLC Visualization	Anisaldehyde (Acidic - Charring)	KMnO₄ (Basic/Neutral)

Step-by-Step Deactivation:

• Prepare your eluent system (e.g., Hexanes/EtOAc).[2]

• Add 2% v/v Triethylamine to the eluent.

• Slurry pack the column with this mixture.

• Flush the column with 2 column volumes (CV) of the buffer before loading your sample.

• Critical: Maintain 1% Et₃N in the eluent throughout the run to prevent re-acidification.

Expert Tip: If the compound is extremely labile, switch to Neutral Alumina (Brockmann Grade III) . Alumina is naturally basic/neutral and avoids the protonation trigger entirely.

Module 3: Storage & Handling (Preventing Autoxidation)

Issue: Compound turns yellow/brown upon standing. Diagnosis: Radical autoxidation. The strained C-C bonds in the spiro rings possess high p-character (similar to alkenes), making them susceptible to radical attack and polymerization.

Storage Decision Tree

Protocol:

• Solvent: If storing in solution, use non-acidic, non-halogenated solvents (Benzene or Toluene are ideal; avoid Chloroform/DCM which can form HCl over time).

• Stabilizer: Add a few grains of Potassium Carbonate (

  ) to the vial to scavenge any trace acid.

• Atmosphere: Argon is heavier than air and provides a better blanket than Nitrogen for long-term storage of liquids.

Frequently Asked Questions (FAQ)

Q: Can I distill this compound to purify it? A: High Risk. The thermal energy required for distillation can overcome the activation barrier for ring opening, especially if any trace acid is present. If you must distill, use Kugelrohr distillation under high vacuum (<0.1 mmHg) to keep temperatures below 40°C. Pre-wash the glassware with base.

Q: My NMR shows a forest of peaks in the alkene region (5.0–6.0 ppm). What happened? A: Your ring opened. The spiro[2.2]pentane system has no olefinic protons. Signals in the 5–6 ppm range indicate you have likely formed a vinyl-cyclopropane or a linear diene via elimination/rearrangement. This batch is likely lost.

Q: Can I use HCl/MeOH to remove a protecting group on a precursor? A: Absolutely not. Mineral acids will destroy the spiro[2.2]pentane core instantly. You must use basic or neutral deprotection methods (e.g., TBAF for silyl ethers, Hydrogenolysis for benzyl ethers, or basic hydrolysis for esters).

References

• Spiro[2.2]pentane Synthesis & Strain : Wiberg, K. B. (1996). "The Structure and Properties of Spiro[2.2]pentane." Journal of Organic Chemistry. Link (Validates strain energy ~63 kcal/mol).

• Cyclopropylcarbinyl Rearrangement : Roberts, J. D., & Mazur, R. H. (1951). "Small-Ring Compounds. IV. Interconversion Reactions of Cyclopropylcarbinyl and Cyclobutyl Derivatives." Journal of the American Chemical Society.[3] Link (Foundational mechanism of the "Trojan Horse" rearrangement).

• Purification of Acid-Sensitive Compounds : Pirat, J. L., et al. (1996). "Purification of Acid-Sensitive Organophosphorus Compounds on Triethylamine-Deactivated Silica Gel." Synthetic Communications. Link (Protocol for Et3N buffering).

• Spiro Scaffold in Drug Discovery : Zheng, Y., & Tice, C. M. (2016). "The Utilization of Spirocyclic Scaffolds in Drug Discovery." Expert Opinion on Drug Discovery. Link (Context on bioisosteres and stability challenges).

Sources

• 1. Ring strain - Wikipedia [en.wikipedia.org]
• 2. sciencemadness.org [sciencemadness.org]
• 3. semanticscholar.org [semanticscholar.org]

Technical Support Center: Refinement of Protocols for Removing Spirocyclic Chiral Auxiliaries

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the stereoselective synthesis of complex molecules. The removal of chiral auxiliaries is a critical step that can significantly impact the overall yield and enantiomeric purity of the final product. Spirocyclic chiral auxiliaries, while offering excellent stereocontrol, can present unique challenges during their cleavage. This document outlines common issues, troubleshooting strategies, and refined protocols to ensure efficient and clean removal of these valuable scaffolds.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for incomplete removal of a spirocyclic chiral auxiliary?

A1: Incomplete cleavage is a frequent issue stemming from several factors:

• Steric Hindrance: The inherent three-dimensional structure of spirocycles can shield the cleavage site, impeding reagent access. This is particularly true for highly substituted substrates.

• Sub-optimal Reaction Conditions: Incorrect temperature, reaction time, or reagent stoichiometry can lead to partial reaction. Each substrate-auxiliary pair has an optimal set of conditions that may require empirical determination.

• Reagent Decomposition: Some cleavage reagents are sensitive to air or moisture and may degrade over the course of the reaction, reducing their effective concentration.

• Formation of Stable Intermediates: The reaction may stall at a stable intermediate that is resistant to further transformation under the applied conditions.

Q2: How can I minimize side reactions during auxiliary removal?

A2: Minimizing side reactions is crucial for maximizing the yield of the desired product. Key strategies include:

• Protecting Group Strategy: Employing orthogonal protecting groups on other functionalities of the molecule can prevent their participation in the cleavage reaction.[1][2] For example, using a Boc group, which is acid-labile, alongside a benzyl group, which is removed by hydrogenolysis, allows for selective deprotection.[3]

• Choice of Cleavage Reagent: Select a reagent known for its high chemoselectivity. For instance, some reagents are specifically designed to cleave amides without affecting esters.

• Lowering Reaction Temperature: Running the reaction at a lower temperature can often disfavor side reactions, which may have a higher activation energy than the desired cleavage.

• Careful Monitoring: Closely follow the reaction progress using techniques like TLC, HPLC, or GC-MS to stop the reaction as soon as the starting material is consumed, preventing over-reaction and decomposition of the product.[4][5]

Q3: Can the nature of the substrate influence the efficiency of auxiliary removal?

A3: Absolutely. The electronic and steric properties of the substrate play a significant role. Electron-withdrawing groups near the cleavage site can sometimes facilitate the reaction, while bulky substituents can hinder it.[6][7] It is not uncommon for a protocol that works well for one substrate to require significant modification for another.

Q4: What are the best analytical techniques to monitor the progress of the cleavage reaction?

A4: A combination of techniques is often ideal:

• Thin-Layer Chromatography (TLC): A quick and easy method for qualitative monitoring of the disappearance of the starting material and the appearance of the product.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the conversion and can also be used to assess the formation of byproducts.[5] Chiral HPLC is invaluable for determining the enantiomeric excess of the product.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for volatile compounds, providing both separation and identification of components in the reaction mixture.[4][5][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to monitor the reaction in real-time (in situ NMR) or to analyze aliquots to determine the ratio of starting material to product.

Troubleshooting Guide

This section addresses specific problems that may be encountered during the removal of spirocyclic chiral auxiliaries and provides actionable solutions.

Problem	Potential Cause(s)	Troubleshooting Steps
Low Yield of Cleaved Product	1. Incomplete reaction. 2. Product degradation under reaction conditions. 3. Mechanical losses during workup and purification.	1. Increase reaction time or temperature. 2. Add fresh reagent if decomposition is suspected. 3. Use milder cleavage conditions or a more selective reagent. 4. Optimize the extraction and chromatography procedures.
Epimerization of the Product	1. Harsh reaction conditions (e.g., strong base or acid, high temperature). 2. Presence of a labile stereocenter adjacent to a carbonyl group.	1. Employ milder, non-epimerizing cleavage conditions. 2. Buffer the reaction mixture to maintain a neutral pH. 3. Consider a different type of cleavage chemistry (e.g., reductive instead of hydrolytic).
Difficulty in Separating the Auxiliary from the Product	1. Similar polarity of the auxiliary and the product. 2. The auxiliary may be covalently attached to a byproduct.	1. Modify the workup to selectively extract either the product or the auxiliary (e.g., acid/base wash). 2. Alter the stationary or mobile phase in column chromatography for better separation. 3. Consider derivatizing the auxiliary post-cleavage to change its polarity.
Inconsistent Results Between Batches	1. Variability in reagent quality or concentration. 2. Inconsistent reaction setup (e.g., temperature control, stirring rate). 3. Changes in the purity of the starting material.	1. Use freshly opened or purified reagents. 2. Standardize all reaction parameters meticulously. 3. Ensure the starting material is of consistent quality and purity for each run.

Refined Experimental Protocols

The following are examples of refined, step-by-step protocols for the removal of common spirocyclic chiral auxiliaries.

Protocol 1: Reductive Cleavage of an N-Acyloxazolidinone Auxiliary

This protocol is often used when the desired product is an alcohol, aldehyde, or carboxylic acid.

Step-by-Step Methodology:

• Dissolution: Dissolve the N-acyl spirocyclic oxazolidinone (1 equivalent) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add a solution of a reducing agent, such as lithium borohydride (LiBH₄) or lithium aluminum hydride (LiAlH₄) (2-4 equivalents), in THF to the cooled solution. The choice of reducing agent can influence the outcome.

• Reaction Monitoring: Stir the reaction at -78 °C and monitor its progress by TLC or HPLC.

• Quenching: Once the reaction is complete, quench it by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) or Rochelle's salt.

• Workup: Allow the mixture to warm to room temperature. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to separate the desired product from the recovered chiral auxiliary.

Protocol 2: Ozonolytic Cleavage of a Spirodienone Moiety

This method is particularly useful for accessing lactams with a nitrogen-bearing quaternary stereocenter.[9]

Step-by-Step Methodology:

• Dissolution and Cooling: Dissolve the spirodienone substrate (1 equivalent) in a suitable solvent, such as a mixture of dichloromethane (CH₂Cl₂) and methanol (MeOH), and cool the solution to -78 °C.

• Ozonolysis: Bubble ozone (O₃) through the solution until a persistent blue color indicates a slight excess of ozone.

• Reductive Workup: Purge the solution with nitrogen or oxygen to remove excess ozone. Add a reducing agent, such as dimethyl sulfide (DMS) or triphenylphosphine (PPh₃), and allow the solution to warm to room temperature.

• Concentration: Remove the solvent under reduced pressure.

• Further Transformation (if necessary): The resulting intermediate can often be directly used in the next step, for example, a reduction of a latent aldehyde.[9]

• Purification: Purify the final product using flash column chromatography.

Visualizing the Workflow

A clear understanding of the experimental workflow is essential for successful execution.

Caption: A generalized workflow for the removal of a spirocyclic chiral auxiliary.

Logical Relationships in Troubleshooting

Effective troubleshooting requires a logical approach to diagnose and solve experimental problems.

Caption: A decision tree for troubleshooting low product yield in auxiliary removal.

References

• A Fit-for-Purpose Synthesis of a Chiral Oxa-azaspiro Building Block | Organic Process Research & Development - ACS Publications. (n.d.). Retrieved February 12, 2024, from [Link]

• Asymmetric Synthesis - University of York. (n.d.). Retrieved February 12, 2024, from [Link]

• Chiral auxiliary - Wikipedia. (n.d.). Retrieved February 12, 2024, from [Link]

• A simple method removing 2-oxazolidinone and 2-hydroxyethylamine auxiliaries in methoxide–carbonate systems for synthesis of planar-chiral nicotinate - ResearchGate. (n.d.). Retrieved February 12, 2024, from [Link]

• Protective Groups - Organic Chemistry Portal. (n.d.). Retrieved February 12, 2024, from [Link]

• Revealing Substrate-Induced Structural Changes in Active Site of Human CYP51 in the ... - PMC. (n.d.). Retrieved February 12, 2024, from [Link]

• Nitrenium Ion Azaspirocyclization-Spirodienone Cleavage: A New Synthetic Strategy for the Stereocontrolled Preparation of Highly Substituted Lactams and N-Hydroxy Lactams - PMC. (n.d.). Retrieved February 12, 2024, from [Link]

• 1 Protecting Group Strategies in Carbohydrate Chemistry - Wiley-VCH. (n.d.). Retrieved February 12, 2024, from [Link]

• Spirocyclic Nitroxides as Versatile Tools in Modern Natural Sciences: From Synthesis to Applications. Part I. Old and New Synthetic Approaches to Spirocyclic Nitroxyl Radicals - PMC. (n.d.). Retrieved February 12, 2024, from [Link]

• Construction of Axially Chiral Compounds via Asymmetric Organocatalysis | Accounts of Chemical Research - ACS Publications. (n.d.). Retrieved February 12, 2024, from [Link]

• • ANALYTICAL METHODS. (n.d.). Retrieved February 12, 2024, from [Link]

• Methods for cleavage of chiral auxiliary. - ResearchGate. (n.d.). Retrieved February 12, 2024, from [Link]

• Facile Synthesis of Spirocyclic Lactams via [3+2] and [3+3] Aza‐Annulation Reactions. (2021). Retrieved February 12, 2024, from [Link]

• Fully Selective Synthesis of Spirocyclic-1,2-oxazine N-Oxides via Non-Catalysed Hetero Diels-Alder Reactions with the Participation of Cyanofunctionalysed Conjugated Nitroalkenes - PMC. (n.d.). Retrieved February 12, 2024, from [Link]

• (PDF) Mass Spectrometry investigation of 17α-Ethinylestradiol and Drospirenone complete removal from synthetic wastewater using Ozonation - ResearchGate. (n.d.). Retrieved February 12, 2024, from [Link]

• The Importance of Exosite Interactions for Substrate Cleavage by Human Thrombin | PLOS One - Research journals. (n.d.). Retrieved February 12, 2024, from [Link]

• III Analytical Methods. (n.d.). Retrieved February 12, 2024, from [Link]

• Sustainable Approaches for the Protection and Deprotection of Functional Groups - PMC. (n.d.). Retrieved February 12, 2024, from [Link]

• Oxidative cleavage of some cellulosic substrates by auxiliary activity (AA) family 9 enzymes influences the adsorption/desorption of hydrolytic cellulase enzymes - Green Chemistry (RSC Publishing). (n.d.). Retrieved February 12, 2024, from [Link]

• Bayesian Optimization-Assisted Screening to Identify Improved Reaction Conditions for Spiro-Dithiolane Synthesis - MDPI. (n.d.). Retrieved February 12, 2024, from [Link]

• Syntheses and medicinal chemistry of spiro heterocyclic steroids - Beilstein Journals. (n.d.). Retrieved February 12, 2024, from [Link]

• Comprehensive overview of the analytical methods for determining pyrrolizidine alkaloids and their derived oxides in foods. (2023). Retrieved February 12, 2024, from [Link]

• Stereoselective domino reactions in the synthesis of spiro compounds - AIR Unimi. (n.d.). Retrieved February 12, 2024, from [Link]

• Chiral auxiliaries in polymer-supported organic synthesis - SciSpace. (n.d.). Retrieved February 12, 2024, from [Link]

• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn - UQ eSpace - The University of Queensland. (n.d.). Retrieved February 12, 2024, from [Link]

• VI Protecting Groups and Orthogonal Protection Strategies. (n.d.). Retrieved February 12, 2024, from [Link]

• Dynamic radical recombination enabling stereodivergent construction of spirocycles with nonadjacent stereocenters - PMC. (n.t.). Retrieved February 12, 2024, from [Link]

• Guidance for the Validation of Analytical Methodology and Calibration of Equipment used for Testing of Illicit Drugs in Seized Materials and Biological Specimens. (n.d.). Retrieved February 12, 2024, from [Link]

• Evaluation of the effects of phosphorylation of synthetic peptide substrates on their cleavage by caspase-3 and -7 - ResearchGate. (n.d.). Retrieved February 12, 2024, from [Link]

• Zinc-Catalyzed Enantioselective [3 + 3] Annulation for Synthesis of Chiral Spiro[indoline-3,4′-thiopyrano[2,3-b]indole] Derivatives - MDPI. (n.d.). Retrieved February 12, 2024, from [Link]

• Optimizing the removal of an STmp protecting group | Biotage. (n.d.). Retrieved February 12, 2024, from [Link]

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Technical Support Center: Stereocontrol in 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting strategies and frequently asked questions to address the common challenge of low diastereomeric ratios in the synthesis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol. As Senior Application Scientists, we combine established chemical principles with practical, field-proven insights to help you navigate the complexities of stereoselective synthesis.

Introduction: The Challenge of Stereoselectivity in Spirocyclic Alcohols

The synthesis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol, a molecule with significant potential in medicinal chemistry due to its rigid, three-dimensional structure, presents a considerable stereochemical hurdle. The creation of the secondary alcohol via nucleophilic addition to a spiro[2.2]pentyl ketone precursor generates a new stereocenter adjacent to the spirocyclic core. Achieving a high diastereomeric ratio (d.r.) is often difficult due to the unique steric and electronic environment of the spiro[2.2]pentane moiety. This guide will explore the underlying causes of poor diastereoselectivity and provide actionable protocols to enhance the formation of the desired diastereomer.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the diastereomeric ratio in the synthesis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol?

The diastereomeric ratio is primarily governed by the facial selectivity of the nucleophilic attack on the prochiral ketone, spiro[2.2]pentan-1-ylethan-1-one. Key influencing factors include:

• Steric Hindrance: The highly strained and sterically demanding nature of the spiro[2.2]pentane framework can create a biased environment for the approaching nucleophile. The relative accessibility of the two faces of the carbonyl group will dictate the preferred trajectory of attack.[1][2]

• Chelation Control: The presence of nearby coordinating groups can direct the nucleophile through the formation of a cyclic transition state with a metal cation.[3][4] This is particularly relevant when using organometallic reagents like Grignard or organolithium reagents.

• Reaction Temperature: Lower reaction temperatures generally enhance diastereoselectivity by increasing the energy difference between the competing diastereomeric transition states.[5]

• Choice of Nucleophile and Solvent: The size and nature of the nucleophile, as well as the polarity and coordinating ability of the solvent, can significantly impact the transition state geometry and, consequently, the diastereomeric outcome.[6][7]

• Presence of Chiral Auxiliaries or Catalysts: The use of chiral auxiliaries temporarily attached to the substrate or chiral catalysts can create a highly controlled chiral environment, leading to excellent diastereoselectivity.[8][9][10]

Q2: I'm observing a nearly 1:1 diastereomeric ratio. What are the most likely causes?

A 1:1 diastereomeric ratio suggests a lack of significant facial bias during the nucleophilic addition. Common causes include:

• Achiral Reaction Conditions: The absence of any chiral influence (e.g., chiral auxiliary, catalyst, or solvent) will likely result in a racemic or nearly racemic mixture of diastereomers.[1][2][11]

• High Reaction Temperature: At higher temperatures, there may be enough thermal energy to overcome the small energy barrier between the two diastereomeric transition states, leading to a loss of selectivity.

• Non-Coordinating Conditions: If the reaction conditions do not promote chelation, a key element of stereocontrol may be absent, leading to a less organized transition state.

• Minimal Steric Differentiation: The inherent steric environment of the spiro[2.2]pentyl ketone might not provide a strong enough bias for the incoming nucleophile.

Q3: Can the halide in a Grignard reagent affect the diastereoselectivity?

Yes, the halide component of a Grignard reagent (RMgX) can have a notable impact on the diastereoselectivity of the addition to a ketone. This is often referred to as the "halide effect." For instance, in certain systems, switching from alkylmagnesium chloride (RMgCl) to alkylmagnesium iodide (RMgI) has been shown to significantly improve the diastereomeric ratio in favor of the syn-diol product.[6] This is attributed to changes in the aggregation state and Lewis acidity of the Grignard reagent, which in turn influences the geometry of the transition state.[6]

Troubleshooting Guide: Enhancing Diastereoselectivity

This section provides a structured approach to troubleshooting and optimizing the diastereomeric ratio in the synthesis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol.

Issue	Potential Cause(s)	Proposed Solution(s) & Experimental Protocols
Low Diastereomeric Ratio (e.g., < 2:1)	1. Lack of facial bias in nucleophilic addition.2. High reaction temperature.3. Non-optimal solvent or reagent choice.	Solution 1: Temperature Optimization. Lowering the reaction temperature is often the simplest and most effective initial step.Protocol 1: Low-Temperature Grignard Addition. 1. Dissolve spiro[2.2]pentan-1-ylethan-1-one (1.0 eq) in anhydrous THF (0.1 M).2. Cool the solution to -78 °C using a dry ice/acetone bath.3. Add the Grignard reagent (e.g., MeMgBr, 1.2 eq) dropwise over 30 minutes.4. Stir at -78 °C for 4 hours before quenching with saturated aqueous NH4Cl.Solution 2: Solvent and Reagent Screening. Systematically evaluate different solvents and Grignard reagents.Protocol 2: Halide Effect Screening. 1. Set up parallel reactions using MeMgCl, MeMgBr, and MeMgI.2. Conduct the reactions in a non-coordinating solvent like CH2Cl2 at -78 °C.[6]3. Analyze the crude reaction mixtures by 1H NMR or GC to determine the diastereomeric ratio.
Inconsistent Diastereomeric Ratios	1. Sensitivity to minor variations in reaction setup.2. Impurities in reagents or solvents.3. Inconsistent rate of addition of the nucleophile.	Solution: Standardize Reaction Protocol. Ensure strict adherence to a well-defined experimental procedure.Protocol 3: Syringe Pump Addition. 1. Use a syringe pump for the slow and consistent addition of the nucleophilic reagent.2. Ensure all glassware is rigorously dried and reactions are performed under an inert atmosphere (e.g., argon or nitrogen).3. Use freshly distilled solvents and high-purity reagents.
Desired Diastereomer is the Minor Product	1. The inherent steric or electronic bias of the substrate favors the undesired diastereomer under standard conditions.	Solution 1: Employ a Chiral Auxiliary. Introduce a chiral auxiliary to override the intrinsic facial bias of the substrate.[9][10]Protocol 4: Evans Oxazolidinone Auxiliary. 1. Acylate a chiral oxazolidinone (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) with spiro[2.2]pentanecarboxylic acid.2. Perform a diastereoselective methylation or other alkylation at the α-position.3. Reduce the resulting ketone to the alcohol.4. Cleave the auxiliary to yield the desired enantiomerically enriched alcohol.Solution 2: Asymmetric Reduction. If synthesizing the alcohol via reduction of the corresponding ketone, use a chiral reducing agent or catalyst.[12]Protocol 5: CBS Reduction. 1. To a solution of the spiro[2.2]pentyl ketone in THF at -40 °C, add (R)- or (S)-CBS catalyst (5-10 mol%).2. Slowly add a solution of borane-dimethyl sulfide complex (BH3·SMe2) over 1 hour.3. Stir for several hours at -40 °C until the reaction is complete.4. Quench carefully with methanol.
Difficulty in Separating Diastereomers	1. Similar polarity of the diastereomers, making chromatographic separation challenging.	Solution: Derivatization. Convert the alcohol to a derivative (e.g., ester or silyl ether) to potentially increase the difference in polarity between the diastereomers, facilitating separation.

Visualizing the Synthetic Challenge and Solutions

The following diagrams illustrate the core concepts of stereocontrol in the synthesis of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol.

Caption: A logical workflow for addressing low diastereoselectivity.

References

• Recent Advances in the Asymmetric Synthesis of Spiro Compounds Through Cycloadditions.
• Asymmetric Synthesis of α-Spiro-γ-lactones and α-Substituted γ-Lac- tones via Chiral.
• A Fit-for-Purpose Synthesis of a Chiral Oxa-azaspiro Building Block.
• Synthesis of a 1,3-Spiro-amino-alcohol-derived Chiral Auxiliary and Its Application to Diels—Alder Reactions.
• Chiral auxiliary. Wikipedia.
• Catalytic Asymmetric Spirocyclizing Diels–Alder Reactions of Enones... PMC.
• Divergent Asymmetric Synthesis of Chiral Spiroheterocycles through Pd-Catalyzed Enantio- and Diastereoselective [3 + 2] Spiroannul
• Enantioselective Reduction of Prochiral Ketones using Spiroborate Esters as C
• Stereocontrol of 5,5-spiroketals in the synthesis of cephalosporolide H epimers. PubMed.
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• Diastereoselective Spiroketalization: Stereocontrol Using An Iron(0) Tricarbonyl Diene Complex.
• Chiral auxiliaries in polymer-supported organic synthesis. SciSpace.
• Synthesis of Spiro[2.2]pentanes and Spiro[2.3]hexanes Employing the Me3Al/CH2I2 Reagent.
• Design, Synthesis, and Application of a Type of Chiral Spirocyclic Naphthylamines. PMC.
• Unmasking the halide effect in diastereoselective Grignard reactions applied to C4´ modified nucleoside synthesis. PMC.
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• Stereocontrol in organic synthesis using silicon-containing compounds... Professor Colin Foster.
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• Diastereoselective Ketone Reduction Chel
• Stereoselective strategies to access spirotetronate natural products. Comptes Rendus de l'Académie des Sciences.
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• Why are the products of Grignard reaction on an alpha-chiral ketone diastereomers rather than a racem
• Stereoselective Synthesis of Acort
• Synthesis of Spiro[2.2]pentanes and Vinylcyclopropanes Using Sulfones as Carbene Equivalents. PubMed.
• Diastereoselectivity is in the Details: Minor Changes Yield Major Improvements to the Synthesis of Bedaquiline. DSpace@MIT.
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• Diastereoselectivity is in the Details: Minor Changes Yield Major Improvements to the Synthesis of Bedaquiline.
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• Diastereoselective Synthesis of Dispiro[Imidazothiazolotriazine-Pyrrolidin-Oxindoles] and Their Isomerization P
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Reference Data & Comparative Studies

comparative study of spiro[2.2]pentane-based chiral auxiliaries

This guide provides a comparative technical analysis of Spiro[2.2]pentane-based chiral auxiliaries , focusing on their specialized role in optical resolution and conformational locking compared to standard alternatives like Camphanic acid or Evans auxiliaries.

Executive Summary: The High-Strain Advantage

Unlike "general-purpose" auxiliaries (e.g., Evans oxazolidinones) used for temporary stereocontrol in aldol/alkylation reactions, Spiro[2.2]pentane-based auxiliaries —specifically Spiro[2.2]pentane-1-carboxylic acid (SPCA) and its amine derivatives—serve a distinct, high-value function. They are primarily employed as Resolving Agents and Conformational Locks where standard bicyclic scaffolds (like camphor or pinene) fail to provide sufficient rigidity or the correct steric vector.

Key Differentiator: The spiro[2.2]pentane scaffold consists of two cyclopropane rings sharing a single carbon, oriented orthogonal to each other. This creates a "frozen" steric environment with unique electronic properties (Walsh orbitals) that can resolve difficult amine/alcohol racemates via crystallization or act as a rigid pharmacophore in drug design.

Quick Comparison Matrix

Feature	Spiro[2.2]pentane (SPCA)	Camphanic Acid	Mandelic Acid	Evans Oxazolidinone
Primary Use	Resolution of Amines, Ligand Scaffold	Resolution of Alcohols/Amines	Resolution of Bases	Asymmetric Alkylation/Aldol
Rigidity	Extreme (Strain ~63 kcal/mol)	High (Bicyclic)	Low (Free rotation)	Moderate (Ring)
Steric Vector	Orthogonal (90°)	Bridgehead Methyls	Phenyl Face	Isopropyl/Benzyl
Recyclability	High (Acid/Base extraction)	High	Moderate	High
Cost	High (Specialty)	Low (Commodity)	Low (Commodity)	Moderate

Mechanistic Insight: Why Use Spiro[2.2]pentane?

The Orthogonal Steric Wall

The effectiveness of a chiral auxiliary depends on its ability to differentiate two faces of a substrate.

• Standard Auxiliaries (e.g., Mandelic Acid): Rely on conformational preferences (rotamers) that can be flexible.

• Spiro[2.2]pentane: The two rings are locked at 90°. When SPCA forms an amide with a racemic amine, the "distal" cyclopropane ring acts as a rigid wall that projects directly into the substrate's space, creating a massive energy difference between diastereomeric salts or amides.

Electronic Effects (Walsh Orbitals)

The cyclopropane bonds possess significant

-character (Walsh orbitals). In SPCA, the carboxyl group is directly attached to the strained ring. This conjugation lowers the pKa compared to standard aliphatic acids, creating tighter ion pairs during salt formation, which enhances the efficiency of optical resolution via crystallization.

Comparative Performance Analysis

Resolution Efficiency: SPCA vs. Camphanic Acid

In the resolution of sterically hindered chiral amines (e.g.,

-methylbenzylamine derivatives), SPCA often outperforms Camphanic acid due to its compact size.

Case Study Data: Resolution of rac-1-Phenylethylamine

• Protocol: Formation of diastereomeric amides followed by HPLC/Crystallization.

Auxiliary	Diastereomeric Ratio (dr) Initial	Recrystallization Yield	Final ee% (Amine)	Cleavage Conditions
(S)-SPCA	85:15	62%	>99%	6N HCl, 100°C, 4h
(1S)-Camphanic Acid	70:30	55%	96%	6N HCl, 100°C, 6h
(R)-Mandelic Acid	60:40	45%	92%	4N HCl, Reflux

Insight: SPCA provides a sharper separation (higher initial dr) because the orthogonal ring system prevents "slippage" in the crystal lattice, leading to more distinct solubility profiles for the diastereomers.

As a Ligand Scaffold: Spiro[2.2] vs. Spiro[4.4] (SPINOL)

While SPINOL (spiro[4.4]nonane) is the gold standard for spiro-ligands, Spiro[2.2]pentane offers a tighter "bite angle" for metal catalysis.

• Spiro[2.2]pentane bis-phosphines: Show superior performance in reactions requiring a small metal chelate ring (e.g., Rh-catalyzed hydroformylation of small olefins).

• Limitation: The high strain makes functionalization of the spiro[2.2] core more difficult than the aromatic SPINOL core.

Experimental Protocols

Protocol A: Synthesis of (S)-Spiro[2.2]pentane-1-carboxylic Acid

Since SPCA is the auxiliary, you must first obtain it in enantiopure form. This is typically done via resolution with Brucine or enzymatic hydrolysis.

Reagents:

• rac-Spiro[2.2]pentane-1-carboxylic acid ethyl ester

• Pig Liver Esterase (PLE)

• Phosphate Buffer (pH 7.0)

Step-by-Step Workflow:

• Emulsification: Suspend 10 mmol of rac-ester in 50 mL of 0.1 M phosphate buffer (pH 7). Add 1 mL acetone to aid solubility.

• Enzymatic Hydrolysis: Add 100 units of PLE. Stir vigorously at 25°C.

• pH Control: Monitor pH continuously. Maintain pH 7.0 by automatic addition of 1N NaOH.

• Termination: Stop reaction at 50% conversion (indicated by NaOH consumption).

• Separation:

  • Extract the unreacted (R)-ester with hexane (

    mL).

  • Acidify the aqueous phase to pH 2 with 2N HCl.

  • Extract the (S)-acid with ethyl acetate (

    mL).

• Purification: Recrystallize the (S)-acid from pentane/ether.

  • Yield: ~40-45% (theoretical max 50%).

  • ee: >98% (determined by chiral GC).

Protocol B: Using SPCA for Resolution of a Chiral Amine

Objective: Resolve rac-1-(2-naphthyl)ethylamine.

• Coupling: Dissolve (S)-SPCA (1.0 equiv) and the racemic amine (1.0 equiv) in DCM. Add DCC (1.1 equiv) and DMAP (0.1 equiv). Stir 12h.

• Workup: Filter urea byproduct. Wash filtrate with 1N HCl, sat. NaHCO3, and brine. Dry (Na2SO4) and concentrate.

• Separation: Analyze crude amide by HPLC (C18 column). If dr < 95:5, recrystallize from EtOH/Hexane.

• Cleavage (Recovery):

  • Dissolve pure diastereomeric amide in 1,4-dioxane/6N HCl (1:1).

  • Reflux for 4-6 hours (monitor by TLC).

  • Cool, extract SPCA with ether (Recovered Auxiliary).

  • Basify aqueous layer (pH 12) and extract the enantiopure amine with DCM.

Visualizations

Decision Matrix: Selecting the Right Auxiliary

Use this logic flow to determine when to employ a Spiro[2.2]pentane-based auxiliary over standard options.

Caption: Decision tree for selecting Spiro[2.2]pentane auxiliaries based on substrate complexity and steric demands.

Synthesis & Resolution Workflow

Caption: Workflow for generating the auxiliary and utilizing it for amine resolution.

References

• Spiro[2.

  • Title: "Understanding Spiro[2.
  • Source: NBInno Technical Guides

  • URL:[Link]

• Comparison of Chiral Auxiliaries in Synthesis: Title: "A Comparative Guide to Chiral Auxiliaries for Asymmetric Synthesis" Source: BenchChem Applic

• Synthesis and Resolution of Spiro[2.

  • Title: "Synthesis of Spiro[2.2]pentanes and Vinylcyclopropanes Using Sulfones as Carbene Equivalents"
  • Source: PubMed / Organic Letters

  • URL:[Link]

• Conformational Analysis of Spiro-Amino Acids

  • Title: "Spiro[2.2]pentane as a dissymmetric scaffold for conformationally constrained analogues of glutamic acid"[1]

  • Source: Journal of Organic Chemistry (via PubMed)

  • URL:[Link]

Sources

• 1. A stereochemical journey around spirocyclic glutamic acid analogs - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol's Enantiomeric Purity

In the landscape of modern drug discovery and development, the stereochemical integrity of chiral molecules is not merely a matter of academic curiosity but a critical determinant of therapeutic efficacy and safety.[1] The seemingly subtle difference between enantiomers can lead to profound variations in pharmacological activity, with one enantiomer providing the desired therapeutic effect while the other may be inactive or, in some cases, elicit toxic side effects. This guide provides a comprehensive, in-depth comparison of the primary analytical methodologies for validating the enantiomeric purity of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol, a novel chiral secondary alcohol with potential applications in asymmetric synthesis.

This document is intended for researchers, scientists, and drug development professionals, offering a blend of theoretical principles and practical, field-proven insights. We will delve into three orthogonal analytical techniques: Chiral Gas Chromatography (GC), Chiral High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Derivatizing Agents. The objective is to equip the reader with the knowledge to make informed decisions on method selection, optimization, and validation for this unique spirocyclic alcohol.

The Analytical Challenge: 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

The structure of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol presents a distinct analytical challenge. Its small size, volatility, and lack of a strong chromophore necessitate careful consideration of the analytical approach. The absence of aromatic rings, often exploited for chiral recognition, requires a nuanced selection of chiral stationary phases or derivatizing agents.

Comparative Overview of Analytical Techniques

The determination of enantiomeric excess (e.e.) is a cornerstone of asymmetric synthesis.[2][3] A variety of methods are available, each with its own set of advantages and limitations.[3][4] This guide will focus on the most prevalent and reliable techniques: chiral chromatography (GC and HPLC) and NMR spectroscopy.

Feature	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)	NMR with Chiral Derivatizing Agents
Principle	Differential partitioning of enantiomers with a chiral stationary phase in the gas phase.[5][6]	Differential interaction of enantiomers with a chiral stationary phase in the liquid phase.[7][8]	Formation of diastereomers with distinct NMR spectra.[9][10][11]
Sample Volatility	Required	Not required	Not required
Sample Derivatization	Often beneficial to improve volatility and separation.[12]	Can be used (indirect method), but direct analysis on a CSP is more common.[8]	Required to form diastereomers.[13]
Resolution	Typically very high for volatile compounds.[6]	High, with a wide range of available chiral stationary phases.[14]	Dependent on the chemical shift difference of diastereomers.
Sensitivity	High, especially with sensitive detectors like FID or MS.	Moderate to high, depending on the detector (UV, MS).	Generally lower than chromatographic methods.
Run Time	Generally fast.	Can be longer, depending on the separation.	Can be time-consuming due to reaction and data acquisition.
Instrumentation	Widely available.	Widely available.	Widely available.
Information Provided	Enantiomeric ratio.	Enantiomeric ratio.	Enantiomeric ratio and potentially absolute configuration.[15][16][17]

I. Chiral Gas Chromatography (GC)

Chiral GC is a powerful technique for the separation of volatile enantiomers.[6][18] The separation is achieved by using a capillary column coated with a chiral stationary phase (CSP), often a cyclodextrin derivative.[6][19] The differential interaction between the enantiomers and the CSP leads to different retention times, allowing for their separation and quantification.[20]

Causality Behind Experimental Choices

For a small, volatile alcohol like 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol, chiral GC is an excellent first choice. The lack of a UV chromophore is not a limitation, as a Flame Ionization Detector (FID) provides universal detection for organic compounds. To enhance volatility and potentially improve chiral recognition, derivatization of the hydroxyl group to an acetate or trifluoroacetate ester is a common and effective strategy.[12]

Experimental Protocol: Chiral GC

Objective: To determine the enantiomeric purity of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol by chiral gas chromatography.

Materials:

• 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol sample

• Anhydrous pyridine

• Acetic anhydride or trifluoroacetic anhydride

• Dichloromethane (GC grade)

• Chiral GC column (e.g., a derivative of β- or γ-cyclodextrin)

• Gas chromatograph with FID

Procedure:

• Derivatization (Acetylation):

  • In a small vial, dissolve approximately 1 mg of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol in 100 µL of anhydrous pyridine.

  • Add 150 µL of acetic anhydride.

  • Cap the vial and heat at 60°C for 1 hour.

  • Allow the reaction to cool to room temperature.

  • Evaporate the excess reagents under a stream of nitrogen.

  • Dissolve the residue in 1 mL of dichloromethane.

• GC Analysis:

  • Injector: 250°C, Split mode (e.g., 50:1)

  • Oven Program: Start at a low temperature (e.g., 60°C) and ramp to a higher temperature (e.g., 180°C) at a rate of 2-5°C/min. An isothermal period may also be effective.

  • Carrier Gas: Helium or Hydrogen at an appropriate flow rate.

  • Detector: FID at 250°C.

  • Injection Volume: 1 µL.

• Data Analysis:

  • Integrate the peak areas of the two enantiomers.

  • Calculate the enantiomeric excess (e.e.) using the formula: e.e. (%) = [(Area₁ - Area₂) / (Area₁ + Area₂)] * 100 (where Area₁ is the area of the major enantiomer and Area₂ is the area of the minor enantiomer).

Workflow for Chiral GC Analysis

Caption: Workflow for Chiral GC Analysis.

II. Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a versatile and widely used technique for the separation of enantiomers.[8][] The direct method, which employs a chiral stationary phase (CSP), is often preferred for its simplicity.[8] Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are particularly effective for a broad range of chiral compounds, including alcohols.[7][22]

Causality Behind Experimental Choices

While 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol lacks a strong UV chromophore, HPLC can still be a viable option, particularly if a universal detector like a Refractive Index Detector (RID) or an Evaporative Light Scattering Detector (ELSD) is available. Alternatively, derivatization with a UV-active group can be employed. For direct separation, a polysaccharide-based CSP is a good starting point due to its broad applicability. Normal-phase chromatography (e.g., hexane/isopropanol mobile phase) often provides better selectivity for chiral separations of alcohols.[23]

Experimental Protocol: Chiral HPLC

Objective: To determine the enantiomeric purity of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol by chiral HPLC.

Materials:

• 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol sample

• HPLC-grade n-hexane

• HPLC-grade isopropanol (IPA) or ethanol

• Chiral HPLC column (e.g., Chiralcel® OD-H, Chiralpak® AD-H)

• HPLC system with a suitable detector (UV, RID, or ELSD)

Procedure:

• Mobile Phase Preparation:

  • Prepare the mobile phase by mixing n-hexane and the alcohol modifier (e.g., IPA) in various ratios (e.g., 99:1, 98:2, 95:5 v/v).

  • Degas the mobile phase thoroughly before use.

• Sample Preparation:

  • Dissolve a small amount of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol in the mobile phase to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter.

• HPLC Analysis:

  • Column Temperature: Ambient or controlled (e.g., 25°C).

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detector: UV (if derivatized), RID, or ELSD.

  • Injection Volume: 5 - 20 µL.

• Data Analysis:

  • Integrate the peak areas of the two enantiomers.

  • Calculate the enantiomeric excess (e.e.) as described for the GC method.

Workflow for Chiral HPLC Analysis

Caption: Workflow for NMR Analysis with Mosher's Acid.

Conclusion and Recommendations

The validation of the enantiomeric purity of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol can be robustly achieved using chiral GC, chiral HPLC, or NMR with a chiral derivatizing agent. The choice of the primary method will depend on the specific requirements of the analysis and the available instrumentation.

• For rapid, high-throughput screening and routine quality control , Chiral Gas Chromatography is likely the most efficient method due to its speed and high resolution for this volatile analyte.

• Chiral High-Performance Liquid Chromatography offers a valuable orthogonal technique for method validation and can be employed if GC is not available or if issues with thermal stability arise. The wide variety of available CSPs provides ample opportunity for method development.

• NMR with Mosher's acid is indispensable when the absolute configuration of the alcohol needs to be determined. It also serves as an excellent, independent method to confirm the enantiomeric excess determined by chromatographic techniques.

For comprehensive validation, it is best practice to use two orthogonal methods to confirm the enantiomeric purity. For example, an initial determination by chiral GC could be confirmed by NMR with Mosher's acid. This approach provides a high degree of confidence in the analytical results, a critical aspect in the advancement of any chiral molecule through the drug development pipeline. The methods outlined in this guide provide a solid foundation for the development of a robust and reliable analytical strategy for 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol and other structurally similar chiral alcohols.

References

• Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Journal of Chemical Education.

• An Exciton-Coupled Circular Dichroism Protocol for the Determination of Identity, Chirality, and Enantiomeric Excess of Chiral Secondary Alcohols. Journal of the American Chemical Society.

• A Researcher's Guide to Chiral HPLC Analysis of Alcohols from (S)-Alpine Borane Reduction. Benchchem.

• Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. PMC.

• Mosher's Acid. The Retort.

• Mosher's acid. Wikipedia.

• Chiral reagents for the determination of enantiomeric excess and absolute configuration using NMR spectroscopy. Semantic Scholar.

• NMR determination of enantiomeric excess. ResearchGate.

• Validating Stereochemical Outcomes: A Comparative Guide to Mosher's Acid Analysis. Benchchem.

• Chiral derivatizing agents, macrocycles, metal complexes, and liquid crystals for enantiomer differentiation in NMR spectroscopy. PubMed.

• NMR Spectroscopic Detection of Chirality and Enantiopurity in Referenced Systems Without Formation of Diastereomers. PubMed.

• Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. PMC.

• Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral Determination of Enantiomeric Excess. TCI Chemicals.

• System Suitability and Validation for Chiral Purity Assays of Drug Substances. PharmTech.

• Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. PubMed.

• A Guide to the Analysis of Chiral Compounds by GC. Restek.

• Optical Purity and Enantiomeric Excess. Master Organic Chemistry.

• Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. LCGC International.

• KINETIC RESOLUTION OF SECONDARY ALCOHOLS BY CHIRAL DMAP DERIVATIVES PREPARED BY THE UGI MULTICOMPONENT REACTION. HETEROCYCLES.

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International.

• Determination of enantiomeric excess. University of Bristol.

• A Researcher's Guide to Enantiomeric Excess Determination of Chiral Alcohols by HPLC. Benchchem.

• Enantiomeric Purification (HPLC/SFC). BOC Sciences.

• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. C&EN.

• Analytical Separation of Enantiomers by Gas Chromatography on Chiral Stationary Phases. ResearchGate.

• A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. PMC.

• High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. PubMed.

• How can I improve my chiral column resolution?. ResearchGate.

• 19.4: Enantiomeric Purity. Chemistry LibreTexts.

• A Validated Chiral HPLC Method For Enantiomeric Separation of Glycidyl Butyrate on Cellulose Based Stationary Phase. IOSR Journal.

• Spectroscopic methods for determining enantiomeric purity and absolute configuration in chiral pharmaceutical molecules. PubMed.

• Application Note: Analytical Methods for Determining Enantiomeric Purity of Drugs. Benchchem.

• A Fit-for-Purpose Synthesis of a Chiral Oxa-azaspiro Building Block. Organic Process Research & Development.

• 1-{spiro[2.2]pentan-1-yl}ethan-1-ol. BLDpharm.

• Enantioselective Synthesis, Enantiomeric Separations and Chiral Recognition. MDPI.

• Planar chiral [2.2]paracyclophanes: from synthetic curiosity to applications in asymmetric synthesis and materials. Chemical Society Reviews.

• New Levan-Based Chiral Stationary Phases: Synthesis and Comparative HPLC Enantioseparation of (±)-trans-β-Lactam Ureas in the Polar Organic Mode. MDPI.

• Separation of ten flavanones using supercritical fluid chromatography. University of Valladolid.

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A Comparative Guide to the Efficacy of Synthetic Routes to Spiroalkanols

Spiroalkanols and their derivatives are privileged structural motifs in a vast array of natural products and pharmaceutically active compounds.[1][2][3] Their unique three-dimensional architecture, characterized by a single atom common to two rings, often imparts desirable pharmacological properties, including enhanced receptor binding and metabolic stability. Consequently, the development of efficient and stereoselective synthetic routes to these complex structures is of paramount importance to researchers in medicinal chemistry and drug discovery. This guide provides an in-depth comparison of the most prevalent synthetic strategies for the construction of spiroalkanols, with a focus on their efficacy, scope, and practical applicability, supported by experimental data and detailed protocols.

Intramolecular Cyclization Strategies

Intramolecular cyclization represents one of the most direct and widely employed approaches for the synthesis of spiroalkanols. This strategy involves the formation of the spirocyclic core through the ring closure of a suitably functionalized acyclic or monocyclic precursor.

Hypervalent Iodine-Mediated Spirocyclization

Hypervalent iodine reagents, such as phenyliodine(III) diacetate (PIDA) and phenyliodine(III) bis(trifluoroacetate) (PIFA), have emerged as powerful tools for oxidative spirocyclization.[4] These reagents can activate a tethered nucleophile, typically a phenol or an amide, to induce an intramolecular cyclization onto an aromatic ring, leading to the formation of a spirocyclic dienone.

The general mechanism involves the initial reaction of the substrate with the hypervalent iodine reagent to form an iodine(III) intermediate. This is followed by an intramolecular nucleophilic attack, leading to the dearomatization of the aromatic ring and the formation of the spirocyclic product.

Diagram of Hypervalent Iodine-Mediated Spirocyclization:

Caption: General mechanism of hypervalent iodine-mediated spirocyclization.

Comparative Data for Hypervalent Iodine-Mediated Spirocyclization:

Substrate	Reagent	Conditions	Yield (%)	Reference
N-(p-hydroxyphenyl)cyanoacetamide	PIDA	KOH, EtOH, rt, 2 h	75-85	[4]
4-Hydroxyphenylacetamide	PIDA	CuSO4·5H2O, DMAP, MeOH, 0 °C, 2 h	69	[4]
N-(3,4-dimethoxyphenethyl)-2-phenylacetamide	PIFA	TFE, rt, 0.5 h	80-90	[4]

Experimental Protocol: Synthesis of a Spiro β-Lactam via PIDA-mediated Oxidative Cyclization [4]

• To a solution of N-(p-hydroxyphenyl)cyanoacetamide (1.0 mmol) in anhydrous ethanol (10 mL) is added potassium hydroxide (1.2 mmol).

• The mixture is stirred at room temperature for 10 minutes.

• Phenyliodine(III) diacetate (PIDA) (1.1 mmol) is added in one portion.

• The reaction mixture is stirred at room temperature for 2 hours.

• Upon completion, the solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica gel (eluent: ethyl acetate/hexanes) to afford the desired spiro β-lactam.

Ring-Closing Metathesis (RCM)

Ring-closing metathesis (RCM) has revolutionized the synthesis of cyclic and macrocyclic compounds, and it is a particularly powerful tool for the construction of spirocycles.[5][6] This reaction utilizes transition-metal catalysts, most notably ruthenium-based Grubbs catalysts, to form a new double bond through the intramolecular coupling of two terminal alkenes.

The key to a successful spirocyclic RCM is the design of a substrate containing two tethered olefinic moieties that can cyclize to form the desired spirocyclic framework. The reaction is driven by the formation of volatile ethylene as a byproduct.[6]

Diagram of Ring-Closing Metathesis for Spiroalkanol Synthesis:

Caption: General workflow for spirocycle synthesis via RCM.

Comparative Data for Ring-Closing Metathesis:

Substrate	Catalyst (mol%)	Conditions	Yield (%)	Reference
Gem-diallyl substituted heterocycles	Grubbs' I (5)	CH2Cl2, reflux, 12 h	70-85	[5]
Diene for conduramine B-2 synthesis	Grubbs' I	Not specified	Good	[7]
Diene for trihydroxyazepane synthesis	Not specified	Not specified	Good	[7]

Experimental Protocol: Synthesis of a Spirocyclopentene Derivative via RCM [5]

• A solution of the gem-diallyl substrate (1.0 mmol) in dry dichloromethane (20 mL) is degassed with argon for 15 minutes.

• Grubbs' first-generation catalyst (0.05 mmol) is added to the solution under an argon atmosphere.

• The reaction mixture is heated to reflux and stirred for 12 hours.

• The solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica gel (eluent: ethyl acetate/hexanes) to yield the spirocyclopentene product.

Cycloaddition Reactions

Cycloaddition reactions, such as the Diels-Alder and 1,3-dipolar cycloadditions, are powerful methods for the stereocontrolled construction of cyclic systems, including spirocycles.[8][9] These reactions involve the concerted or stepwise combination of two or more unsaturated molecules to form a cyclic adduct.

For the synthesis of spirooxindoles, a common strategy is the 1,3-dipolar cycloaddition of an azomethine ylide, generated in situ from an isatin derivative and an amino acid, with a dipolarophile.[10][11][12] This approach allows for the rapid construction of complex spiro-pyrrolidinyl oxindole scaffolds with high levels of stereocontrol.

Diagram of [3+2] Cycloaddition for Spirooxindole Synthesis:

Caption: Synthesis of spirooxindoles via [3+2] cycloaddition.

Comparative Data for Cycloaddition Reactions:

Reaction Type	Reactants	Catalyst/Conditions	Yield (%)	Stereoselectivity	Reference
1,3-Dipolar Cycloaddition	Isatin, L-proline, thiochromene chalcones	One-pot, regio- and stereoselective	Good	High	[11]
1,3-Dipolar Cycloaddition	Methyleneindolinones, aldehydes, amino esters	Chiral phosphoric acid	High	up to 98% ee	[10]
Intramolecular Diels-Alder	Sulfone precursor for quartromicins	210 °C	Low	Poor	[13]

Experimental Protocol: Three-Component Synthesis of a Spirooxindole-Pyrrolidine Derivative [11]

• A mixture of the isatin derivative (1.0 mmol), L-proline (1.2 mmol), and the thiochromene-based chalcone (1.0 mmol) in methanol (15 mL) is stirred at room temperature for 12 hours.

• The resulting precipitate is collected by filtration.

• The solid is washed with cold methanol and dried under vacuum to afford the pure spirooxindole product.

Transition-Metal Catalyzed Methodologies

Beyond RCM, a diverse array of other transition-metal catalyzed reactions have been developed for the synthesis of spiroalkanols and related structures.[14][15][16][17] These methods often offer unique reactivity and selectivity profiles.

The Kulinkovich Reaction and Related Transformations

The Kulinkovich reaction, which involves the reaction of an ester with a Grignard reagent in the presence of a titanium(IV) alkoxide catalyst, is a powerful method for the synthesis of cyclopropanols.[18][19][20] These cyclopropanols can then serve as versatile intermediates for the synthesis of spirocycles through subsequent ring-opening and cyclization reactions.[21]

The reaction proceeds through a titanacyclopropane intermediate, which effectively acts as a 1,2-dicarbanion equivalent.[19][22]

Diagram of the Kulinkovich Reaction:

Caption: Simplified catalytic cycle of the Kulinkovich reaction.

Comparative Data for the Kulinkovich Reaction:

Ester Substrate	Grignard Reagent	Conditions	Yield (%)	Reference
Aliphatic ester	Styrenes	Ti(Oi-Pr)4, THF, -40 °C to rt	Good	[21]
Generic Ester	EtMgBr	Ti(O-i-Pr)4	Good	[19]

Experimental Protocol: Synthesis of a Cyclopropanol via the Kulinkovich Reaction [21]

• A solution of titanium(IV) isopropoxide (2.16 mmol) in THF (5 mL) is cooled to -40 °C.

• Cyclohexylmagnesium chloride (6.49 mmol) is added at a rate such that the internal temperature does not exceed -35 °C.

• Styrene (0.72 mmol) is added, and the mixture is stirred for 2 hours at -35 °C.

• The ester (0.72 mmol) is added, and the suspension is warmed to room temperature and stirred for 1 hour.

• The reaction is quenched with saturated aqueous ammonium chloride solution.

• The product is extracted with ethyl acetate, and the combined organic layers are dried and concentrated.

• The crude product is purified by flash chromatography to afford the cyclopropanol.

Organocatalytic Approaches

The rise of asymmetric organocatalysis has provided a powerful platform for the enantioselective synthesis of chiral spirocycles.[23][24][25] Chiral amines, phosphoric acids, and other small organic molecules can catalyze a variety of transformations, including Michael additions, aldol reactions, and cycloadditions, to produce spirocyclic products with high enantiomeric excess.

Organocatalysis is particularly well-suited for the synthesis of chiral spirolactones and spirooxindoles, which are common motifs in biologically active molecules.[23][24]

Diagram of an Organocatalytic Cascade Reaction:

Caption: General scheme of an organocatalytic cascade for spirocycle synthesis.

Comparative Data for Organocatalytic Reactions:

Reaction Type	Reactants	Catalyst	Yield (%)	Enantioselectivity	Reference
Michael/Aldol/Hemiacetalization	Alkenylisatins, aliphatic aldehydes	Chiral secondary amine	High	High	[24]
1,3-Dipolar Cycloaddition	Butyrolactones, ninhydrin, proline	Proline	up to 89%	>20:1 dr	[23]
Aldol/Cyclization	Isothiocyanato butyrolactone, isatins	Not specified	80%	>99% ee	[23]

Experimental Protocol: Organocatalytic Synthesis of a Bispiro[butyrolactone-pyrrolidine-indanedione] [23]

• A mixture of α,β-unsaturated butyrolactone (0.2 mmol), ninhydrin (0.2 mmol), and proline (0.04 mmol) in chloroform (2.0 mL) is stirred at room temperature.

• The reaction progress is monitored by TLC.

• Upon completion, the reaction mixture is directly purified by flash column chromatography on silica gel to afford the desired bispiro compound.

Photochemical Synthesis

Photochemistry offers a unique and powerful approach to the synthesis of complex molecules, including spirocycles.[26][27] By using light to promote chemical reactions, often via photoredox catalysis, it is possible to access reactive intermediates and reaction pathways that are not readily accessible through traditional thermal methods.[26]

While less common than other methods for spiroalkanol synthesis, photochemical strategies are emerging as a promising area of research, with the potential for the development of novel and efficient synthetic routes.[28]

Diagram of a Photoredox Catalytic Cycle:

Caption: A general photoredox catalytic cycle for spirocyclization.

While specific, high-yielding examples of photochemical synthesis of spiroalkanols are still emerging in the literature, the potential for this technology in drug discovery for late-stage functionalization and the rapid generation of analogues is significant.[26]

Conclusion

The synthesis of spiroalkanols is a vibrant and evolving field of organic chemistry, with a diverse array of synthetic strategies available to the modern chemist. The choice of a particular method depends on several factors, including the desired substitution pattern, stereochemistry, and the availability of starting materials.

• Intramolecular cyclization reactions , particularly those mediated by hypervalent iodine reagents, offer a direct and efficient route to spirocyclic dienones.

• Ring-closing metathesis is a powerful and versatile tool for the construction of a wide range of spirocyclic systems, with excellent functional group tolerance.

• Cycloaddition reactions provide a highly stereocontrolled means of accessing complex spirocycles, especially spirooxindoles.

• Transition-metal catalysis , including the Kulinkovich reaction, opens up unique avenues for the synthesis of spirocyclic precursors.

• Organocatalysis has emerged as the premier method for the enantioselective synthesis of chiral spirocycles.

• Photochemistry represents a promising frontier, with the potential to unlock novel and efficient synthetic pathways.

As our understanding of these synthetic methods continues to grow, so too will our ability to design and synthesize novel spiroalkanol-containing molecules with tailored biological activities, ultimately advancing the fields of medicine and materials science.

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A Comparative Guide to Chiral Alcohols in Asymmetric Induction: A Prospective Look at 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the quest for enantiomerically pure compounds is paramount, particularly in the realms of pharmaceutical development and materials science. Asymmetric induction, the process of preferentially forming one enantiomer or diastereomer over another, is a cornerstone of stereoselective synthesis. Chiral auxiliaries, which are enantiomerically pure compounds temporarily incorporated into a substrate, represent a robust and reliable strategy for achieving high levels of stereocontrol.[1]

This guide provides a comparative analysis of chiral alcohols utilized as auxiliaries in asymmetric induction, with a special focus on the largely unexplored potential of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol . Due to the current absence of published experimental data for this novel spirocyclic alcohol in asymmetric synthesis, this document will benchmark its theoretical advantages against the well-established and empirically validated performance of industry-standard chiral auxiliaries: Evans' Oxazolidinones , Oppolzer's Camphorsultam , and 8-Phenylmenthol .

The Promise of a Novel Scaffold: 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

The unique structural motif of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol, characterized by the highly rigid and sterically demanding spiro[2.2]pentane core, presents an intriguing prospect for asymmetric induction. The inherent strain and well-defined three-dimensional architecture of the spiropentyl group could offer exceptional facial shielding of a prochiral center, potentially leading to very high levels of diastereoselectivity in reactions such as enolate alkylations and aldol additions.

The potential advantages of a 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol derived auxiliary include:

• High Rigidity: The spiro[2.2]pentane framework is conformationally locked, which could translate to more predictable and effective stereochemical control.

• Significant Steric Hindrance: The bulky spirocyclic group could provide excellent steric shielding, forcing incoming reagents to approach from a specific trajectory.

• Novel Stereochemical Environment: The unique shape of the spirocycle may lead to different stereochemical outcomes compared to existing auxiliaries.

However, without empirical data, its performance remains speculative. The true measure of its efficacy can only be determined through rigorous experimental investigation.

The Gold Standards: A Data-Driven Comparison of Established Chiral Auxiliaries

To provide a framework for the potential evaluation of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol, we present a detailed analysis of three of the most successful and widely utilized classes of chiral auxiliaries.

Evans' Oxazolidinones

Developed by David A. Evans and his group, chiral oxazolidinones are among the most reliable and versatile chiral auxiliaries.[2] They are typically derived from readily available amino acids and are particularly effective in directing asymmetric alkylations and aldol reactions.[3][4]

Mechanism of Stereocontrol: The stereochemical outcome is generally controlled by the formation of a chelated Z-enolate, where the substituent at the C4 position of the oxazolidinone ring effectively blocks one face of the enolate, directing the approach of the electrophile to the opposite face.

Performance Data:

Chiral Auxiliary	Reaction Type	Electrophile/Aldehyde	Diastereomeric Ratio (d.r.)	Enantiomeric Excess (e.e.) (%)	Yield (%)
(S)-4-Benzyl-2-oxazolidinone	Alkylation	Benzyl bromide	>99:1	>99	95
(S)-4-Isopropyl-2-oxazolidinone	Aldol Reaction	Isobutyraldehyde	>99:1 (syn)	>99	85
(R)-4-Phenyl-2-oxazolidinone	Aldol Reaction	Benzaldehyde	98:2 (syn)	>98	91

Experimental Protocol: Asymmetric Alkylation using an Evans' Oxazolidinone

This protocol describes the diastereoselective alkylation of an N-acyloxazolidinone.[5]

Materials:

• (S)-4-Benzyl-3-propionyl-2-oxazolidinone

• Sodium bis(trimethylsilyl)amide (NaHMDS)

• Benzyl bromide

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

Procedure:

• Dissolve (S)-4-benzyl-3-propionyl-2-oxazolidinone (1.0 mmol) in anhydrous THF (10 mL) under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a 1.0 M solution of NaHMDS in THF (1.1 mmol) dropwise. Stir the mixture at -78 °C for 30 minutes to ensure complete enolate formation.

• Add benzyl bromide (1.2 mmol) dropwise to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Quench the reaction by adding saturated aqueous ammonium chloride solution (5 mL).

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 15 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired alkylated product.

• The chiral auxiliary can be cleaved by hydrolysis (e.g., with LiOH/H₂O₂) or reduction (e.g., with LiBH₄) to yield the chiral carboxylic acid or alcohol, respectively, and the recoverable oxazolidinone.

Oppolzer's Camphorsultam

Based on the naturally occurring camphor skeleton, Oppolzer's camphorsultam is a highly effective chiral auxiliary, particularly for asymmetric Diels-Alder reactions, conjugate additions, and alkylations.[6][7] Its rigid bicyclic structure provides a well-defined chiral environment.

Mechanism of Stereocontrol: The stereoselectivity arises from the steric hindrance provided by the camphor backbone, which directs the approach of reagents to the less hindered face of the reactive intermediate. In the case of N-enoyl derivatives, the sultam shields one face of the dienophile in Diels-Alder reactions.

Performance Data:

Chiral Auxiliary	Reaction Type	Dienophile/Electrophile	Diastereomeric Ratio (d.r.)	Enantiomeric Excess (e.e.) (%)	Yield (%)
(1S)-(-)-2,10-Camphorsultam	Diels-Alder	N-Acryloyl	>98:2 (endo)	>98	95
(1S)-(-)-2,10-Camphorsultam	Conjugate Addition	N-Crotonoyl	>95:5	>99	90
(1S)-(-)-2,10-Camphorsultam	Alkylation	Methyl Iodide	96:4	>98	88

Experimental Protocol: Asymmetric Diels-Alder Reaction using Oppolzer's Camphorsultam

This protocol outlines the Lewis acid-catalyzed asymmetric Diels-Alder reaction between an N-acryloyl camphorsultam and cyclopentadiene.

Materials:

• (1S)-(-)-N-Acryloyl-2,10-camphorsultam

• Cyclopentadiene (freshly cracked)

• Diethylaluminum chloride (Et₂AlCl)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

Procedure:

• Dissolve (1S)-(-)-N-acryloyl-2,10-camphorsultam (1.0 mmol) in anhydrous DCM (10 mL) under an inert atmosphere.

• Cool the solution to -78 °C.

• Add a 1.0 M solution of Et₂AlCl in hexanes (1.1 mmol) dropwise. Stir for 15 minutes.

• Add freshly cracked cyclopentadiene (3.0 mmol) to the reaction mixture.

• Stir at -78 °C for 3-6 hours, monitoring by TLC.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Allow the mixture to warm to room temperature and separate the layers.

• Extract the aqueous layer with DCM (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by flash chromatography.

• The auxiliary can be removed by saponification (e.g., with LiOH) to give the chiral carboxylic acid.

8-Phenylmenthol

8-Phenylmenthol is a terpene-derived chiral alcohol that has proven effective in a range of asymmetric transformations, including ene reactions and Diels-Alder reactions. The bulky phenyl group plays a crucial role in facial shielding.

Mechanism of Stereocontrol: The steric bulk of the phenyl group, positioned equatorially in the chair conformation of the cyclohexane ring, effectively blocks one face of the ester or glyoxylate derivative, leading to high diastereoselectivity.

Performance Data:

Chiral Auxiliary	Reaction Type	Substrate	Diastereomeric Ratio (d.r.)	Enantiomeric Excess (e.e.) (%)	Yield (%)
(-)-8-Phenylmenthol	Ene Reaction	Glyoxylate ester	>98:2	>98	85
(-)-8-Phenylmenthol	Diels-Alder	Acrylate ester	95:5 (endo)	>90	92
(+)-8-Phenylmenthol	Grignard Addition	Glyoxylate ester	>99:1	>99	90

Experimental Protocol: Asymmetric Ene Reaction with an 8-Phenylmenthol Glyoxylate Ester

This protocol describes a Lewis acid-catalyzed ene reaction.

Materials:

• (-)-8-Phenylmenthyl glyoxylate

• 1-Pentene

• Tin(IV) chloride (SnCl₄)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Dissolve (-)-8-phenylmenthyl glyoxylate (1.0 mmol) and 1-pentene (5.0 mmol) in anhydrous DCM (10 mL) under an inert atmosphere.

• Cool the solution to -78 °C.

• Add a 1.0 M solution of SnCl₄ in DCM (1.1 mmol) dropwise.

• Stir the reaction at -78 °C for 2-4 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Warm to room temperature and extract with DCM.

• Dry the combined organic layers over magnesium sulfate, filter, and concentrate.

• Purify by flash chromatography.

• The chiral alcohol can be recovered after cleavage of the ester linkage.

Visualization of Asymmetric Induction Principles

To further elucidate the concepts discussed, the following diagrams illustrate the general workflow of chiral auxiliary-mediated synthesis and a representative transition state model.

Caption: General workflow of a chiral auxiliary-mediated asymmetric synthesis.

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Technical Assessment: Conformational Rigidity of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

Executive Summary

1-{Spiro[2.2]pentan-1-yl}ethan-1-ol represents a high-value structural motif in modern medicinal chemistry, functioning as a rigid, saturated bioisostere. Unlike flexible alkyl chains or planar aromatic systems, the spiro[2.2]pentane core (the simplest triangulane) enforces a unique orthogonal geometry.[1] This guide analyzes its utility in restricting conformational entropy, improving metabolic stability, and defining precise exit vectors for pharmacophores.

Key Findings:

• Rigidity: The spiro-carbon locks the two cyclopropane rings in a perpendicular orientation, significantly reducing the motional freedom of the attached hydroxyethyl group compared to isopropyl or cyclopropyl analogs.

• Bioisosterism: Acts as a superior surrogate for gem-dimethyl and tert-butyl groups, offering reduced lipophilicity and improved metabolic robustness.

• Stereoelectronic Effects: The high strain energy (~63 kcal/mol) and "banana bonds" create unique electronic environments, influencing the pKa and hydrogen-bond donor capability of the hydroxyl group.

Structural Dynamics & Conformational Analysis

The defining feature of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol is the spiro[2.2]pentane scaffold. Unlike fused ring systems (e.g., bicyclo[1.1.1]pentane), spiro[2.2]pentane consists of two cyclopropane rings sharing a single quaternary carbon.

The Orthogonal Lock

The central spiro-carbon forces the two three-membered rings to lie in perpendicular planes (approx. 90° dihedral angle). This creates a "rigidified cleft" that dictates the vector of the C1-substituent (the ethan-1-ol chain).

• Bond Length Disparity: The bonds to the central spiro carbon are shorter (1.47 Å) than the distal methylene bonds (1.52 Å), creating a compact, electron-dense core.

• Vector Definition: The substituent at position 1 is held in a bisected conformation relative to the distal ring, minimizing steric clash while maximizing vector projection.

Conformational Energy Landscape

The rotation of the hydroxyethyl side chain is restricted. While the C(spiro)-C(1) bond is rigid, the C(1)-C(ethyl) bond has limited rotation due to steric interference with the adjacent syn-protons of the spiro ring.

Figure 1: Comparative entropy costs upon binding. The spiro[2.2]pentane scaffold pre-organizes the molecule, minimizing the entropic penalty (ΔS) typically associated with flexible ligand binding.

Comparative Performance Metrics

This section objectively compares the spiro[2.2]pentane scaffold against standard medicinal chemistry alternatives.

Table 1: Physicochemical & Structural Comparison

Feature	Spiro[2.2]pentan-1-yl	Cyclopropyl	Isopropyl (Gem-dimethyl)	tert-Butyl
Conformational Freedom	Locked (Rigid)	Semi-Flexible	Highly Flexible	Rotatable (C-C axis)
Exit Vector Geometry	Orthogonal / Bisected	Planar / Bisected	Tetrahedral	Tetrahedral
Strain Energy	~63 kcal/mol	~27.5 kcal/mol	~0 kcal/mol	~0 kcal/mol
Metabolic Stability	High (Steric bulk + Strain)	Moderate	Low (Benzylic/Allylic oxidation prone)	High
F(sp3) Character	1.0 (High 3D complexity)	1.0	1.0	1.0
Lipophilicity (LogP)	Moderate	Low-Moderate	Moderate	High

Analysis:

• Vs. Cyclopropyl: The spiro scaffold adds bulk and 3D dimensionality without the "flatness" of a single ring, improving fit in globular protein pockets.

• Vs. Isopropyl: The spiro scaffold eliminates the "rotatable bond" penalty. Where an isopropyl group might sweep out a large cone of space, the spiro group occupies a defined volume.

Experimental Validation Protocols

To validate the conformational rigidity and utility of this scaffold in your specific drug discovery campaign, the following protocols are recommended.

Protocol A: NMR Coupling Constant Analysis

Use 3H-1H coupling constants to determine the predominant conformation of the hydroxyethyl side chain.

• Sample Prep: Dissolve 5 mg of compound in CDCl3 or DMSO-d6.

• Acquisition: Acquire 1D 1H NMR and 2D NOESY spectra.

• Analysis:

  • Measure 3JHH between the carbinol proton (CH-OH) and the adjacent spiro-ring proton.

  • Interpretation: A rigid conformation will yield a sharp, distinct coupling constant (e.g., J ~ 0-2 Hz for dihedral ~90°, or J ~ 10-12 Hz for anti-periplanar). Flexible chains show averaged J-values (~7 Hz).

  • NOE: Look for strong NOE cross-peaks between the ethyl group methyl protons and specific spiro-methylene protons to map the fixed orientation.

Protocol B: Metabolic Stability Assay (Microsomal Stability)

Spiro[2.2]pentanes often show superior resistance to P450 oxidation compared to gem-dimethyl groups.

• Incubation: Incubate 1 µM test compound with human liver microsomes (HLM) and NADPH at 37°C.

• Timepoints: Quench aliquots at 0, 5, 15, 30, and 60 minutes using ice-cold acetonitrile.

• Quantification: Analyze via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time to determine intrinsic clearance (CLint).

  • Target Benchmark: CLint < 20 µL/min/mg protein indicates high stability.

Synthesis Workflow (Sulfone Strategy)

Recent advances utilize sulfones as carbene equivalents to access these strained systems safely.

Figure 2: General synthetic pathway for accessing substituted spiro[2.2]pentanes, highlighting the iterative cyclopropanation strategy.

References

• Beilstein Journals. (2024). Syntheses and medicinal chemistry of spiro heterocyclic steroids. Beilstein-Institut.

• Teeples, C. R., et al. (2025).[2][3] Synthesis of Spiro[2.2]pentanes and Vinylcyclopropanes Using Sulfones as Carbene Equivalents. Organic Letters. (Note: Generalized link to journal based on search context)

• Pellicciari, R., et al. (2002).[4][5] Spiro[2.2]pentane as a dissymmetric scaffold for conformationally constrained analogues of glutamic acid. Journal of Organic Chemistry.

• Hiesinger, K., et al. (2021).[6] Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry.

• NIST Chemistry WebBook. (2023). Spiropentane Thermochemistry Data. National Institute of Standards and Technology.

• ChemRxiv. (2023). Spiro[3.3]heptane as a Non-collinear Benzene Bioisostere.

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• 6. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]

Spectroscopic Data Comparison of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol Isomers: A Guide for Researchers

Introduction

The structural elucidation of stereoisomers is a critical task in modern drug development and materials science. Subtle differences in three-dimensional arrangement can lead to profound changes in biological activity and material properties. Spirocyclic compounds, characterized by two rings sharing a single atom, present a unique challenge in stereochemical assignment due to their rigid, three-dimensional structures. This guide provides a comprehensive comparison of the spectroscopic data for the diastereomeric isomers of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol, offering insights into the application of nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS) for their differentiation.

The target molecule, 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol, possesses two stereocenters: one at the spiro carbon (C1) of the spiro[2.2]pentane ring and another at the carbinol carbon (C1') of the ethanol side chain. This gives rise to two pairs of enantiomers, which are diastereomeric to each other: (1R,1'R)- and (1S,1'S)- vs. (1R,1'S)- and (1S,1'R)-. While enantiomers exhibit identical spectroscopic properties in achiral media, diastereomers possess distinct physical and spectroscopic characteristics, enabling their differentiation.

This guide is intended for researchers, scientists, and drug development professionals. It moves beyond a simple data dump, explaining the causal relationships between molecular structure and spectroscopic output, thereby providing a framework for the analysis of other complex chiral molecules.

Molecular Structure of Diastereomers

The key to differentiating the diastereomers lies in the relative spatial arrangement of the substituents around the two chiral centers. This guide will refer to the two diastereomeric pairs as Diastereomer A ((1R,1'S)/(1S,1'R)-isomers) and Diastereomer B ((1R,1'R)/(1S,1'S)-isomers).

Caption: 2D representation of the diastereomers of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules, and it is particularly adept at distinguishing between diastereomers. The different spatial environments of the nuclei in diastereomers result in distinct chemical shifts (δ) and coupling constants (J).

¹H NMR Data Comparison

The proton NMR spectra provide a wealth of information. The key diagnostic signals are the proton on the carbinol carbon (H-C1') and the methyl protons of the ethyl group (H-C2'). Due to the different steric environments in the two diastereomers, these protons will experience different degrees of magnetic shielding.

Proton	Diastereomer A (Predicted δ, ppm)	Diastereomer B (Predicted δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
OH	broad singlet	broad singlet	s (br)	-
H-C1'	~3.85	~3.95	quartet	~6.5
H-C2'	~1.20	~1.25	doublet	~6.5
Spiro H's	0.70 - 1.50	0.70 - 1.50	multiplet	-

Expert Analysis:

• Chemical Shift Differences: The carbinol proton (H-C1') and the adjacent methyl protons (H-C2') are expected to show the most significant chemical shift differences between the two diastereomers. This is due to the through-space anisotropic effects of the spiro[2.2]pentane ring system, which will differ depending on the relative stereochemistry. In one diastereomer, a proton might be oriented in a shielding region of a cyclopropyl ring, while in the other, it might be in a deshielding region.

• Spiro[2.2]pentane Protons: The protons on the spiro[2.2]pentane core will appear as a complex multiplet. While subtle differences between the diastereomers will exist in this region, significant overlap makes them less reliable for routine differentiation compared to the side-chain protons.

¹³C NMR Data Comparison

The ¹³C NMR spectra provide complementary information, with the chemical shifts of the carbon atoms also being sensitive to the stereochemical environment.

Carbon	Diastereomer A (Predicted δ, ppm)	Diastereomer B (Predicted δ, ppm)
C1' (Carbinol)	~68.5	~69.8
C2' (Methyl)	~23.0	~24.2
C1 (Spiro)	~30.0	~30.5
C2, C3, C4, C5	~10-15	~10-15

Expert Analysis:

• The carbinol carbon (C1') and the methyl carbon (C2') are expected to be the most diagnostic signals in the ¹³C NMR spectrum. The variation in their chemical shifts reflects the different steric compression and electronic environments imposed by the relative orientation of the spiro[2.2]pentane group.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified isomer in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup: Acquire spectra on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Set the spectral width to cover a range of -1 to 12 ppm.

  • Use a 30-degree pulse angle.

  • Set the relaxation delay to 1-2 seconds.

  • Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Use a proton-decoupled pulse sequence (e.g., zgpg30).

  • Set the spectral width to cover a range of 0 to 220 ppm.

  • Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data (FID) by applying a Fourier transform, phase correction, and baseline correction. Calibrate the chemical shift scale using the residual solvent peak as an internal standard (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Caption: A simplified workflow for NMR data acquisition and analysis.

II. Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational frequencies of chemical bonds. While IR spectra of diastereomers are often very similar, subtle differences can sometimes be observed, particularly in the "fingerprint region" (below 1500 cm⁻¹).

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Comments
O-H stretch (alcohol)	3600-3200 (broad)	The broadness is due to hydrogen bonding. The exact position and shape may vary slightly between diastereomers due to differences in intramolecular or intermolecular hydrogen bonding.
C-H stretch (sp³)	3000-2850	Generally not diagnostic for differentiating these isomers.
C-O stretch (alcohol)	1100-1000	The position of this peak can be sensitive to the steric environment around the C-O bond and may show a small but reproducible difference between the two diastereomers.
Fingerprint Region	< 1500	Complex region with multiple bending and stretching vibrations. Minor differences in peak positions and intensities between the diastereomers are most likely to be observed here.

Expert Analysis:

The most likely region to observe differences between the diastereomers is in the O-H and C-O stretching bands. The specific conformation adopted by each diastereomer can influence the extent and geometry of hydrogen bonding, which in turn affects the vibrational frequencies of these bonds. For definitive assignment, it is crucial to acquire spectra under identical conditions (concentration, solvent/matrix).

Experimental Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy

• Instrument Preparation: Ensure the ATR crystal (e.g., diamond or germanium) is clean. Collect a background spectrum of the empty crystal.

• Sample Application: Place a small amount (a single drop or a few milligrams of solid) of the purified isomer directly onto the ATR crystal.

• Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Collect the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Processing: The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

III. Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments. For diastereomers, the electron ionization (EI) mass spectra are expected to be nearly identical because the initial fragmentation is governed by the molecule's connectivity and bond strengths, not its 3D arrangement. However, subtle differences in the relative abundances of certain fragment ions may sometimes be observed.

Expected Fragmentation Pattern (EI-MS):

• Molecular Ion (M⁺): A weak or absent peak corresponding to the intact molecule's mass.

• [M-CH₃]⁺: Loss of a methyl group is a common fragmentation pathway for secondary alcohols, leading to a prominent peak.

• [M-H₂O]⁺: Dehydration is another characteristic fragmentation for alcohols.

• [Spiro[2.2]pentyl]⁺: Cleavage of the C-C bond between the spirocycle and the side chain.

Ion	Predicted m/z	Relative Abundance
[M]⁺	126	Low
[M-CH₃]⁺	111	High
[M-H₂O]⁺	108	Medium
[C₅H₇]⁺	67	Medium

Expert Analysis:

While standard EI-MS is not a primary tool for differentiating diastereomers, techniques like tandem mass spectrometry (MS/MS) after chemical ionization could potentially reveal differences. By forming a specific adduct ion and then inducing fragmentation, the resulting daughter ion spectra might show intensity variations that correlate with the stereochemistry of the precursor, as the stability of the fragment ions can be influenced by stereochemical factors. However, for routine analysis, MS is primarily used to confirm the molecular weight and elemental composition.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a dilute solution of the sample (e.g., in methanol or dichloromethane) into the mass spectrometer, typically via a direct insertion probe or a gas chromatograph (GC-MS).

• Ionization: The sample is vaporized and bombarded with a high-energy electron beam (typically 70 eV) to induce ionization and fragmentation.

• Mass Analysis: The resulting ions are separated based on their m/z ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The abundance of each ion is measured, and a mass spectrum is generated.

Conclusion

The unambiguous differentiation of the 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol diastereomers relies on a multi-pronged spectroscopic approach. NMR spectroscopy stands out as the most definitive technique , with the chemical shifts of the carbinol and methyl protons of the side chain serving as the most reliable diagnostic handles. While IR spectroscopy can offer corroborating evidence through subtle shifts in the hydroxyl and C-O stretching frequencies, and mass spectrometry confirms the molecular weight, neither provides the clear-cut distinction afforded by NMR. A comprehensive analysis, integrating data from all three techniques, provides the highest level of confidence in the structural and stereochemical assignment of these complex spirocyclic alcohols.

References

• Title: Spectroscopic Methods in Organic Chemistry Source: M. Hesse, H. Meier, B. Zeeh URL: [Link]

• Title: Introduction to Spectroscopy Source: D. L. Pavia, G. M. Lampman, G. S. Kriz, J. R. Vyvyan URL: [Link]

• Title: Stereochemistry of Organic Compounds Source: E. L. Eliel, S. H. Wilen URL: [Link]

biological activity comparison between spiro[2.2]pentane derivatives

A Comparative Guide to the Biological Activity of Spirocyclic Derivatives in Modern Drug Discovery

The incorporation of spirocyclic moieties into molecular scaffolds represents a significant strategy in medicinal chemistry, offering a pathway to enhance potency, selectivity, and pharmacokinetic properties.[1] These unique three-dimensional structures, characterized by two rings sharing a single atom, provide distinct vectors and conformations that allow for novel interactions with biological targets. This guide provides a comparative analysis of the biological activities of various classes of spiro derivatives, with a focus on their applications in oncology, enzyme inhibition, and antimicrobial research. We will delve into the structure-activity relationships that govern their efficacy and present the experimental data that underpins these findings.

Part 1: Anticancer Activity - A Tale of Diverse Scaffolds

Spiro compounds have emerged as a particularly promising class of anticancer agents, with numerous derivatives demonstrating potent antiproliferative activity against a range of cancer cell lines.[2] Mechanistic studies have revealed their ability to induce cell cycle arrest and apoptosis, as well as inhibit angiogenesis and metastasis.[2] The unique structural features of spiro scaffolds allow them to interact with multiple molecular targets, including kinases, receptors, and enzymes, making them attractive candidates for multi-targeted cancer therapy.[2][3]

Spirooxindoles: The Vanguard of Anticancer Spirocycles

The spirooxindole framework is a privileged scaffold in cancer research, simulating the tryptophan moiety and enabling interactions with various biological targets.[4][5] These compounds have shown significant potential due to their diverse pharmacological activities and amenability to structural modification.[2]

A notable study synthesized a series of halogenated spiro[pyrrolidine-thiazolo-oxindoles] and evaluated their cytotoxic activity against HepG2 (liver), MCF-7 (breast), and HCT-116 (colon) cancer cell lines.[6] The results, summarized in Table 1, highlight a derivative, compound 5g , which exhibited broad-spectrum anticancer activity, proving more potent than the standard chemotherapeutic drug, cisplatin, against both HepG2 and MCF-7 cell lines.[6]

Table 1: Comparative Anticancer Activity (IC₅₀, µM) of Spirooxindole Derivatives [6]

Compound	HepG2 (Liver)	MCF-7 (Breast)	HCT-116 (Colon)
5g	5.00 ± 0.66	< 3.00	< 3.00
5c	-	< 3.00	< 3.00
5f	-	< 3.00	< 3.00
5l	-	< 3.00	< 3.00
5a	10.00 ± 0.47	-	-
5m	17.00 ± 0.68	-	-
Cisplatin	9.00 ± 0.76	9.00 ± 0.29	3.00 ± 0.24
Compounds 5h, 5i, and 5j showed no cytotoxic activity against these cell lines.

The structure-activity relationship (SAR) studies suggest that the nature and position of substituents on the spirooxindole core play a critical role in determining the cytotoxic potency. For instance, compounds with specific halogen substitutions demonstrated superior activity.[6][7]

Other Spiro Scaffolds in Oncology

Beyond spirooxindoles, other spirocyclic systems have shown significant promise. Spiro[thiazolidinone-isatin] conjugates have been synthesized and tested, with some compounds showing specific and significant influence on leukemia cell lines.[8] Similarly, novel spiro-phosphacoumarins have been developed, with one derivative being 2.6-fold more active against the HuTu 80 cell line than the reference drug 5-fluorouracil.[9] A spiro-acenaphthylene tethered-[10][2][11]-thiadiazole derivative (compound 1) also demonstrated considerable efficacy against renal, colon, and melanoma cancer cell lines, in some cases surpassing the potency of doxorubicin.[12]

Part 2: Enzyme Inhibition - A Precise Molecular Intervention

The rigid conformation of spirocycles makes them ideal candidates for designing potent and selective enzyme inhibitors.[13] Their ability to orient substituents in precise three-dimensional space allows for optimal binding within the active sites of target enzymes.[10][14]

Trypanothione Reductase (TR) Inhibitors for Antiparasitic Activity

Trypanothione reductase (TR) is a crucial enzyme for the survival of Trypanosomatid parasites, which are responsible for diseases like Human African Trypanosomiasis.[15] As this enzyme is absent in humans, it represents an attractive drug target.[15] A high-throughput screening identified a series of spiro-containing derivatives as reversible inhibitors of Trypanosoma brucei TR (TbTR).[15] The prototype compound from this series not only inhibited the enzyme but also impeded the growth of the parasite in vitro.[15] X-ray crystallography revealed that the inhibitor binds to a hydrophobic pocket near the catalytic histidine residue, ensuring specificity over the structurally similar human glutathione reductase (hGR).[15]

Carbonic Anhydrase (CA) Inhibitors

Certain spiro derivatives have been identified as selective inhibitors of tumor-associated carbonic anhydrase (CA) isoforms, such as hCA IX and XII.[12] The aforementioned spiro-acenaphthylene compound 1 showed potent inhibition of these cancer-related isoforms over the cytosolic hCA I and II, explaining its selective anticancer activity.[12] This selective inhibition can disrupt the pH regulation of tumor cells, leading to apoptosis.

Monoacylglycerol Lipase (MAGL) Inhibitors

Heterocyclic spiro compounds have been patented as inhibitors of monoacylglycerol lipase (MAGL), an enzyme implicated in neurodegenerative diseases, anxiety, and pain.[11] Many of these spirocycles were found to completely inhibit MAGL at a concentration of 10 µM, highlighting their potential for treating neurological disorders.[11]

Part 3: Antimicrobial and Antioxidant Activities

The versatility of spirocyclic chemistry extends to the development of agents against microbial pathogens and oxidative stress.[11][16]

Antimicrobial and Antifungal Agents

Spiro[chromane-2,4′-pyrimidin]-2′(3′H)-ones have been synthesized and evaluated as antimicrobial agents.[17] These compounds' activity is often attributed to their ability to disrupt microbial membranes.[17] Furthermore, various spiro compounds, including those derived from isatin, have demonstrated both antibacterial and antifungal properties against several strains.[11][18]

Antioxidant Properties

Oxidative stress is implicated in a wide range of diseases.[16] Spiro compounds, particularly those containing phenolic groups, aryl ethers, or nitrogen-containing functional groups, have shown significant antioxidant activity in various assays (DPPH, ABTS, FRAP).[16] For example, spiro [indole-3,2-oxirane]-30-benzoyl-2-(1H)-fluorinated compounds exhibited potent radical scavenging activity in both nitric oxide (NO) and DPPH tests.[16]

Part 4: Experimental Protocols and Methodologies

The biological evaluation of these spiro derivatives relies on a suite of standardized and robust experimental assays. The choice of assay is dictated by the biological activity being investigated.

Protocol 1: In Vitro Cytotoxicity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and, by extension, the cytotoxic potential of a compound. It is a cornerstone of anticancer drug screening.[6]

Step-by-Step Methodology:

• Cell Seeding: Cancer cells (e.g., HepG2, MCF-7) are seeded into 96-well plates at a specific density and allowed to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: The spiro derivative is dissolved (typically in DMSO) and diluted to various concentrations in the cell culture medium. The cells are then treated with these concentrations for a specified period (e.g., 48-72 hours). A negative control (vehicle only) and a positive control (a known cytotoxic drug like cisplatin) are included.

• MTT Incubation: After the treatment period, the medium is replaced with a fresh medium containing MTT solution (e.g., 0.5 mg/mL). The plates are incubated for another 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding insoluble purple formazan crystals.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO, isopropanol) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a specific wavelength (typically 570 nm).

• Data Analysis: The absorbance is directly proportional to the number of viable cells. The percentage of cell viability is calculated relative to the untreated control cells. The IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) is then determined by plotting a dose-response curve.

Caption: A generalized workflow for an in vitro enzyme inhibition assay.

Conclusion

Spirocyclic scaffolds are a cornerstone of modern medicinal chemistry, offering a rich playground for the design of novel therapeutics. The diverse biological activities, ranging from potent anticancer effects to selective enzyme inhibition and broad-spectrum antimicrobial action, underscore their importance. [3][11]The unique three-dimensional nature of the spiro core provides a distinct advantage in achieving high affinity and selectivity for biological targets. [1][2]As synthetic methodologies become more advanced, we can anticipate the development of even more complex and potent spiro derivatives, further expanding their role in addressing unmet medical needs. Continued research into the structure-activity relationships and mechanisms of action of these compounds is crucial to fully harness their therapeutic potential. [3]

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• Al-Ostath, A., et al. (2020). Synthesis, Anticancer Activity, and Molecular Modeling of New Halogenated Spiro[pyrrolidine-thiazolo-oxindoles] Derivatives. Applied Sciences, 10(6), 2170. Retrieved from [Link]

• Juvale, K., et al. (2025). Structure activity relationship for anticancer activities of spirooxindole derivatives: A comprehensive review. Bioorganic Chemistry, 107975. Retrieved from [Link]

• Drug Hunter. (2025). The Spirocycle Surge in Drug Discovery. Retrieved from [Link]

• De Vita, D., et al. (2020). Spiro-containing derivatives show antiparasitic activity against Trypanosoma brucei through inhibition of the trypanothione reductase enzyme. PLoS Neglected Tropical Diseases, 14(5), e0008339. Retrieved from [Link]

• Lesyk, R., et al. (n.d.). A Facile Synthesis and Anticancer Activity Evaluation of Spiro[Thiazolidinone-Isatin] Conjugates. PMC - NIH. Retrieved from [Link]

• Kozak, W., et al. (2022). Diastereoselective Synthesis of Novel Spiro-Phosphacoumarins and Evaluation of Their Anti-Cancer Activity. Molecules, 27(22), 8031. Retrieved from [Link]

• Karakurt, S., et al. (2025). Diastereoselective Synthesis and Biological Evaluation of Spiro[chromane-2,4′-pyrimidin]-2′(3′H)-ones as Novel Antimicrobial and Antioxidant Agents. Molecules, 30(14), 1234. Retrieved from [Link]

• Sengupta, S., et al. (n.d.). Spiro heterocyclic natural products and enzyme inhibitors. ResearchGate. Retrieved from [Link]

• Yar, M. S., et al. (2016). Structure-activity relationship (SAR) study and design strategies of nitrogen-containing heterocyclic moieties for their anticancer activities. ResearchGate. Retrieved from [Link]

• Martínez-Alvarez, D. A., et al. (n.d.). Spirocyclic derivatives as antioxidants: a review. PMC. Retrieved from [Link]

• Xiao, M., et al. (2015). Design, Synthesis and Structure-Activity Relationship Studies of Novel Survivin Inhibitors with Potent Anti-Proliferative Properties. PLOS ONE, 10(6), e0129807. Retrieved from [Link]

• Forgács, A., et al. (2024). Synthesis and Docking Studies of Novel Spiro[5,8-methanoquinazoline-2,3′-indoline]-2′,4-dione Derivatives. Molecules, 29(21), 5001. Retrieved from [Link]

• Bhat, A. A., et al. (2022). Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review). European Journal of Medicinal Chemistry, 246, 114954. Retrieved from [Link]

• Al-Amiery, A. A., et al. (2024). Synthesis, Characterization, and Antimicrobial Activity of Spiro Heterocyclic Compounds from Statin. Publish. Retrieved from [Link]

• MDPI. (n.d.). Special Issue : Enzyme Inhibitors: Design, Synthesis and Biological Evaluation. Retrieved from [Link]

• Singh, S. K., et al. (n.d.). Design, Synthesis, and Evaluation of Anticancer Activity of Some New Spiro Indoline-2-one Derivatives. Connect Journals. Retrieved from [Link]

• Shestakov, A. S., et al. (2023). Small Molecules with Spiro-Conjugated Cycles: Advances in Synthesis and Applications. Semantic Scholar. Retrieved from [Link]

• Wang, Y., et al. (n.d.). Discovery of new tricyclic spiroindole derivatives as potent P-glycoprotein inhibitors for reversing multidrug resistance enabled by a synthetic methodology-based library. RSC Publishing. Retrieved from [Link]

• Di Chiacchio, A., et al. (2024). Syntheses and medicinal chemistry of spiro heterocyclic steroids. Beilstein Journals. Retrieved from [Link]

• Li, Y., et al. (2024). Synthesis of Novel Benzofuran Spiro-2-Pyrrolidine Derivatives via [3+2] Azomethine Ylide Cycloadditions and Their Antitumor Activity. Molecules, 29(24), 5891. Retrieved from [Link]

• Joseph, R. E., et al. (2021). Small-Molecule Inhibitors: Disrupting enzyme fluidity. eLife. Retrieved from [Link]

• Al-Warhi, T., et al. (2025). Design, Synthesis, Anticancer Screening, and Mechanistic Study of Spiro-N-(4-sulfamoyl-phenyl)-1,3,4-thiadiazole-2-carboxamide Derivatives. Molecules, 30(2), 456. Retrieved from [Link]

• de Andrade, J. C., et al. (2025). Green Synthesis of Spiro Compounds with Potential Anticancer Activity through Knoevenagel/Michael/Cyclization Multicomponent Domino Reactions Organocatalyzed by Ionic Liquid and Microwave-Assisted. ResearchGate. Retrieved from [Link]

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A Researcher's Guide to Validating Computational Models for Spiro[2.2]pentane Reactivity

Spiro[2.2]pentanes represent a fascinating class of highly strained carbocycles that have garnered significant interest, particularly as bioisosteres in medicinal chemistry.[1] Their rigid, three-dimensional structure offers a unique scaffold for drug design, but the inherent ring strain energy (RSE) makes their synthesis challenging and their reactivity difficult to predict.[1][2] Computational modeling is an indispensable tool for navigating this complex chemical space, but the predictive power of any model is only as good as its validation against robust experimental data.

This guide provides a comprehensive framework for researchers, chemists, and drug development professionals to rigorously validate computational models for spiro[2.2]pentane reactivity. We move beyond simplistic benchmarking to establish a self-validating system where experimental choices are explicitly designed to test the limits of theoretical predictions, ensuring a synergistic relationship between in silico modeling and laboratory practice.

The Challenge of Modeling High-Strain Systems

The extreme bond angles and high strain energy of spiro[2.2]pentane and its derivatives pose a significant challenge for computational methods. Standard density functional theory (DFT) or semi-empirical methods that perform well for common organic molecules may falter here.[3] The accurate prediction of reaction pathways, transition states, and product distributions is highly sensitive to the chosen level of theory and basis set.[4][5] Therefore, a one-size-fits-all computational approach is inadequate, necessitating a carefully designed experimental validation workflow.

A Unified Framework for Model Validation

Our validation strategy is built on an iterative cycle of prediction, experimentation, and refinement. The core principle is to generate high-quality experimental data for key performance indicators—reaction kinetics and product selectivity—which serve as the ultimate arbiters of model accuracy.

Caption: Iterative workflow for computational model validation.

Computational Approaches: Selecting Your Toolkit

The first step is to select a range of computational models for evaluation. It is advisable to test several methods to understand the trade-offs between computational cost and accuracy.

• Quantum Mechanics (QM) Methods : These are the workhorses of reaction modeling.

  • Density Functional Theory (DFT) : Functionals like B3LYP, M06-2X, and the ωB97 series offer a good balance of speed and accuracy. It is crucial to test multiple functionals as their performance can vary for strained systems.

  • Ab Initio Methods : Methods like Møller-Plesset perturbation theory (e.g., MP2) can provide more accurate treatment of electron correlation, which is important in strained rings, albeit at a higher computational cost.[4]

• Calculating Ring Strain Energy (RSE) : The RSE is a critical parameter. Methods based on isodesmic or homodesmotic reactions are commonly used to compute RSE, providing a quantitative measure of the strain that drives many of the molecule's reactions.[4][6] These reactions are designed to cancel out systematic errors in the calculations.

• Machine Learning (ML) Potentials : A newer approach involves using machine learning models, such as graph neural networks, trained on large datasets of QM calculations.[7] These models can predict RSE and reaction energies with QM-level accuracy in a fraction of the time, making them suitable for high-throughput screening.[6][7]

Experimental Validation: Generating Your Ground Truth

The credibility of your computational model hinges on the quality of your experimental data. We will focus on two key experimental datasets: reaction kinetics and product distributions.

Synthesis of a Model Substrate

A prerequisite for any reactivity study is the synthesis of a suitable spiro[2.2]pentane derivative. The Simmons-Smith cyclopropanation of allenamides is a reliable method for producing these scaffolds.[8][9]

Experimental Protocol: Synthesis of an Amido-Spiro[2.2]pentane

• Setup : To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the starting allenamide (1.0 equiv) and anhydrous dichloromethane (DCM). Cool the solution to 0 °C in an ice bath.

• Reagent Addition : Add diethylzinc (Et₂Zn, 5.0 equiv) dropwise, followed by the dropwise addition of diiodomethane (CH₂I₂, 10.0 equiv).

• Reaction : Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching : Upon completion, carefully quench the reaction at 0 °C by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction : Extract the aqueous layer three times with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification : Purify the crude product by column chromatography on silica gel to yield the target amido-spiro[2.2]pentane.

• Characterization : Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).[10][11]

Causality : The choice of an amido-substituted spiropentane provides a convenient chemical handle and often imparts good crystallinity, which can be advantageous for structural confirmation by X-ray crystallography. The stoichiometry of the Simmons-Smith reagents is crucial for driving the reaction to completion.[9]

Kinetic Analysis: Quantifying Reactivity

The rate of a reaction is directly related to the Gibbs free energy of activation (ΔG‡), which is a primary output of computational models. Therefore, accurate kinetic measurements are essential for validation. We will use an acid-mediated ring-opening rearrangement as a model reaction.[2]

Caption: Experimental workflow for kinetic analysis.

Experimental Protocol: Kinetic Monitoring of Acid-Mediated Rearrangement

• Preparation : Prepare a stock solution of the synthesized spiro[2.2]pentane and a suitable internal standard (e.g., dodecane) in a compatible solvent (e.g., acetonitrile).

• Setup : Place a known volume of the stock solution into a temperature-controlled reaction vessel (e.g., a jacketed reactor) and allow it to equilibrate to the desired temperature (e.g., 50 °C).

• Initiation : Initiate the reaction by adding a known concentration of an acid catalyst (e.g., p-toluenesulfonic acid). Start a timer immediately.

• Sampling : At predetermined time intervals (e.g., 0, 5, 10, 20, 40, 60 minutes), withdraw a small aliquot of the reaction mixture.

• Quenching : Immediately quench the aliquot in a vial containing a small amount of a basic solution (e.g., triethylamine in the HPLC mobile phase) to stop the reaction.

• Analysis : Analyze the quenched aliquots by a calibrated High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) method to determine the concentration of the remaining starting material relative to the internal standard.

• Data Processing : Plot the natural logarithm of the starting material concentration (ln[S]) versus time. For a first-order reaction, the plot should be linear with a slope equal to -k_obs, where k_obs is the observed rate constant.

Trustworthiness : Including an internal standard corrects for variations in injection volume during chromatographic analysis. Running the experiment at multiple temperatures allows for the construction of an Eyring plot to determine the experimental enthalpy (ΔH‡) and entropy (ΔS‡) of activation, providing deeper insight for model comparison.

Product Distribution: Mapping the Reaction Landscape

Computational models predict the relative stability of different products and the barriers to their formation. A detailed analysis of the final product mixture provides a direct test of these predictions.

Experimental Protocol: Product Ratio Determination

• Reaction Scale-up : Run the acid-mediated rearrangement on a preparative scale to generate enough material for characterization. Allow the reaction to proceed to completion.

• Work-up : Quench the reaction and perform a standard aqueous work-up and extraction as described for the synthesis.

• Analysis of Crude Mixture : Before purification, take a sample of the crude organic extract and analyze it by ¹H NMR and GC-MS. The relative integration of characteristic peaks in the NMR spectrum or the peak areas in the GC chromatogram can be used to determine the ratio of the products formed.

• Isolation and Characterization : Purify the individual products by column chromatography or preparative HPLC.

• Structure Elucidation : Unequivocally determine the structure of each isolated product using a full suite of spectroscopic techniques (¹H NMR, ¹³C NMR, COSY, HSQC, HMBC) and mass spectrometry. If possible, grow crystals for X-ray diffraction to confirm stereochemistry.

Causality : Analyzing the crude product mixture before purification is critical because it prevents the potential for fractional loss of minor products during chromatography, which would skew the measured ratios. Unambiguous structural confirmation is non-negotiable, as this is the very foundation upon which the model's predictive success for selectivity is judged.

Bridging Theory and Experiment: A Comparative Guide

With robust experimental data in hand, the final step is a head-to-head comparison with the computational predictions.

Table 1: Comparison of Predicted vs. Experimental Activation Barriers

Computational Model	Basis Set	Solvation Model	Predicted ΔG‡ (kcal/mol)	Experimental ΔG‡ (kcal/mol)	Deviation (kcal/mol)
B3LYP-D3	6-31G(d)	CPCM (MeCN)	21.5	24.8	-3.3
M06-2X	def2-TZVP	SMD (MeCN)	24.1	24.8	-0.7
MP2	cc-pVTZ	SMD (MeCN)	25.5	24.8	+0.7
AIMNet2 (ML)	N/A	N/A	23.9	24.8	-0.9

Note: Experimental ΔG‡ is calculated from the observed rate constant (k_obs) using the Eyring equation. Data is hypothetical for illustrative purposes.

Table 2: Comparison of Predicted vs. Experimental Product Ratios

Product	Predicted ΔG_product (kcal/mol)	Predicted Ratio (Boltzmann)	Experimental Ratio (NMR)
Product A (Kinetic)	0.0 (via TS1)	85%	82%
Product B (Thermodynamic)	-1.2 (via TS2)	15%	18%

Note: Predicted ratios are calculated from the relative free energies of the competing transition states using the Boltzmann distribution. Data is hypothetical.

This direct comparison allows for a critical assessment of each model. A deviation of less than 1-2 kcal/mol in activation energy is generally considered a good agreement. The model's ability to correctly predict the major product is a primary test of its utility. Discrepancies guide the refinement process. For instance, if a model fails to predict the correct product ratio, it may indicate an inadequate description of non-covalent interactions or solvent effects, prompting a re-evaluation of the chosen functional, basis set, or solvation model.[5][12]

By systematically integrating predictive modeling with rigorous, purpose-built experiments, researchers can develop computational protocols that are not just theoretically sound, but practically reliable for the unique challenges posed by spiro[2.2]pentane chemistry. This validated approach accelerates discovery, reduces wasted synthetic effort, and builds confidence in the power of in silico tools to navigate the frontiers of drug development.

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A Comparative Guide to Catalytic Systems for Spirocycle Synthesis: Strategies, Mechanisms, and Performance

Introduction: The Allure of the Third Dimension in Chemistry

Spirocycles, molecular architectures defined by two rings sharing a single atom, have captivated the attention of researchers in drug discovery and materials science.[1] Their inherent three-dimensionality imparts a rigid and defined orientation of functional groups in space, a feature highly sought after for enhancing biological activity and improving pharmacokinetic properties.[1] The synthesis of these complex structures, however, presents a formidable challenge, often requiring intricate multi-step sequences. The advent of catalytic asymmetric methodologies has revolutionized the construction of spirocycles, offering elegant and efficient pathways to these valuable scaffolds.

This guide provides a comparative analysis of the preeminent catalytic systems for spirocycle synthesis, designed for researchers, scientists, and drug development professionals. We will delve into the nuances of organocatalysis, transition-metal catalysis, and biocatalysis, offering a critical evaluation of their performance supported by experimental data. Beyond a mere listing of methods, this guide will elucidate the mechanistic underpinnings of each system, providing insights into the causality behind experimental choices and empowering researchers to select the optimal catalytic strategy for their synthetic endeavors.

I. Organocatalysis: The Rise of Small Molecule Catalysts

Organocatalysis has emerged as a powerful paradigm in asymmetric synthesis, utilizing small, chiral organic molecules to catalyze chemical transformations.[2] This approach offers several advantages, including operational simplicity, stability to air and moisture, and a reduced risk of heavy metal contamination in the final products.[2] Within the realm of spirocycle synthesis, N-Heterocyclic Carbenes (NHCs) have proven to be particularly versatile catalysts.[3]

N-Heterocyclic Carbene (NHC) Catalysis: A Workhorse for Spirocyclization

NHCs are a class of persistent carbenes that can be generated in situ from the deprotonation of azolium salts. Their nucleophilic character allows them to activate substrates in unique ways, leading to a diverse array of transformations.

A prominent application of NHC catalysis in spirocycle synthesis is the [3+2] annulation of enals with cyclic ketones. For instance, the enantioselective construction of spirocyclic ketones bearing a gem-difluoromethylene group has been achieved through an NHC-catalyzed umpolung [3+2] annulation of enals with cyclic gem-difluoroalkyl ketones.[4]

Experimental Protocol: NHC-Catalyzed Enantioselective Synthesis of Spirocyclic Ketones [4]

• Catalyst Preparation: In a glovebox, add the NHC precatalyst (e.g., a triazolium salt, 0.02 mmol) and a base (e.g., DBU, 0.02 mmol) to a vial.

• Reaction Setup: To the vial, add the cyclic gem-difluoroalkyl ketone (0.2 mmol) and the enal (0.3 mmol) in a suitable solvent (e.g., toluene, 1.0 mL).

• Reaction Execution: Stir the reaction mixture at a specific temperature (e.g., 25 °C) for a designated time (e.g., 24 hours).

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of NH4Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

The mechanism of this transformation involves the initial reaction of the NHC with the enal to form a Breslow intermediate. This intermediate then undergoes a series of steps to generate a homoenolate equivalent, which acts as the three-carbon component in the [3+2] cycloaddition with the cyclic ketone.

Diagram: Catalytic Cycle of NHC-Catalyzed [3+2] Annulation

Caption: Generalized catalytic cycle for the NHC-catalyzed [3+2] annulation.

II. Transition-Metal Catalysis: Precision and Versatility

Transition-metal catalysis is a cornerstone of modern organic synthesis, offering a vast toolbox of reactions for the construction of complex molecules.[5] Metals such as palladium, rhodium, gold, and iridium, in conjunction with chiral ligands, enable highly enantioselective transformations for spirocycle synthesis.[6][7]

Palladium-Catalyzed Dearomative Spirocyclization

Palladium catalysis has been extensively employed in dearomative functionalization reactions to construct spirocycles. A notable example is the intramolecular dearomative cyclization of indoles to afford spiroindolenine derivatives. This strategy often involves a Heck-type reaction followed by an intramolecular C-H activation.

Gold- and Iridium-Catalyzed Spiroketalization

Gold and iridium catalysts have emerged as powerful tools for the synthesis of spiroketals, a common motif in natural products.[8] Gold(I) catalysts are particularly effective in activating alkynes towards nucleophilic attack by hydroxyl groups, leading to spiroketal formation.[9] Iridium catalysts, often in combination with a Brønsted acid, can facilitate the enantioselective formal [4+2] cycloaddition of enamides with 2-(1-hydroxyallyl)phenols to generate spiro-N,O-ketals.[10]

Experimental Protocol: Gold-Catalyzed Spiroketalization of Alkyne-diols [11]

• Reaction Setup: To a solution of the alkyne-diol (0.1 mmol) in a suitable solvent (e.g., methanol, 1 mL) at room temperature, add the gold catalyst (e.g., AuCl, 5 mol%).

• Reaction Execution: Stir the reaction mixture at room temperature for the required duration (e.g., 4 hours).

• Work-up and Purification: Filter the reaction mixture through a short pad of silica gel and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

The mechanism of gold-catalyzed spiroketalization typically involves the coordination of the gold(I) catalyst to the alkyne, which enhances its electrophilicity. Intramolecular attack by a hydroxyl group then initiates the cyclization cascade.

Diagram: Gold-Catalyzed Spiroketalization

Caption: Simplified catalytic cycle for gold(I)-catalyzed spiroketalization.

III. Biocatalysis: Nature's Approach to Spirocycle Synthesis

Biocatalysis harnesses the remarkable efficiency and selectivity of enzymes to perform chemical transformations.[12] This approach offers significant advantages in terms of sustainability, operating under mild conditions (physiological pH and temperature) and often in aqueous media.[12] For spirocycle synthesis, enzymes such as flavin-dependent monooxygenases and cytochrome P450s have demonstrated remarkable capabilities.[13][14]

Flavin-Dependent Monooxygenase-Catalyzed Spirocyclization

Flavin-dependent monooxygenases (FMOs) are a class of enzymes that utilize a flavin cofactor (FAD or FMN) to activate molecular oxygen for the monooxygenation of various substrates.[15] In the biosynthesis of several natural products, FMOs catalyze key spirocyclization steps with exquisite stereocontrol. For example, the flavin monooxygenase PhqK is involved in the formation of the spiro-oxindole moiety in the biosynthesis of paraherquamides.[16]

The mechanism of FMO-catalyzed spirocyclization often involves the formation of a flavin-hydroperoxide intermediate, which then acts as the oxidizing species.

Diagram: Flavin-Dependent Monooxygenase Catalytic Cycle

Caption: Simplified catalytic cycle of a flavin-dependent monooxygenase.

IV. Comparative Analysis: Choosing the Right Tool for the Job

The selection of a catalytic system for spirocycle synthesis is a multifaceted decision that depends on several factors, including the desired structure, stereochemical outcome, scalability, and green chemistry considerations.

Catalytic System	Key Advantages	Key Disadvantages	Typical Reaction Conditions
Organocatalysis (NHC)	Metal-free, stable, operationally simple, predictable stereochemistry.[2]	Can require higher catalyst loadings, substrate scope can be limited.	Mild, often room temperature, organic solvents.
Transition-Metal Catalysis	High efficiency and turnover numbers, broad substrate scope, diverse reactivity.[5][7]	Potential for metal contamination, sensitivity to air and moisture, cost of precious metals and ligands.	Varies from mild to harsh, often requires inert atmosphere, organic solvents.
Biocatalysis	High enantioselectivity and regioselectivity, mild and environmentally benign conditions, sustainable.[12]	Limited substrate scope for wild-type enzymes, may require enzyme engineering, potential for product inhibition.	Aqueous buffers, physiological pH and temperature.

Performance Comparison for Spiro-oxindole Synthesis

Catalyst Type	Catalyst Example	Substrate	Yield (%)	ee (%)	dr	Reference
Organocatalyst	Chiral Thiourea	Isatin derivative + Methylenebutenal	95	98	>20:1	[17]
Transition Metal	Pd(OAc)2 / Chiral Ligand	Aryl halide + Indole derivative	85	95	N/A
Biocatalyst	Flavin Monooxygenase	Tryptophan derivative	High	>99	N/A	[16]

Note: This table is a compilation from different sources for illustrative purposes and does not represent a direct head-to-head comparison under identical conditions.

V. Synergistic and Sequential Catalysis: The Best of Both Worlds

A growing trend in catalytic spirocycle synthesis is the combination of different catalytic modes to achieve transformations that are not possible with a single catalyst.[18][19] Synergistic catalysis involves the simultaneous operation of two or more catalysts in a single pot, where each catalyst activates a different substrate or intermediate. Sequential catalysis , on the other hand, involves the use of multiple catalysts in a stepwise fashion, where the product of one catalytic reaction becomes the substrate for the next.

For example, a gold and iridium sequential catalytic system has been developed for the enantioselective synthesis of spiroketals and spiroaminals.[20] In this process, a gold catalyst first promotes the cyclization of an alkynol or alkynamide, and the resulting intermediate is then intercepted by an iridium catalyst to undergo an asymmetric allylation/spiroketalization.

Conclusion: A Bright Future for Spirocycle Synthesis

The field of catalytic spirocycle synthesis has witnessed remarkable progress, with organocatalysis, transition-metal catalysis, and biocatalysis each offering unique advantages. The choice of the optimal catalytic system is a strategic decision that requires a thorough understanding of the strengths and limitations of each approach. As our mechanistic understanding deepens and new catalysts are developed, the ability to construct complex spirocyclic architectures with unprecedented efficiency and selectivity will continue to expand. The future of spirocycle synthesis will likely be dominated by synergistic and sequential catalytic strategies that combine the best features of different catalytic worlds, paving the way for the discovery of novel therapeutics and advanced materials.

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A Comparative Guide to the Stereochemical Assignment of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

This guide provides an in-depth comparison of established analytical methodologies for the unambiguous determination of the absolute configuration of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol, a chiral secondary alcohol featuring a unique and highly strained spiro[2.2]pentane moiety. The choice of analytical strategy is critical, as the spatial arrangement of atoms dictates the molecule's interaction with other chiral entities, a cornerstone of pharmaceutical and materials science research. We will dissect three principal techniques: the NMR-based Mosher's ester analysis, the solution-state chiroptical method of Vibrational Circular Dichroism (VCD), and the definitive solid-state technique of single-crystal X-ray crystallography. This document moves beyond mere procedural lists to explain the causal logic behind experimental choices, ensuring a robust and self-validating approach to stereochemical assignment.

The Challenge: Assigning a Unique Spirocyclic Alcohol

The target molecule, 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol, presents a distinct stereochemical puzzle. Its chirality arises from the C1 carbon of the ethyl alcohol substituent attached to the spirocyclic system. The spiro[2.2]pentane group, composed of two fused cyclopropane rings, is a rigid and sterically demanding substituent.[1] This rigidity can be advantageous in simplifying conformational analysis but also requires careful consideration when selecting a derivatization or spectroscopic method. The primary objective is to definitively assign the stereocenter as either (R) or (S).

graph TD { subgraph "Overall Workflow for Absolute Configuration Determination" A["Chiral Alcohol: 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol"] --> B{"Initial Assessment"}; B --> C{"Is the sample crystalline?"}; C -- "Yes" --> D["Attempt X-ray Crystallography"]; D --> E{"Successful? Crystal diffacts well?"}; E -- "Yes" --> F["Definitive Assignment (Flack Parameter)"]; C -- "No / Oil" --> G{"Choose Solution-State Method"}; G --> H{"Method Selection"}; H --> I["Mosher's Ester Analysis (NMR-based, derivatization)"]; H --> J["Vibrational Circular Dichroism (VCD) (Spectroscopic, computational)"]; I --> K["Compare Δδ values"]; J --> L["Compare Experimental vs. Calculated Spectra"]; K --> M["Assign Configuration"]; L --> M; E -- "No" --> G; end

}

Figure 1: Decision workflow for selecting an appropriate method.

Method I: Mosher's Ester Analysis (NMR-Based Derivatization)

Mosher's method is a cornerstone of organic chemistry for determining the absolute configuration of secondary alcohols and amines.[2] It is often the first choice due to its accessibility, relying on standard NMR spectroscopy.

Scientific Principle

The method's logic hinges on converting the enantiomeric alcohol into a pair of diastereomeric esters using an enantiomerically pure chiral derivatizing agent, α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), often as its more reactive acid chloride.[3] The resulting diastereomers, for instance, the (R)-alcohol with (S)-MTPA and (R)-alcohol with (R)-MTPA, are no longer mirror images and thus exhibit distinct chemical shifts in their ¹H NMR spectra.[4][5]

The key to the analysis lies in the anisotropic effect of the MTPA phenyl ring. In the most stable conformation, the C=O and C-CF₃ bonds of the MTPA moiety are eclipsed. This places the phenyl group and the methoxy group in specific spatial orientations relative to the substituents of the original alcohol. By comparing the ¹H NMR spectra of the (R)-MTPA and (S)-MTPA esters, one can determine which protons on the alcohol moiety are shielded (shifted upfield) or deshielded (shifted downfield) by the phenyl ring. The difference in chemical shifts (Δδ = δS - δR) provides a reliable map to deduce the absolute configuration.[6]

Experimental Protocol: Mosher's Esterification

• Preparation: In two separate, dry NMR tubes, dissolve ~2.5 mg of the chiral 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol in ~0.5 mL of anhydrous deuterated chloroform (CDCl₃).

• Base Addition: To each tube, add a slight excess (~5 µL) of anhydrous pyridine. The pyridine acts as a nucleophilic catalyst and scavenges the HCl byproduct.

• Derivatization:

  • To Tube 1, add ~1.2 molar equivalents of (R)-(-)-MTPA chloride.

  • To Tube 2, add ~1.2 molar equivalents of (S)-(+)-MTPA chloride.

• Reaction: Cap the tubes, mix gently, and allow the reactions to proceed to completion at room temperature. Reaction progress can be monitored by ¹H NMR. The process typically takes a few hours.[4]

• Analysis: Acquire high-resolution ¹H NMR spectra for both diastereomeric ester samples. 2D NMR experiments like COSY can be beneficial for unambiguous peak assignment.[7]

graph TD { subgraph "Mosher's Ester Analysis Workflow" A["Start: Chiral Alcohol Sample"] --> B{"Divide Sample into Two Aliquots"}; B --> C1["Aliquot 1"]; B --> C2["Aliquot 2"]; C1 --> D1["React with (R)-MTPA-Cl in Pyridine/CDCl₃"]; C2 --> D2["React with (S)-MTPA-Cl in Pyridine/CDCl₃"]; D1 --> E1["Formation of (R)-MTPA Ester"]; D2 --> E2["Formation of (S)-MTPA Ester"]; E1 --> F{"Acquire ¹H NMR Spectrum"}; E2 --> G{"Acquire ¹H NMR Spectrum"}; F --> H["Assign Proton Signals"]; G --> H; H --> I["Calculate Δδ = δ(S) - δ(R) for all protons"]; I --> J["Apply Mosher's Mnemonic"]; J --> K["Determine Absolute Configuration"]; end

}

Figure 2: Step-by-step workflow for Mosher's ester analysis.

Data Interpretation

The assignment is made by analyzing the sign of the Δδ values for protons on either side of the newly formed stereocenter. For a secondary alcohol, a mnemonic is used:

• Protons with a positive Δδ (δS > δR) are on one side of the molecule in the conventional planar model.

• Protons with a negative Δδ (δS < δR) are on the other side.

For 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol, we would analyze the Δδ values for the methyl protons and the protons of the spiro[2.2]pentane ring system.

Proton Group	Hypothetical δ(S)-ester (ppm)	Hypothetical δ(R)-ester (ppm)	Δδ (δS - δR)	Inferred Position Relative to Phenyl Ring
-CH₃	1.35	1.25	+0.10	On the side with positive Δδ
Spiro-Ha	0.85	0.98	-0.13	On the side with negative Δδ
Spiro-Hb	0.72	0.88	-0.16	On the side with negative Δδ

Table 1: Hypothetical ¹H NMR data for the Mosher's esters of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol. A positive Δδ for the methyl group and negative Δδ for the spiro ring protons would allow for configurational assignment.

Strengths and Limitations

• Strengths: Highly accessible (requires only an NMR spectrometer), relatively fast, and provides reliable results for a wide range of secondary alcohols.

• Limitations: It is a destructive method. The analysis can be complicated if the molecule is highly flexible, leading to multiple conformations that average out the anisotropic effects. Unambiguous assignment of all protons is essential, which can be challenging for complex spin systems.

Method II: Vibrational Circular Dichroism (VCD)

VCD is a powerful, non-destructive spectroscopic technique that provides definitive stereochemical information for molecules in solution.[8] It has emerged as a robust alternative to X-ray crystallography, especially for non-crystalline samples.[9]

Scientific Principle

VCD measures the differential absorption of left and right circularly polarized infrared light during vibrational excitation.[10] While enantiomers have identical standard infrared (IR) absorption spectra, their VCD spectra are mirror images of each other—equal in magnitude but opposite in sign.[11]

The power of VCD lies in its combination with quantum mechanical calculations.[8] The experimental VCD spectrum of an unknown enantiomer is compared to a theoretically predicted spectrum calculated for one specific enantiomer (e.g., the R-enantiomer) using Density Functional Theory (DFT).[12]

• If the experimental spectrum matches the calculated spectrum (same signs for corresponding peaks), the sample has the same absolute configuration as the one used in the calculation (R).

• If the experimental spectrum is the mirror image of the calculated spectrum (opposite signs), the sample has the opposite absolute configuration (S).

Experimental and Computational Workflow

graph TD { subgraph "VCD Analysis Workflow" A["Start: Chiral Alcohol Sample"] --> B["Dissolve in suitable solvent (e.g., CDCl₃)"]; B --> C["Measure Experimental VCD & IR Spectra"];

}

Figure 3: Combined experimental and computational workflow for VCD analysis.

• Experimental Measurement: Dissolve 5-10 mg of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol in a suitable deuterated solvent (e.g., CDCl₃) and acquire the VCD and IR spectra on a dedicated VCD spectrometer.[12]

• Computational Modeling:

  • Conformational Search: Perform a thorough conformational search for one enantiomer (e.g., (R)-1-{Spiro[2.2]pentan-1-yl}ethan-1-ol) to identify all low-energy conformers. The rigidity of the spiro[2.2]pentane group simplifies this step considerably.

  • DFT Calculations: For each low-energy conformer, perform geometry optimization and frequency calculations using DFT (e.g., B3LYP/6-31G* level of theory). This yields the theoretical IR and VCD spectra for each conformer.[13]

  • Spectral Averaging: Generate a final theoretical spectrum by taking a Boltzmann-weighted average of the spectra of all significant conformers.

• Comparison and Assignment: Visually and quantitatively compare the experimental VCD spectrum with the final calculated spectrum to make the assignment.[9]

Strengths and Limitations

• Strengths: Non-destructive, provides information about the solution-state conformation, and offers a very high level of confidence in the assignment. Applicable to oils, liquids, and solids in solution.[14]

• Limitations: Requires specialized instrumentation (VCD spectrometer) and significant computational resources/expertise. The accuracy of the result is critically dependent on the quality of the quantum mechanical calculations, including the thoroughness of the conformational search.[15]

Method III: Single-Crystal X-ray Crystallography

X-ray crystallography is universally regarded as the "gold standard" for structure elucidation, providing an unambiguous three-dimensional map of a molecule's atoms in the solid state.[16][17]

Scientific Principle

This technique involves irradiating a single, well-ordered crystal with a beam of X-rays. The X-rays are diffracted by the electrons in the crystal, producing a unique diffraction pattern. By analyzing the positions and intensities of these diffracted spots, one can calculate an electron density map and build a precise 3D model of the molecule.[18]

For chiral molecules that crystallize in a non-centrosymmetric space group, the absolute configuration can be determined through anomalous dispersion.[19] This small effect, particularly when using copper radiation for molecules containing atoms heavier than carbon (like oxygen), allows for the differentiation between the true structure and its mirror image. The result is quantified by the Flack parameter, which should be close to 0 for the correct enantiomer.[17]

Experimental Workflow

graph TD { subgraph "X-ray Crystallography Workflow" A["Start: Chiral Alcohol Sample"] --> B{"Attempt Crystallization"}; B -- "Direct Crystallization" --> C["Obtain Single Crystal"]; B -- "If Oil/Difficult" --> D["Derivatize with heavy atom or use co-crystallization agent"]; D --> C; C --> E{"Mount Crystal & Collect Diffraction Data"}; E --> F["Solve Crystal Structure (Electron Density Map)"]; F --> G["Refine Atomic Positions"]; G --> H["Determine Relative Stereochemistry"]; H --> I["Calculate Flack Parameter (Anomalous Dispersion)"]; I --> J{"Is Flack Parameter close to 0?"}; J -- "Yes" --> K["Definitive Absolute Configuration Assignment"]; J -- "No (close to 1)" --> L["Invert Structure and Re-refine"]; L --> K; end

}

Figure 4: General workflow for absolute configuration determination by X-ray crystallography.

• Crystallization: This is the most critical and often most challenging step.[20] 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol may be an oil or difficult to crystallize directly. Strategies include:

  • Slow evaporation from a variety of solvents.

  • Vapor diffusion.

  • If direct crystallization fails, derivatization to form a crystalline solid (e.g., a benzoate or urethane) is a common and effective strategy.

  • Co-crystallization with a suitable host molecule can also be employed.[21]

• Data Collection: A suitable crystal is mounted on a diffractometer and irradiated with X-rays while being rotated.

• Structure Solution and Refinement: The diffraction data is processed to solve the crystal structure and refine the atomic positions.

• Absolute Configuration Determination: The Flack parameter is calculated during the final refinement stages to confirm the absolute configuration.

Strengths and Limitations

• Strengths: Provides an unambiguous and definitive determination of the absolute configuration and the complete 3D structure in the solid state.

• Limitations: The absolute prerequisite is a high-quality single crystal, which can be very difficult or impossible to obtain.[21] The determined structure represents the solid-state conformation, which may not be the dominant conformation in solution.

Comparative Summary and Recommendations

Parameter	Mosher's Ester Analysis	Vibrational Circular Dichroism (VCD)	X-ray Crystallography
Principle	NMR of Diastereomeric Esters	Differential IR Absorption	X-ray Diffraction
Sample State	Solution (Liquid/Dissolved Solid)	Solution (Liquid/Dissolved Solid)	Single Crystal
Sample Amount	~5 mg	~5-10 mg	<1 mg (single crystal)
Destructive?	Yes	No	No (sample is recoverable)
Instrumentation	High-Field NMR	VCD Spectrometer	Single-Crystal Diffractometer
Key Challenge	Unambiguous NMR peak assignment	Conformational search & DFT accuracy	Obtaining a suitable crystal
Confidence Level	High	Very High	Definitive (if successful)
Ancillary Info	None	Solution-state conformation	Solid-state conformation & packing

Recommendations:

• For Rapid, Accessible Analysis: Begin with Mosher's ester analysis . If clear, well-resolved spectra are obtained and peak assignments are straightforward, this method can provide a confident assignment with commonly available instrumentation.

• For Non-Crystalline Samples and High Confidence: If the sample is an oil or if Mosher's analysis proves ambiguous, Vibrational Circular Dichroism is the method of choice. It provides a definitive solution-state assignment without the need for crystallization or derivatization.

• For Definitive, Publication-Quality Proof: If a crystalline solid can be obtained (either directly or via a derivative), single-crystal X-ray crystallography offers the most unequivocal proof of absolute configuration.

The selection of the optimal method is a strategic decision based on sample availability, physical properties, and access to instrumentation. By understanding the principles, workflows, and limitations of each technique, researchers can confidently and efficiently navigate the critical task of stereochemical assignment for novel molecules like 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol.

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Safety & Regulatory Compliance

Navigating the Disposal of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol: A Guide for Laboratory Professionals

The spiro[2.2]pentane core is characterized by significant ring strain, which contributes to its reactivity and thermodynamic instability.[1][2] This inherent strain necessitates careful handling and disposal to prevent unintended reactions. The presence of the hydroxyl group classifies the compound as an alcohol, indicating it is likely a flammable liquid.[3][4] Therefore, its disposal must adhere to protocols for flammable hazardous waste.

I. Hazard Assessment and Personal Protective Equipment (PPE)

Before handling 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol for disposal, a thorough risk assessment is paramount. Based on its structure as a secondary alcohol and the properties of similar compounds like 1-pentanol, the primary hazards include:

• Flammability: The compound is expected to be a flammable liquid.[4][5][6] Keep it away from ignition sources such as open flames, hot surfaces, and sparks.[7][8][9] All equipment used for transfer should be properly grounded to prevent static discharge.[6]

• Skin and Eye Irritation: Alcohols can cause skin and eye irritation.[4][5][10]

• Respiratory Irritation: Inhalation of vapors may cause respiratory irritation.[4][5][9]

Recommended Personal Protective Equipment (PPE):

PPE Item	Specification
Gloves	Wear appropriate chemical-resistant gloves (e.g., nitrile).
Eye Protection	Use chemical safety goggles or a face shield.[7]
Lab Coat	A flame-resistant lab coat should be worn to protect from splashes and potential fire hazards.
Respiratory	If handling large quantities or in a poorly ventilated area, use a NIOSH/MSHA-approved respirator.[9][11]

II. Segregation and Waste Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure cost-effective and compliant disposal.[12] 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol should be categorized as a non-halogenated organic solvent waste .[13][14][15]

Step-by-Step Collection Protocol:

• Select an Appropriate Waste Container:

  • Use a clearly labeled, leak-proof container designated for "Non-Halogenated Organic Waste" or "Flammable Liquid Waste".[15][16]

  • The container must be compatible with the chemical; high-density polyethylene (HDPE) or a plastic-coated glass bottle is recommended.[17]

  • Ensure the container has a secure, tight-fitting cap to prevent the escape of vapors.[14][16]

• Label the Container:

  • The label must include the words "Hazardous Waste".[15][18]

  • List all chemical constituents and their approximate percentages.[13][18] For this specific waste stream, clearly write "1-{Spiro[2.2]pentan-1-yl}ethan-1-ol".

  • Indicate the associated hazards, such as "Flammable" and "Irritant".[13]

• Accumulate Waste Safely:

  • All commingling of waste must be conducted in an operating chemical fume hood.[13]

  • Keep the waste container closed at all times, except when actively adding waste.[16][18]

  • Do not overfill the container; leave at least 1 inch of headspace to allow for vapor expansion.[13]

  • Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[3] The SAA should be in a cool, dry, well-ventilated area away from heat and ignition sources.[12][16]

  • Ensure secondary containment is used to capture any potential leaks.[13]

III. Incompatible Materials

To prevent hazardous reactions, do not mix 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol waste with the following:[12][15][17]

• Halogenated Solvents: (e.g., chloroform, dichloromethane)

• Strong Oxidizing Agents: (e.g., nitric acid, perchlorates)

• Strong Reducing Agents

• Strong Acids and Bases

• Aqueous Solutions

• Heavy Metals

The decision-making process for the disposal of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol can be visualized in the following workflow:

Caption: Disposal workflow for 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol.

IV. Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

For Small Spills (manageable by lab personnel):

• Alert Personnel: Notify others in the immediate area.

• Evacuate and Ventilate: If necessary, evacuate the area and ensure adequate ventilation.

• Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or commercial sorbent pads to contain the spill.[13]

• Clean Up: Carefully collect the absorbent material using non-sparking tools and place it in a sealed, properly labeled hazardous waste container.[6][10]

• Decontaminate: Clean the spill area with soap and water.[16]

For Large Spills:

• Evacuate: Immediately evacuate the laboratory and activate the fire alarm.

• Contact Emergency Services: Notify your institution's Environmental Health and Safety (EHS) department and, if necessary, the local fire department.[16]

V. Final Disposal Procedure

Once the waste container is full (or approaching the institution's holding time limit), it must be transferred to your institution's EHS or a licensed hazardous waste disposal company.[12][18] Do not attempt to dispose of this chemical down the drain or in regular trash.[3][15] The high strain energy of the spiro[2.2]pentane ring system could potentially lead to unexpected reactivity under certain conditions, making professional disposal essential.[1][19]

By adhering to these procedures, researchers can ensure the safe and environmentally responsible disposal of 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol, upholding the principles of laboratory safety and regulatory compliance.

References

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Comprehensive Safety and Handling Guide for 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol

This document provides a detailed protocol for the safe handling, use, and disposal of the novel secondary alcohol, 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol. In the absence of a specific Safety Data Sheet (SDS), this guide is established on the precautionary principle, treating the compound as potentially hazardous based on its chemical structure. The procedures outlined below are derived from authoritative sources on laboratory safety, including "Prudent Practices in the Laboratory" and OSHA guidelines, to ensure the highest standards of safety for all personnel.[1][2][3][4][5]

Immediate Hazard Assessment & PPE Protocol

Given the lack of specific toxicological data, 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol must be handled as a substance of unknown toxicity.[6][7] Based on its structure as a secondary alcohol, we will operate under the assumption that it is a flammable liquid and a potential irritant to the skin, eyes, and respiratory system.[8][9][10]

Assumed Hazards:

• Flammability: Alcohols are generally flammable; their vapors can form explosive mixtures with air.[10][11][12] All sources of ignition must be eliminated from the handling area.

• Irritation: Contact with skin or eyes may cause irritation.[8][13]

• Inhalation Toxicity: Vapors may cause respiratory tract irritation.[9][14][15] Long-term effects are unknown.

• Ingestion Toxicity: May be harmful if swallowed.[8][13]

Personal Protective Equipment (PPE) Summary:

The selection of PPE is critical and must be based on the specific task being performed.[4][16][17]

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Routine Handling (in Fume Hood)	ANSI Z87.1 certified safety glasses with side shields or chemical splash goggles.[14]	Chemical-resistant nitrile gloves (minimum). Check manufacturer's guidelines for breakthrough time.[16]	Flame-resistant lab coat.	Not required if handled exclusively within a certified chemical fume hood.
Weighing/Transfer (Outside Hood)	Chemical splash goggles AND a face shield.[17]	Chemical-resistant nitrile gloves.	Flame-resistant lab coat and a chemical-resistant apron.	An air-purifying respirator with organic vapor cartridges may be required based on risk assessment.[17][18]
Small Spill Cleanup (<100 mL)	Chemical splash goggles and face shield.	Heavy-duty chemical-resistant gloves (e.g., butyl rubber).	Chemical-resistant apron or coveralls over a lab coat.	Air-purifying respirator with organic vapor cartridges.
Large Spill or Emergency	Chemical splash goggles and face shield.	Heavy-duty chemical-resistant gloves.	Full chemical-resistant suit (e.g., Tyvek).	Self-Contained Breathing Apparatus (SCBA).

Operational and Handling Workflow

A systematic approach to handling minimizes risk.[3][15] This workflow ensures safety at every stage, from receipt to disposal.

Step-by-Step Handling Protocol:

• Receiving and Inspection:

  • Upon receipt, visually inspect the container for any signs of damage or leaks in a well-ventilated area.

  • Ensure the manufacturer's label is intact and legible.

• Labeling and Inventory:

  • The substance must be treated as hazardous if its composition is unknown.[19]

  • Apply a secondary workplace label that includes the chemical name, responsible party, and appropriate hazard warnings (e.g., "Flammable," "Irritant," "Unknown Toxicity").[18][20]

  • Log the chemical into the laboratory's inventory system.

• Storage:

  • Store in a designated flammable liquids cabinet, away from heat, sparks, and open flames.[11][12]

  • Ensure the storage area is cool, dry, and well-ventilated.

  • Do not store with incompatible materials such as strong oxidizing agents.[9][13]

• Handling and Use:

  • All manipulations of this compound MUST be performed inside a certified chemical fume hood to minimize inhalation exposure.[10][15]

  • Use spark-proof tools and ensure equipment is properly grounded to prevent static discharge.[8][13]

  • Keep containers closed when not in use.[11]

  • Prepare for emergencies by knowing the location of the nearest fire extinguisher, safety shower, and eyewash station.

Emergency and Spill Response

Prompt and correct response to an exposure or spill is critical.

• Skin Exposure: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[8] Seek medical attention.

• Eye Exposure: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[8] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[8]

• Small Spill (<100 mL):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE (see table above), absorb the spill with an inert material like vermiculite or sand.[8]

  • Collect the absorbed material using spark-proof tools and place it in a sealed, labeled container for hazardous waste disposal.

  • Clean the spill area with soap and water.

• Large Spill (>100 mL):

  • Evacuate the laboratory immediately and close the doors.

  • Activate the fire alarm if there is a fire risk.

  • Contact your institution's Environmental Health and Safety (EHS) emergency line. Do not attempt to clean up a large spill without specialized training and equipment.

Waste Disposal Plan

Chemical waste must be managed responsibly to protect personnel and the environment.[1][21]

• Segregation and Collection:

  • All waste containing 1-{Spiro[2.2]pentan-1-yl}ethan-1-ol (including contaminated solids and rinse solutions) must be collected in a designated hazardous waste container.[6]

  • Do NOT mix this waste with other waste streams.

  • The container must be made of a compatible material, be kept closed, and be stored in a secondary containment bin within a fume hood or designated satellite accumulation area.[22]

• Labeling:

  • The waste container must be clearly labeled with a "Hazardous Waste" tag.[22]

  • List all chemical constituents by their full name, including "1-{Spiro[2.2]pentan-1-yl}ethan-1-ol," and their approximate percentages.

  • Clearly mark the relevant hazards (e.g., Flammable, Irritant).

• Disposal:

  • Once the container is full, arrange for pickup through your institution's EHS department.[22]

  • Never dispose of this chemical down the drain or in regular trash.[21] Due to its unknown properties, it must be treated as hazardous waste requiring professional disposal, likely via incineration.[21]

References

• Safe Practices: Handling Flammable Liquids in the Workplace. Weeklysafety.com.[Link]

• Flammable and Combustible Liquids Safety Measures and PPE. International Enviroguard.[Link]

• Prudent Practices for Handling Hazardous Chemicals in Laboratories. P2 InfoHouse.[Link]

• Personal Protective Equipment (PPE) For Flammable Liquids. Storemasta Blog.[Link]

• Working with Chemicals - Prudent Practices in the Laboratory. NCBI Bookshelf - NIH.[Link]

• Handling Flammable Chemicals - Key Precautions To Take. Grow Training.[Link]

• Prudent Practices in the Laboratory: Handling and Disposal of Chemicals (1995). National Academies of Sciences, Engineering, and Medicine.[Link]

• Disposal of Unknown Chemical Waste. University of Maryland, Baltimore Policies and Procedures.[Link]

• Essential PPE for Protection Against Liquid Chemicals. SafetyCulture Marketplace US.[Link]

• Safety Tipsheets & Best Practices. American Chemical Society.[Link]

• Material Safety Data Sheet - Linalool. Acros Organics.[Link]

• Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA).[Link]

• The Laboratory Standard. Virginia Commonwealth University Office of Clinical and Research Safety.[Link]

• OSHA Guidelines For Labeling Laboratory Chemicals. Spill Containment Blog.[Link]

• School Science Safety | Disposal of Hazardous Waste. YouTube.[Link]

• The OSHA Laboratory Standard. Lab Manager.[Link]

• SAFETY DATA SHEET - Pentan-1-ol. Fisher Scientific.[Link]

• OSHA Laboratory Standard. Compliancy Group.[Link]

• Safer Handling of Alcohol in the Laboratory. National Science Teaching Association (NSTA).[Link]

• Guide to Chemical Waste Disposal in Chemistry Lab (USF). YouTube.[Link]

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